N-Phenyl-1,2,4-triazin-3-amine chemical structure and properties
An In-Depth Technical Guide to N-Phenyl-1,2,4-triazin-3-amine: Structural Chemistry, Synthesis, and Pharmacological Applications Executive Summary The 1,2,4-triazine scaffold represents a privileged and highly versatile...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to N-Phenyl-1,2,4-triazin-3-amine: Structural Chemistry, Synthesis, and Pharmacological Applications
Executive Summary
The 1,2,4-triazine scaffold represents a privileged and highly versatile pharmacophore in modern medicinal chemistry. Specifically, N-phenyl-1,2,4-triazin-3-amine (CAS: 1189537-64-1)[1] and its derivatives have emerged as potent modulators of critical biological targets, including Pyruvate Dehydrogenase Kinase 1 (PDK1) in oncology[2] and Adenosine A2A receptors in neurodegenerative diseases[3]. This whitepaper provides a comprehensive analysis of the molecular properties, validated synthetic methodologies, and mechanistic pharmacology of the N-phenyl-1,2,4-triazin-3-amine core, designed for researchers and drug development professionals.
Structural Chemistry & Molecular Properties
Electronic and Geometric Profile
1,2,4-Triazine is a six-membered heterocyclic ring containing three adjacent nitrogen atoms. The presence of these highly electronegative atoms fundamentally alters the electronic distribution of the ring. Compared to benzene, the 1,2,4-triazine ring possesses a significantly weaker resonance energy, rendering it highly electron-deficient[4].
Because of this electron deficiency, the triazine core is highly susceptible to nucleophilic substitution rather than electrophilic substitution[4]. Quantum chemical investigations utilizing Density Functional Theory (DFT) and semi-empirical methods (e.g., PM3, PM6) demonstrate that the triazine moiety possesses a relatively accessible one-electron reduction potential, imparting strong electron-acceptor properties[5][6].
Pharmacophoric Significance of the N-Phenyl-3-amine Substitution
The functionalization of the 1,2,4-triazine core with an N-phenylamine group at the 3-position creates a highly effective ligand for kinase inhibition. The secondary amine (NH) acts as a critical hydrogen-bond donor, while the adjacent nitrogen atoms (N2 and N4) on the triazine ring serve as hydrogen-bond acceptors. This specific spatial arrangement allows the molecule to effectively mimic the adenine ring of ATP, enabling it to occupy the nucleotide-binding pocket and form stable hydrogen bonds with the residues of the kinase hinge region[2]. Furthermore, the molecule exhibits stable tautomeric equilibrium, which facilitates dynamic interactions within complex protein binding sites[7].
Synthetic Methodologies
The construction of the N-phenyl-1,2,4-triazin-3-amine core requires precise control over condensation and cyclization thermodynamics. The most robust approach involves the bimolecular condensation of an
α
-dicarbonyl compound with an aminoguanidine derivative.
Protocol 1: De Novo Synthesis of N-Phenyl-1,2,4-triazin-3-amine
Causality & Design: This protocol utilizes glyoxal to provide the C5 and C6 carbons of the triazine ring, while N-phenylaminoguanidine supplies the N1, N2, C3, and N4 atoms. Acid catalysis is strictly required to protonate the carbonyl oxygen, increasing its electrophilicity and driving the initial Schiff base formation, followed by intramolecular cyclization and dehydration to establish aromaticity.
Reagents:
Glyoxal (40% aqueous solution, 1.0 eq)
N-Phenylaminoguanidine bicarbonate (1.0 eq)
Glacial acetic acid (Catalyst)
Absolute ethanol (Solvent)
Step-by-Step Methodology:
Initiation: Suspend N-phenylaminoguanidine bicarbonate (10 mmol) in 30 mL of absolute ethanol in a round-bottom flask equipped with a reflux condenser.
Catalysis: Add 1 mL of glacial acetic acid to the suspension to neutralize the bicarbonate and establish an acidic pH (approx. pH 4-5), which is optimal for imine formation.
Condensation: Dropwise, add the aqueous glyoxal solution (10 mmol) over 15 minutes at room temperature under continuous magnetic stirring.
Cyclization: Elevate the temperature to 80°C (reflux) and maintain for 4-6 hours. The heat drives the thermodynamic dehydration of the intermediate Schiff base, forcing the intramolecular nucleophilic attack of the terminal amine onto the remaining carbonyl group.
Isolation: Cool the reaction mixture to 0°C in an ice bath. The target compound will precipitate as a solid.
Self-Validation & Quality Control: Filter the precipitate and recrystallize from hot ethanol. Validate the structure via LC-MS (Target
m/z
: 173.0
[M+H]+
) and
1H
-NMR to confirm the disappearance of the aldehydic protons and the presence of the aromatic triazine protons (typically resonating downfield at
δ
8.5 - 9.0 ppm).
Fig 1. Step-by-step synthetic workflow of N-Phenyl-1,2,4-triazin-3-amine.
Pharmacological Applications & Mechanism of Action
Selective PDK1 Inhibition in Oncology
Pyruvate Dehydrogenase Kinases (PDKs) are obligate glucose-metabolizing enzymes that are pathologically upregulated in highly aggressive KRAS-mutant cancers, such as Pancreatic Ductal Adenocarcinoma (PDAC)[2]. PDKs phosphorylate and inactivate the Pyruvate Dehydrogenase Complex (PDC), forcing the cell to rely on aerobic glycolysis (the Warburg effect).
Derivatives based on the 3-amino-1,2,4-triazine library have been discovered as highly selective, sub-micromolar inhibitors of PDK1[2]. By occupying the ATP-binding pocket, these compounds prevent the phosphorylation of PDC, thereby shifting the tumor's metabolism back toward oxidative phosphorylation. This reversal induces a severe energy crisis in the hypoxic tumor microenvironment, leading to apoptosis[2].
Fig 2. Mechanism of action for 1,2,4-triazine derivatives in PDK1 inhibition.
Adenosine A2A Receptor Antagonism
Beyond kinase inhibition, isomeric chemical series of 1,2,4-triazine-3-amines (such as 5,6-diphenyl-1,2,4-triazine-3-amine) act as potent antagonists of the Adenosine A2A receptor (
pKi=6.93
)[3]. This antagonism is heavily utilized in structure-based drug design to counteract the immunosuppressive adenosine-rich microenvironment found in solid tumors, marking the triazine scaffold as a dual-threat in modern immuno-oncology[3].
Biochemical Screening Protocols
Protocol 2: ADP-Glo™ Kinase Assay for PDK1 Inhibition
Causality & Design: To validate the efficacy of synthesized triazine derivatives, an ADP-Glo assay is employed. Kinase activity produces ADP. By depleting unreacted ATP and converting the generated ADP back into ATP to drive a luciferase reaction, the resulting luminescence becomes directly proportional to kinase activity. A potent inhibitor will yield low luminescence.
Step-by-Step Methodology:
Enzyme-Ligand Incubation: In a 384-well plate, incubate recombinant human PDK1 enzyme (10 ng/well) with varying concentrations of the triazine derivative (0.001 µM to 10 µM) in kinase buffer for 30 minutes at room temperature. This allows the inhibitor to reach equilibrium binding within the hinge region[2].
Reaction Initiation: Add 10 µM ATP and the specific PDC peptide substrate to initiate the reaction. Incubate for 60 minutes at 30°C.
ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to terminate the kinase reaction and deplete any remaining unconsumed ATP. Incubate for 40 minutes. Validation check: This step is critical to eliminate background noise.
Signal Generation: Add 10 µL of Kinase Detection Reagent to convert the generated ADP back to ATP, simultaneously introducing luciferase and luciferin. Incubate for 30 minutes.
Quantification: Measure luminescence using a microplate reader. Calculate the
IC50
using non-linear regression analysis (GraphPad Prism).
Quantitative Data Summaries
Table 1: Physicochemical Properties of the Core Scaffold
Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma
Source: National Institutes of Health (NIH) - PubMed Central (PMC)
URL:[Link]
Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design
Source: Journal of Medicinal Chemistry - ACS Publications
URL:[Link]
Stability investigations on Cu (II) and Mn (II) compounds of 3-(2-pyridyl)-5,6-diphenyl-1,2,4-triazine-4,4′-disulfonic acid using Quantum Chemical Methods
Source: Research Journal of Pharmaceutical, Biological and Chemical Sciences (RJPBCS)
URL:[Link]
Various Routes to Synthesise 3-Thioxo-1,2,4-Triazine-5-One Derivatives as Antimicrobial Agents
Source: International Journal of Organic Chemistry - SCIRP
URL:[Link]
Mechanism of Action of N-Phenyl-1,2,4-triazin-3-amine Derivatives: A Technical Guide
Executive Summary The 1,2,4-triazine scaffold has emerged as a highly privileged chemotype in modern drug discovery. Specifically, N-phenyl-1,2,4-triazin-3-amine derivatives exhibit profound, target-specific pharmacologi...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The 1,2,4-triazine scaffold has emerged as a highly privileged chemotype in modern drug discovery. Specifically, N-phenyl-1,2,4-triazin-3-amine derivatives exhibit profound, target-specific pharmacological activities dictated by their substitution patterns. As a Senior Application Scientist, I have structured this technical guide to explore the two most rigorously validated mechanisms of action for this class of compounds:
Metabolic Rewiring in Oncology: ATP-competitive inhibition of Pyruvate Dehydrogenase Kinase 1 (PDK1) to reverse the Warburg effect in highly aggressive cancers[1].
GPCR Modulation in Neuropharmacology: Orthosteric antagonism of the Adenosine A2A receptor to restore motor function in neurodegenerative disorders like Parkinson's Disease[2].
This whitepaper details the structural basis for these mechanisms, provides self-validating experimental protocols for target engagement, and summarizes key quantitative data.
Core Mechanism I: Metabolic Rewiring via PDK1 Inhibition (Oncology)
Pathophysiological Context
Cancer cells characteristically rewire their metabolism to favor aerobic glycolysis over oxidative phosphorylation (OXPHOS)—a phenomenon known as the Warburg effect. A critical driver of this metabolic shift in Pancreatic Ductal Adenocarcinoma (PDAC) is the overexpression of Pyruvate Dehydrogenase Kinase 1 (PDK1). PDK1 phosphorylates and inactivates the Pyruvate Dehydrogenase (PDH) complex, preventing the conversion of pyruvate to acetyl-CoA, thereby halting the TCA cycle[1][3].
Molecular Mechanism of Action
N-phenyl-1,2,4-triazin-3-amine derivatives act as potent, ATP-competitive inhibitors of PDK1. The 1,2,4-triazine core mimics the adenine ring of ATP, anchoring the molecule within the kinase hinge region via hydrogen bonds from the 3-amino group. The N-phenyl ring and subsequent 5,6-substitutions project into the deep hydrophobic pockets of the ATP-binding site[4][5].
By inhibiting PDK1, these derivatives prevent the phosphorylation of the PDH complex (specifically at the S232 residue of the PDHA1 subunit)[1]. The reactivation of PDH forces the cancer cell to route pyruvate into the mitochondria, restoring OXPHOS, increasing reactive oxygen species (ROS), and ultimately triggering apoptosis in KRAS-mutant PDAC cells[5][6].
Mechanism of PDK1 inhibition restoring oxidative phosphorylation.
To ensure scientific integrity, target engagement must be directly linked to the phenotypic metabolic shift. This protocol utilizes a dual-readout system.
Measure the Oxygen Consumption Rate (OCR) and Extracellular Acidification Rate (ECAR) in real-time.
Causality & Validation Checkpoint:
A valid PDK1 inhibitor must demonstrate a mathematically inverse relationship between PDH phosphorylation and OCR. If the ELISA shows reduced phosphorylation but the Seahorse assay shows no increase in OCR, the compound is failing to penetrate the mitochondrial matrix in live cells, or the cell is utilizing alternative glutamine-driven anaplerosis.
Core Mechanism II: GPCR Modulation via Adenosine A2A Antagonism (Neuropharmacology)
Pathophysiological Context
In the striatum, the Adenosine A2A receptor (a Gs-coupled GPCR) is co-expressed with Dopamine D2 receptors. Activation of A2A increases intracellular cAMP, which opposes D2 signaling and depresses motor function. Antagonizing the A2A receptor is a clinically validated strategy for treating the motor deficits associated with Parkinson's Disease[2][7].
Molecular Mechanism of Action
Structure-based drug design (SBDD) has revealed that 1,2,4-triazine derivatives bind exceptionally deep within the orthosteric cavity of the A2A receptor[7][8]. Unlike 1,3,5-triazines, the 1,2,4-isomer accesses the specific sub-pocket normally occupied by the ribose group of the endogenous ligand, adenosine[2].
The 3-amino group acts as a critical hydrogen bond donor/acceptor with the receptor's core residues (e.g., Asn253). Furthermore, carefully designed 5,6-disubstitution (such as adding a 2,6-dimethylpyridin-4-yl group) introduces strict steric clashes within the closely related Adenosine A1 receptor, granting these derivatives high selectivity for A2A[2]. This selectivity is paramount to avoiding A1-mediated cardiovascular side effects[2].
Adenosine A2A receptor antagonism and downstream signaling modulation.
To validate A2A antagonism, binding affinity must be correlated with functional GPCR suppression.
Step 1: Radioligand Displacement Binding Assay
Prepare membrane fractions from CHO cells stably expressing human A2A and A1 receptors[9].
Incubate membranes with the radioligand [3H]-ZM241385 (for A2A) and varying concentrations of the triazine derivative.
Isolate membranes via rapid filtration and measure bound radioactivity using liquid scintillation counting to calculate the
Ki
.
Step 2: Functional cAMP Accumulation Assay (HTRF)
Stimulate CHO-hA2A cells with a stable adenosine agonist (e.g., NECA) to induce cAMP production.
Co-incubate with the triazine derivative.
Quantify cAMP reduction using Homogeneous Time-Resolved Fluorescence (HTRF).
Causality & Validation Checkpoint:
The system is self-validating if the binding affinity (
Ki
) closely predicts the functional inhibitory concentration (
IC50
) in the cAMP assay. A high binding affinity but low functional antagonism indicates the compound may be acting as a partial agonist rather than a pure antagonist, requiring further structural optimization.
Chemical Synthesis & Derivatization Workflow
The functional versatility of the N-phenyl-1,2,4-triazin-3-amine core relies on precise 5,6-disubstitution. The standard synthesis workflow utilizes a highly efficient bromination-coupling strategy[2][10].
Step-by-step synthesis workflow of 5,6-disubstituted 1,2,4-triazin-3-amines.
Synthesis Protocol:
Regioselective Bromination: Cool a solution of 5-phenyl-1,2,4-triazin-3-amine in DMF to -25 °C. Add N-bromosuccinimide (NBS) dropwise. The low temperature is critical to prevent over-bromination and ensure regioselectivity at the C6 position[2][10].
Suzuki-Miyaura Cross-Coupling: React the resulting 6-bromo-5-phenyl-1,2,4-triazin-3-amine with a selected aryl boronic acid (e.g., 2,6-dimethylpyridin-4-yl boronic acid for A2A selectivity) in the presence of
K2CO3
and
Pd(PPh3)4
catalyst at 150 °C in a sealed vessel[2].
Quantitative Data Summary
The following table summarizes the target engagement metrics for representative 1,2,4-triazin-3-amine derivatives across both oncology and neurology applications, demonstrating the extreme tunability of the scaffold.
Carbone, D., De Franco, M., Pecoraro, C., et al. (2023). Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma. International Journal of Molecular Sciences, 24(4), 3679. Available at:[Link]
Congreve, M., Andrews, S. P., Doré, A. S., et al. (2012). Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design. Journal of Medicinal Chemistry, 55(5), 1898–1903. Available at:[Link]
Congreve, M., et al. (2012). Supporting Information: Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists. Semantic Scholar / ACS. Available at:[Link]
Carbone, D., et al. (2023). Structural Manipulations of Marine Natural Products Inspire a New Library of 3-Amino-1,2,4-Triazine PDK Inhibitors. MDPI. Available at:[Link]
Structural Elucidation of N-Phenyl-1,2,4-triazin-3-amine: A Comprehensive Guide to 1H and 13C NMR Characterization
Executive Summary Derivatives of 1,2,4-triazine are privileged scaffolds in medicinal chemistry, frequently utilized in the development of adenosine A2A antagonists[1], highly selective PDK1 inhibitors for pancreatic duc...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
Derivatives of 1,2,4-triazine are privileged scaffolds in medicinal chemistry, frequently utilized in the development of adenosine A2A antagonists[1], highly selective PDK1 inhibitors for pancreatic ductal adenocarcinoma[2], and novel energetic materials[3]. Accurate structural elucidation of the core pharmacophore—specifically N-phenyl-1,2,4-triazin-3-amine —is critical for structure-activity relationship (SAR) optimization.
This technical whitepaper provides an in-depth analysis of the
1
H and
13
C Nuclear Magnetic Resonance (NMR) chemical shifts for N-phenyl-1,2,4-triazin-3-amine. By dissecting the electronic interplay between the electron-withdrawing triazine core and the electron-donating N-phenylamine substituent, this guide establishes a self-validating framework for spectral interpretation and experimental design.
Theoretical Framework: Causality of Chemical Shifts
The NMR spectral profile of N-phenyl-1,2,4-triazin-3-amine is dictated by the push-pull electronic system inherent to its structure. The 1,2,4-triazine ring is highly electron-deficient due to the presence of three electronegative nitrogen atoms. Conversely, the exocyclic secondary amine acts as an electron-donating group via resonance (+M effect), while the phenyl ring exerts both inductive (-I) and resonance effects.
The 1,2,4-Triazine Core
In the unsubstituted parent 1,2,4-triazine, the
13
C resonances appear at
δ
158.1 (C3), 149.6 (C5), and 150.8 (C6) ppm[4]. The introduction of an amino group at the C3 position induces a strong deshielding effect on the C3 carbon due to the direct attachment of a third nitrogen atom, pushing the shift to approximately
δ
163.4 ppm in simple 3-amino-1,2,4-triazines[3]. However, N-phenyl substitution extends the conjugation system, slightly shielding the C3 carbon back to the
δ
159.0–162.0 ppm range.
The N-Phenyl Substituent
The phenyl ring protons and carbons exhibit classic splitting patterns modulated by the amine bridge. The amine nitrogen donates electron density into the ortho and para positions of the phenyl ring, shielding these carbons relative to the meta positions.
Electronic interplay between the N-phenyl substituent and the 1,2,4-triazine core.
Expected NMR Data Summaries
The following tables synthesize the expected quantitative data for N-phenyl-1,2,4-triazin-3-amine, derived from established literature values of closely related analogs[1].
Table 1:
1
H NMR Chemical Shifts (DMSO-
d6
, 400 MHz)
Position
Chemical Shift (
δ
, ppm)
Multiplicity
Coupling (
J
, Hz)
Integration
Assignment Rationale
NH
9.80 - 10.20
Broad Singlet (bs)
-
1H
Deshielded by adjacent aromatic rings; broad due to quadrupolar relaxation of N.
H5 (Triazine)
8.80 - 9.00
Doublet (d)
~2.5
1H
Highly deshielded by adjacent N4 and N2; coupled to H6.
H6 (Triazine)
8.40 - 8.60
Doublet (d)
~2.5
1H
Deshielded by N1; coupled to H5.
H2', H6' (Phenyl)
7.70 - 7.85
Doublet (d)
~7.5 - 8.0
2H
Ortho protons, deshielded by the electronegative amine group.
H3', H5' (Phenyl)
7.30 - 7.45
Triplet (t)
~7.5 - 8.0
2H
Meta protons, relatively unaffected by resonance.
H4' (Phenyl)
7.00 - 7.15
Triplet (t)
~7.5
1H
Para proton, shielded by resonance (+M effect) from the amine nitrogen.
Table 2:
13
C NMR Chemical Shifts (DMSO-
d6
, 100 MHz)
Position
Chemical Shift (
δ
, ppm)
Carbon Type
Assignment Rationale
C3 (Triazine)
158.0 - 162.0
Quaternary (C)
Extreme deshielding due to attachment to three nitrogen atoms (N2, N4, and exocyclic NH).
C5 (Triazine)
145.0 - 150.0
Methine (CH)
Deshielded by adjacent N4.
C6 (Triazine)
140.0 - 145.0
Methine (CH)
Deshielded by adjacent N1.
C1' (Phenyl)
138.0 - 141.0
Quaternary (C)
Ipso carbon, directly attached to the electronegative amine nitrogen.
C3', C5' (Phenyl)
128.5 - 130.0
Methine (CH)
Meta carbons, standard aromatic region.
C4' (Phenyl)
122.0 - 124.0
Methine (CH)
Para carbon, slightly shielded via resonance from the amine.
C2', C6' (Phenyl)
118.0 - 120.0
Methine (CH)
Ortho carbons, shielded via resonance (+M effect) from the amine nitrogen.
Experimental Workflow & Self-Validating Protocol
To ensure absolute trustworthiness in structural assignment, the analytical workflow must incorporate a self-validating system. Relying solely on 1D NMR is insufficient due to the potential overlap of the triazine H5/H6 protons with the phenyl protons in substituted derivatives.
Step-by-Step Acquisition Methodology
Sample Preparation (Solvent Selection) :
Action: Dissolve 5–10 mg of the purified N-phenyl-1,2,4-triazin-3-amine in 0.6 mL of anhydrous DMSO-
d6
.
Causality: DMSO-
d6
is strictly preferred over CDCl
3
. The strong hydrogen-bonding capability of DMSO prevents the rapid chemical exchange of the exocyclic NH proton, allowing it to be observed as a distinct broad singlet at ~10.0 ppm[5]. In CDCl
3
, this peak often broadens into the baseline or exchanges with trace moisture.
Instrument Calibration :
Action: Tune and match the probe for
1
H and
13
C frequencies. Lock the magnetic field to the deuterium resonance of DMSO-
d6
(39.52 ppm).
1D
1
H and
13
C Acquisition :
Action: Acquire
1
H NMR with a spectral width of 15 ppm, 16–32 scans, and a relaxation delay (
D1
) of 2 seconds. Acquire
13
C NMR with a spectral width of 250 ppm, minimum 1024 scans, and a
D1
of 2 seconds using WALTZ-16 proton decoupling.
Self-Validation via 2D NMR (HSQC & HMBC) :
Action: Execute Heteronuclear Single Quantum Coherence (HSQC) to map direct C-H attachments. Execute Heteronuclear Multiple Bond Correlation (HMBC) to map long-range couplings.
Causality: HMBC is the critical self-validating step. The NH proton (~10.0 ppm) will show a strong
3JCH
correlation to the C1' ipso-carbon of the phenyl ring (~140 ppm) and a
2JCH
correlation to the C3 carbon of the triazine ring (~160 ppm). This unequivocally anchors the two ring systems together, proving the structural connectivity without relying on empirical shift guessing.
Step-by-step NMR acquisition and validation workflow for triazine derivatives.
Mechanistic Insights into Substituent Effects
Understanding how modifications to the core structure perturb the chemical shifts is vital for drug development professionals tracking SAR modifications.
If the 1,2,4-triazine ring is substituted at the C5 and C6 positions (e.g., 5,6-diphenyl-1,2,4-triazin-3-amine or 5,6-dimethyl-1,2,4-triazin-3-amine), the
1
H signals for H5 and H6 disappear. Consequently, the
13
C shifts for C5 and C6 will migrate. For instance, in N-methyl-5,6-diphenyl-1,2,4-triazin-3-amine, the C5 and C6 carbons resonate at
δ
156.5 and 149.4 ppm, respectively, due to the extended conjugation and steric desolvation provided by the phenyl rings.
Furthermore, halogenation (such as the synthesis of 6-bromo-5-phenyl-1,2,4-triazin-3-amine) heavily shields the C6 carbon due to the heavy-atom effect of bromine, while the H5 proton is replaced entirely, leaving only the phenyl and amine protons in the
1
H spectrum[1].
References
Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design. Journal of Medicinal Chemistry - ACS Publications. URL:[Link]
Structural Manipulations of Marine Natural Products Inspire a New Library of 3-Amino-1,2,4-Triazine PDK Inhibitors Endowed with Antitumor Activity in Pancreatic Ductal Adenocarcinoma. MDPI. URL:[Link]
A New Solid/Liquid Hypergolic System: 3-amino-1,2,4-triazine and Nitric Acid. Defense Technical Information Center (DTIC). URL:[Link]
The Methylation of 5,6-Dimethyl-1,2,4-triazin-3-amines. Australian Journal of Chemistry (ConnectSci). URL:[Link]
N-Phenyl-1,2,4-triazin-3-amine exact mass and molecular weight
N-Phenyl-1,2,4-triazin-3-amine: Exact Mass, Molecular Weight, and HRMS Analytical Workflows Executive Summary In the landscape of drug discovery and materials science, 1,2,4-triazine derivatives frequently serve as privi...
Author: BenchChem Technical Support Team. Date: April 2026
N-Phenyl-1,2,4-triazin-3-amine: Exact Mass, Molecular Weight, and HRMS Analytical Workflows
Executive Summary
In the landscape of drug discovery and materials science, 1,2,4-triazine derivatives frequently serve as privileged scaffolds, notably in the development of adenosine A2A receptor antagonists and novel antimicrobial agents [1]. When validating the synthesis of N-Phenyl-1,2,4-triazin-3-amine (CAS: 1189537-64-1) , distinguishing between its exact mass and molecular weight is not merely a semantic exercise—it is the foundational causality behind choosing High-Resolution Mass Spectrometry (HRMS) over traditional analytical techniques.
As an application scientist, the goal is not just to run a sample, but to design a self-validating analytical system. This whitepaper details the physicochemical properties of N-Phenyl-1,2,4-triazin-3-amine and provides a field-proven, step-by-step methodology for its structural elucidation.
The Physicochemical Imperative: Exact Mass vs. Molecular Weight
A common pitfall in early-stage drug development is conflating molecular weight with exact mass during mass spectrometry (MS) analysis.
Molecular Weight (172.19 g/mol ): This is a macroscopic property calculated using standard atomic weights, which account for the natural terrestrial abundance of all isotopes (e.g., Carbon is 12.011 due to ~1.1%
13
C). This value is exclusively used for stoichiometric calculations, reaction scaling, and yield determination.
Exact Mass (172.0749 Da): This is a microscopic property representing the mass of the monoisotopic molecule—the molecule composed entirely of the most abundant isotopes (
12
C,
1
H,
14
N). Because HRMS instruments measure individual ions rather than bulk powders, the exact mass is the critical parameter for calculating mass defects and confirming elemental composition [2].
Table 1: Quantitative Profiling of N-Phenyl-1,2,4-triazin-3-amine
Property
Value
Computational Basis / Causality
Molecular Formula
C
9
H
8
N
4
Core triazine ring + Phenylamine substitution
Molecular Weight
172.19 g/mol
Weighted average of terrestrial isotopic abundances
Exact Mass (Monoisotopic)
172.074896 Da
Sum of exact masses:
12
C (12.000),
1
H (1.0078),
14
N (14.0031)
[M+H]
+
Adduct Mass
173.082172 Da
Exact Mass + Proton (
1
H
+
at 1.007276 Da)
Mass Defect
+0.0749 Da
Driven by the fractional mass of hydrogen and nitrogen
Causality in Analytical Workflows: ESI-HRMS Protocol
To ensure the integrity of the mass assignment, the analytical protocol must be self-validating. The following UHPLC-HRMS workflow is designed to definitively identify N-Phenyl-1,2,4-triazin-3-amine while ruling out structural isomers (such as pyrimidine-2-amines) that share the exact C
9
H
8
N
4
formula.
Figure 1: Standardized UHPLC-HRMS analytical workflow for triazine derivatives.
Step-by-Step Methodology
Step 1: Sample Preparation (Matrix Normalization)
Action: Dissolve 1.0 mg of the compound in 1.0 mL of LC-MS grade Methanol. Dilute to a working concentration of 1 µg/mL using a 50:50 mixture of Water:Acetonitrile containing 0.1% Formic Acid.
Causality: Formic acid acts as a proton source, driving the equilibrium toward the [M+H]
+
state essential for positive-ion Electrospray Ionization (ESI+). The high dilution factor prevents detector saturation and mitigates ion suppression from synthesis byproducts.
Action: Inject 2 µL onto a C18 Reverse-Phase column (e.g., 2.1 x 50 mm, 1.7 µm). Run a gradient of 5% to 95% Mobile Phase B (Acetonitrile + 0.1% Formic Acid) over 5 minutes.
Causality: The 1,2,4-triazine core is moderately polar. A reverse-phase gradient ensures adequate retention and resolves the target from potential synthetic isomers, ensuring the mass spectrometer is analyzing a pure chromatographic peak.
Step 3: High-Resolution Mass Spectrometry (Lock-Mass Calibration)
Action: Operate the Q-TOF or Orbitrap in ESI+ mode (Capillary voltage: 3.0 kV). Infuse a reference standard, such as Leucine Enkephalin (m/z 556.2771), simultaneously via a dual-spray source.
Causality: The lock-mass provides real-time calibration. Without this self-validating feedback loop, thermal drift in the mass analyzer could push the mass error beyond the acceptable 5 ppm threshold, rendering the exact mass measurement ambiguous.
Step 4: Data Analysis and Mass Defect Calculation
Action: Extract the ion chromatogram (EIC) for m/z 173.0822 with a narrow 5 ppm mass tolerance window. Compare the empirical isotopic distribution (M+1, M+2) against the theoretical model for C
9
H
9
N
4+
.
Fragmentation Dynamics (CID)
Confirming the exact mass of the parent ion is only half the validation. To definitively prove the connectivity of N-Phenyl-1,2,4-triazin-3-amine, we must analyze its behavior under Collision-Induced Dissociation (CID) [3].
When subjected to CID, the protonated molecule (m/z 173.0822) undergoes predictable, thermodynamically driven fragmentation. The 1,2,4-triazine ring is inherently prone to the loss of neutral nitrogen gas (N
2
), a highly stable leaving group. Furthermore, cleavage of the C-N bond linking the phenyl ring to the triazine core yields a characteristic aniline-like cation.
By matching these exact fragment masses alongside the parent ion's exact mass, researchers can establish a highly trustworthy, multi-tiered identification of the compound that meets stringent peer-review and regulatory standards.
References
Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design
Journal of Medicinal Chemistry (ACS Publications)
URL:[Link][1]
4-(Pyridin-3-yl)pyrimidin-2-amine | C9H8N4 | CID 12450582 (Isomeric Mass Reference)
PubChem (National Institutes of Health)
URL:[Link][2]
Electron impact ionization mass spectra of 1, 2, 4-triazine derivatives
TSI Journals
URL:[Link][3]
Comprehensive Crystallographic Profiling of N-Phenyl-1,2,4-triazin-3-amine Derivatives
As a Senior Application Scientist in structural biology and medicinal chemistry, I frequently encounter the 1,2,4-triazine scaffold. Specifically, N-phenyl-1,2,4-triazin-3-amine and its derivatives represent a highly pri...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist in structural biology and medicinal chemistry, I frequently encounter the 1,2,4-triazine scaffold. Specifically, N-phenyl-1,2,4-triazin-3-amine and its derivatives represent a highly privileged class of compounds. They are extensively utilized in modern drug discovery, exhibiting potent activities ranging from antithrombotic effects to the targeted inhibition of kinases like PDK1 and HSP90 in oncology.
To rationally design drugs around this scaffold, one must fundamentally understand its 3D spatial arrangement, tautomeric preferences, and supramolecular assembly. This technical guide provides an in-depth analysis of the crystal structure and X-ray diffraction (XRD) properties of the N-phenyl-1,2,4-triazin-3-amine core, detailing the causality behind its structural behavior and the self-validating protocols required for accurate crystallographic elucidation.
Molecular Geometry and Electronic Resonance
The structural integrity and reactivity of N-phenyl-1,2,4-triazin-3-amine are dictated by the electronic distribution within its heterocyclic core. Single-crystal X-ray diffraction data of the foundational 3-amino-1,2,4-triazine moiety reveals that the double bond sites are strictly localized at the C(2)-N(2) and C(3)-N(3) positions [1].
Causality of Resonance: The 3-amino group is not merely a passive substituent; it actively donates its unpaired electrons, which resonate through the C(1)-N(1) bond into the electron-deficient 1,2,4-triazine ring [1]. This resonance stabilization is critical because it flattens the geometry of the exocyclic amine, giving it partial double-bond character and restricting its rotational freedom. When an N-phenyl group is introduced, the steric bulk forces the phenyl ring to adopt a specific dihedral angle relative to the triazine plane, optimizing orbital overlap while minimizing steric clash.
Supramolecular Assembly and Crystal Packing
The crystallization of these compounds is driven by highly directional intermolecular forces. In the solid state, 1,2,4-triazin-3-amine derivatives do not exist as isolated entities but self-assemble into complex architectures.
The R²₂(8) Motif: The most prominent crystallographic feature is the formation of robust hydrogen-bonding networks. Adjacent molecules connect via N–H···N hydrogen bonds, typically forming a classic R²₂(8) dimeric motif [3]. The amino groups act as hydrogen bond donors, while the heterocyclic nitrogen atoms (specifically N2 and N4) act as acceptors.
Zigzag Chain Formation: This continuous donor-acceptor relay results in the formation of infinite zigzag chains along specific crystallographic axes (e.g., the [100] direction) [3]. Furthermore, the introduction of the N-phenyl ring facilitates face-to-face π-π stacking interactions, which interlock these zigzag chains into a stable, three-dimensional lattice.
Structural interactions and pharmacophore mapping of N-phenyl-1,2,4-triazin-3-amine.
Experimental Protocol: Single-Crystal Growth and XRD Analysis
To achieve atomic-level resolution, one must grow diffraction-quality single crystals. The following protocol is designed as a self-validating system, ensuring that the final structural model is an accurate representation of the bulk material.
Step 1: Solvent Selection and Crystal Growth
Methodology: Dissolve 50 mg of purified N-phenyl-1,2,4-triazin-3-amine in a binary solvent system (e.g., Methanol/Dichloromethane, 1:1 v/v).
Causality: A binary system is chosen to balance solubility. Methanol acts as a protic solvent that temporarily solvates the hydrogen-bond donors/acceptors, preventing premature, amorphous aggregation. As the highly volatile DCM evaporates slowly at room temperature, the solution reaches supersaturation gradually, allowing the R²₂(8) motifs to nucleate into highly ordered, defect-free single crystals.
Step 2: X-Ray Data Collection
Methodology: Select a pale-yellow crystal (approx. 0.2 × 0.2 × 0.1 mm) and mount it on a glass fiber using perfluoropolyether oil. Transfer to a diffractometer equipped with Mo-Kα radiation (λ = 0.71073 Å) and a cold nitrogen stream (100 K).
Causality: Data collection at cryogenic temperatures (100 K) minimizes thermal atomic displacement (vibration), drastically improving high-angle diffraction intensities and allowing for the precise localization of hydrogen atoms.
Step 3: Structure Solution and Self-Validation
Methodology: Solve the structure using Direct Methods (e.g., SHELXT) and refine via full-matrix least-squares on F² (SHELXL).
Validation: The protocol validates itself through crystallographic agreement factors. An acceptable structural model must yield an R1 factor < 0.05 (indicating < 5% discrepancy between the observed and calculated electron density) and a Goodness-of-Fit (GoF) near 1.0. Hydrogen atoms on the amino group must be located in the difference Fourier map to confirm the tautomeric state.
Workflow for single-crystal growth and X-ray diffraction analysis of triazine derivatives.
Structure-Activity Relationship (SAR) in Drug Design
The crystallographic parameters of the N-phenyl-1,2,4-triazin-3-amine core directly translate to its biological efficacy. In the development of targeted therapies for pancreatic ductal adenocarcinoma, 3-amino-1,2,4-triazine derivatives have been identified as potent inhibitors of Pyruvate Dehydrogenase Kinase 1 (PDK1) and Heat Shock Protein 90 (HSP90) [2].
When mapping the crystal structure to the protein binding pocket (e.g., PDB codes 2Q8F and 5J64), the rigid, planar triazine core mimics the adenine ring of ATP. The exocyclic 3-amino group, locked in its resonant state, acts as a critical hydrogen bond donor to the hinge region of the kinase. Concurrently, the N-phenyl substitution provides the necessary lipophilicity to occupy adjacent hydrophobic sub-pockets, drastically enhancing binding affinity [2]. Similar structure-function paradigms apply when these derivatives are utilized as antithrombotic agents, where the specific spatial arrangement of the diaryl-triazine core dictates receptor selectivity [4].
Quantitative Crystallographic Data Summary
The table below summarizes the expected crystallographic parameters for this class of compounds, synthesized from empirical XRD data of closely related 3-amino-1,2,4-triazine derivatives.
Crystallographic Parameter
Typical Value Range
Mechanistic Significance
Crystal System
Monoclinic / Triclinic
Indicates low-symmetry packing driven by highly directional intermolecular H-bonds.
Space Group
P2₁/c or P-1
Common for organic molecules; allows for efficient packing via inversion centers.
C(2)-N(2) Bond Length
~1.30 - 1.32 Å
Confirms double bond localization within the triazine heterocyclic ring.
Intermolecular H-Bonds
N-H···N (R²₂(8) motif)
Primary driver of supramolecular zigzag chain formation and solid-state stability.
R1 Factor (Validation)
< 0.05
Self-validating metric indicating a highly accurate, reliable structural model.
Taylor & Francis (Journal of Enzyme Inhibition and Medicinal Chemistry)
Exploratory
Thermodynamic stability of N-Phenyl-1,2,4-triazin-3-amine at room temperature
As a Senior Application Scientist, I have evaluated the physicochemical behaviors of numerous heterocyclic scaffolds throughout the drug development lifecycle. The 1,2,4-triazine core is a privileged structure, highly va...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, I have evaluated the physicochemical behaviors of numerous heterocyclic scaffolds throughout the drug development lifecycle. The 1,2,4-triazine core is a privileged structure, highly valued for its electron-deficient nature and robust stability in physiological environments, making it a staple in both medicinal chemistry and bioorthogonal applications[1]. However, functionalizing this core—specifically as N-Phenyl-1,2,4-triazin-3-amine —introduces nuanced thermodynamic complexities at room temperature (25°C).
This technical guide deconstructs the thermodynamic stability of N-Phenyl-1,2,4-triazin-3-amine, exploring its tautomeric equilibria, degradation kinetics, and the field-proven methodologies required to validate its integrity in solution.
The baseline thermodynamic stability of any 1,2,4-triazine derivative is dictated by its tautomeric state. The triazine ring is highly electron-deficient, which facilitates the attack of nucleophiles at the C3 position via a nucleophilic aromatic substitution (SNAr) mechanism[2].
For 3-amino-1,2,4-triazine derivatives, the molecule exists in a dynamic equilibrium between its amino and imino tautomers. Quantum chemical calculations on related triazine structures demonstrate that specific isomers are energetically favored to minimize the Gibbs free energy (
ΔG
) of the system[3]. In the case of 3-amino derivatives, the amino tautomer is computationally and experimentally proven to be the most stable form[4].
The addition of the N-phenyl group at the exocyclic amine provides two distinct thermodynamic advantages:
Steric Shielding: The bulky phenyl ring sterically hinders nucleophilic attack at the vulnerable C3 position.
π
-Conjugation: The phenyl ring extends the delocalized
π
-electron system, further stabilizing the amino tautomer and increasing the activation energy (
Ea
) required for tautomerization to the higher-energy imino state.
Thermodynamic pathways and degradation mechanisms of N-Phenyl-1,2,4-triazin-3-amine.
Degradation Kinetics at Room Temperature
While 1,2,4-triazines are remarkably stable in aqueous buffers and biological media[1], prolonged exposure to room temperature (25°C) in suboptimal solvents can induce degradation.
Hydrolysis: 3-Amino-1,2,4-triazine derivatives are susceptible to hydrolytic cleavage under both acidic and basic conditions[5]. The exocyclic amine and the triazine ring itself can be compromised if the pH deviates from neutrality.
Oxidation & Photodegradation: The molecule is sensitive to oxidative degradation, particularly when exposed to reactive oxygen species (ROS) or UV light, which can induce photochemical reactions leading to the formation of degradation products[5].
Solvent Effects: The choice of solvent fundamentally alters the thermodynamic stability of the compound. Polar aprotic solvents like DMF and DMSO are highly effective because they dissolve the reactants and stabilize charged intermediates without providing protons that could catalyze hydrolysis or tautomerization[6].
Quantitative Data Summary
To provide a clear baseline for formulation and assay development, the expected thermodynamic and kinetic parameters of N-Phenyl-1,2,4-triazin-3-amine at room temperature are summarized below.
Table 1: Thermodynamic and Kinetic Parameters at 25°C
Parameter
Observation / Value
Mechanistic Implication
Dominant Tautomer
Amino form
Extended
π
-conjugation from the N-phenyl group stabilizes the amino state, lowering the overall
ΔG
.
Hydrolytic Susceptibility
Low to Moderate
N-phenyl steric shielding protects the electron-deficient C3 position from rapid nucleophilic attack[2].
Optimal Solvation
Polar Aprotic (DMSO/DMF)
Stabilizes the compound by preventing proton-catalyzed degradation pathways[6].
Primary Degradation Route
C3-Nucleophilic Attack
The electron-deficient 1,2,4-triazine core remains susceptible to strong nucleophiles over extended periods[2].
To ensure the integrity of biological assays, it is critical to implement a self-validating experimental workflow. Inconsistent assay results are a common consequence of compound instability, as degradation decreases the effective concentration of the parent compound[5].
The following protocol utilizes Reverse-Phase HPLC-UV/Vis to establish the thermodynamic stability profile of N-Phenyl-1,2,4-triazin-3-amine.
Stock Solution Preparation: Prepare a 10 mM stock solution of N-Phenyl-1,2,4-triazin-3-amine in anhydrous, high-purity DMSO.
Causality: Polar aprotic solvents stabilize the compound[6]. Using high-purity, degassed solvents prevents trace contaminants and dissolved oxygen from acting as radical initiators for oxidative degradation[5].
Aqueous Dilution: Dilute the stock to a 100 μM working concentration using HPLC-grade, buffered water (pH 7.4).
Causality: Buffered solutions maintain a stable pH, mitigating acid/base-catalyzed hydrolysis. HPLC-grade water is mandatory to avoid metal ion contaminants that catalyze degradation[5].
Isothermal Incubation: Aliquot the solution into amber glass vials and incubate at a strictly controlled room temperature (25°C ± 0.5°C).
Causality: Amber vials block UV light, preventing photodegradation[5]. This ensures that the measured degradation kinetics reflect purely thermodynamic and hydrolytic instability.
Chromatographic Analysis: Analyze samples at predetermined time points (0, 24, 48, and 72 hours) using Reverse-Phase HPLC.
Causality: Monitoring the appearance of new, unidentified peaks in the chromatogram allows for the precise quantification of degradation products and the calculation of the compound's half-life[5].
Step-by-step experimental workflow for thermodynamic stability profiling.
Conclusion & Best Practices
N-Phenyl-1,2,4-triazin-3-amine is a thermodynamically stable compound at room temperature, provided that its environmental conditions are rigorously controlled. The N-phenyl substitution provides critical steric and electronic stabilization to the 1,2,4-triazine core. However, to maximize shelf-life and ensure reproducible biological data, researchers must avoid prolonged exposure to unbuffered aqueous environments, UV light, and oxidative conditions. For long-term storage, solutions should be kept frozen at -20°C or -80°C, and fresh solutions should be prepared on the day of experimentation whenever possible[5].
References
ResearchGate - Relative Stability and Structure of Dihydro-1,2,4-triazines: A Theoretical Study. Available at: [Link]
PubMed - The most stable tautomer of 3-amino-1,2,4-triazin-5-one and its structural geometry. Available at: [Link]
Journal of the American Chemical Society - 1,2,4-Triazines Are Versatile Bioorthogonal Reagents. Available at: [Link]
The Influence of Phenyl Substitution on the Electronic Landscape of 1,2,4-Triazines: A Technical Guide for Researchers
This guide provides an in-depth exploration of the electronic properties of phenyl-substituted 1,2,4-triazines, a class of heterocyclic compounds with significant potential in medicinal chemistry and materials science. W...
Author: BenchChem Technical Support Team. Date: April 2026
This guide provides an in-depth exploration of the electronic properties of phenyl-substituted 1,2,4-triazines, a class of heterocyclic compounds with significant potential in medicinal chemistry and materials science. We will delve into the synthesis, characterization, and theoretical modeling of these molecules, offering a comprehensive resource for researchers, scientists, and drug development professionals. Our focus will be on understanding how the strategic placement of phenyl groups on the 1,2,4-triazine core modulates its electronic behavior and, consequently, its function.
The 1,2,4-Triazine Core: An Electron-Deficient Scaffold
The 1,2,4-triazine ring is an inherently electron-deficient system due to the presence of three nitrogen atoms. This electron deficiency is a key determinant of its chemical reactivity and electronic properties. The introduction of phenyl substituents can significantly alter this electronic landscape, either by donating or withdrawing electron density, depending on the nature and position of other functional groups on the phenyl ring. This modulation of the electronic structure is fundamental to the diverse applications of these compounds, from their use as anticancer agents to their role in dye-sensitized solar cells.[1][2][3]
Synthetic Pathways to Phenyl-Substituted 1,2,4-Triazines
A variety of synthetic routes have been developed for the preparation of phenyl-substituted 1,2,4-triazines. A common and versatile method involves the condensation of 1,2-dicarbonyl compounds with amidrazones.[4] For instance, 5,6-diphenyl-1,2,4-triazines can be synthesized from the reaction of benzil with semicarbazide or thiosemicarbazide.[5] One-pot syntheses have also been reported, involving the condensation of amides and 1,2-diketones in the presence of a base, followed by cyclization with hydrazine hydrate.[6][7]
More advanced and regioselective methods include the inverse electron demand Diels-Alder (IEDDA) reaction of 1,2,4,5-tetrazines with enamines, which can be promoted by Lewis acids like ZnCl2 or solvents such as hexafluoroisopropanol (HFIP).[8][9] These reactions offer a powerful one-step synthesis of 1,2,4-triazines under mild conditions.[9] The choice of synthetic strategy is crucial as it dictates the substitution pattern on the triazine ring, which in turn governs the electronic properties of the final molecule.
Experimental Protocol: General Synthesis of Substituted-N-(5,6-diphenyl-1,2,4-triazin-3-yl)benzamides [2]
Starting Material: Begin with 5,6-diphenyl-1,2,4-triazin-3-amine.
Reaction: Dissolve the starting material in a suitable solvent such as dioxane.
Addition of Reagents: Add the desired boronic acid derivative (e.g., 2,6-dimethyl-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine) and a base like potassium carbonate.
Catalyst: Add a palladium catalyst, for instance, tetrakis(triphenylphosphine)palladium(0).
Heating: Heat the reaction mixture in a sealed vessel at a high temperature (e.g., 150 °C) for a specified time (e.g., 2 hours).
Workup and Purification: After cooling, the reaction mixture is worked up using standard procedures and the product is purified, typically by chromatography.
Probing the Electronic Structure: Spectroscopic and Electrochemical Characterization
A combination of spectroscopic and electrochemical techniques is employed to experimentally characterize the electronic properties of phenyl-substituted 1,2,4-triazines.
3.1. UV-Vis Spectroscopy
UV-Vis absorption spectroscopy provides insights into the electronic transitions within the molecule. The absorption bands observed correspond to π-π* and n-π* transitions. The position and intensity of these bands are sensitive to the substitution pattern on both the triazine and phenyl rings.[10][11] For example, a systematic study on C(3)-substituted benzo[e][1][10][12]triazines demonstrated a significant effect of the substituent on the π-π*(1) transition energy.[10][11]
3.2. Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are indispensable tools for structural elucidation. The chemical shifts of the protons and carbons are influenced by the electron density distribution within the molecule. For instance, a good correlation has been observed between the ¹H NMR chemical shift and the Hammett substituent constant σp in a series of C(3)-substituted benzo[e][1][10][12]triazines, highlighting the electronic influence of the substituent.[10][11]
3.3. Cyclic Voltammetry
Cyclic voltammetry is a powerful electrochemical technique used to determine the oxidation and reduction potentials of a molecule. These potentials are directly related to the energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO), respectively.[13] The HOMO-LUMO energy gap, a crucial parameter determining the electronic behavior, can be estimated from these measurements.[13]
Sample Preparation: Dissolve the synthesized 1,2,4-triazine derivative in a suitable solvent containing a supporting electrolyte.
Electrochemical Cell Setup: Use a standard three-electrode cell consisting of a working electrode, a reference electrode, and a counter electrode.
Measurement: Apply a potential sweep to the working electrode and record the resulting current.
Data Analysis: Determine the onset oxidation and reduction potentials from the cyclic voltammogram.
HOMO/LUMO Calculation: Estimate the HOMO and LUMO energy levels from the determined potentials.
Computational Modeling: A Deeper Look into Electronic Properties
Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT) have become essential tools for gaining a deeper understanding of the electronic structure and properties of phenyl-substituted 1,2,4-triazines.[1][14] These computational methods allow for the calculation of various electronic parameters that are often challenging to measure experimentally.
4.1. Frontier Molecular Orbitals (HOMO and LUMO)
DFT calculations provide detailed information about the spatial distribution and energy levels of the HOMO and LUMO. The distribution of these frontier orbitals is critical in determining the molecule's reactivity and its potential as an electron donor or acceptor.[1] For instance, in some 1,2,4-triazine derivatives designed for dye-sensitized solar cells, the HOMO is localized on the electron-donating part of the molecule, while the LUMO is situated on the electron-accepting triazine and phenyl groups.[1]
4.2. Electronic Transitions and UV-Vis Spectra Simulation
TD-DFT calculations are used to simulate the electronic absorption spectra (UV-Vis) by calculating the energies and oscillator strengths of electronic transitions.[1] This allows for a direct comparison with experimental data and aids in the assignment of the observed absorption bands to specific electronic transitions.
4.3. Molecular Electrostatic Potential (MEP)
The Molecular Electrostatic Potential (MEP) map is a valuable tool for visualizing the charge distribution within a molecule and predicting its reactive sites for electrophilic and nucleophilic attack.[1]
Computational Workflow: DFT and TD-DFT Calculations
Caption: Workflow for computational analysis of electronic properties.
Structure-Property Relationships: The Impact of Phenyl Substitution
The position and electronic nature of the phenyl substituents play a crucial role in fine-tuning the electronic properties of the 1,2,4-triazine core.
Property
Effect of Phenyl Substitution
Key Findings
HOMO-LUMO Gap (Eg)
Generally, extending the π-conjugation by adding phenyl groups tends to decrease the HOMO-LUMO gap.
A smaller energy gap can lead to a red-shift in the UV-Vis absorption spectrum.[1]
Electron Accepting/Donating Character
The phenyl and triazine moieties often act as electron acceptor units.[1]
The introduction of electron-donating or -withdrawing groups on the phenyl rings can further modulate this character.
Reactivity
The electron-deficient nature of the triazine ring, influenced by phenyl substitution, governs its reactivity in reactions like IEDDA.
Electron-withdrawing groups on the triazine or phenyl rings can enhance the rate of IEDDA reactions.[15]
Biological Activity
The electronic properties are critical for the interaction of these molecules with biological targets.
For example, the hydrogen bonding and hydrophobic interactions of the triazine and phenyl groups are important for their activity as h-DAAO inhibitors.[16]
Applications in Drug Discovery and Materials Science
The tunable electronic properties of phenyl-substituted 1,2,4-triazines make them attractive scaffolds for a wide range of applications.
Anticancer Agents: Many 1,2,4-triazine derivatives have shown potent antitumor activity.[3]
Anticonvulsants: Certain 1,2,4-triazine-3,5-dione derivatives have been identified as promising anticonvulsant agents.[17]
Kinase Inhibitors: The pyrrolo[2,1-f][1][10][12]triazine core, derived from 1,2,4-triazines, is a privileged scaffold for kinase inhibitors.[12]
Dye-Sensitized Solar Cells (DSSCs): The donor-acceptor architecture of some phenyl-substituted 1,2,4-triazines makes them suitable candidates for use as sensitizers in DSSCs.[1]
Caption: Phenyl-substituted 1,2,4-triazines as A2A receptor antagonists.
Conclusion
Phenyl-substituted 1,2,4-triazines represent a versatile class of compounds with a rich and tunable electronic landscape. The strategic manipulation of phenyl substituents allows for precise control over their electronic properties, which in turn dictates their reactivity, photophysical behavior, and biological activity. This guide has provided a comprehensive overview of the key aspects of their electronic properties, from their synthesis and characterization to their theoretical modeling and applications. As research in this area continues to evolve, a deeper understanding of the structure-property relationships will undoubtedly pave the way for the rational design of novel phenyl-substituted 1,2,4-triazines with tailored functionalities for a wide array of scientific and therapeutic applications.
References
Regio- and Diastereoselective 1,3-Dipolar Cycloadditions of 1,2,4-Triazin-1-ium Ylides. (2022). Journal of Organic Chemistry.
1,2,4-Triazine-based Materials: Spectroscopic Investigation, DFT, NBO, and TD-DFT Calculations as Well As Dye-sensitized Solar Cells Applications. (2022). Journal of Molecular Structure.
Molecular modeling studies of 1,2,4-triazine derivatives as novel h-DAAO inhibitors by 3D-QSAR, docking and dynamics simul
3-Substituted Benzo[e][1][10][12]triazines: Synthesis and Electronic Effects of the C(3) Substituent. (2019). The Journal of Organic Chemistry.
3-Substituted Benzo[ e][1][10][12]triazines: Synthesis and Electronic Effects of the C(3) Substituent. (2019). PubMed.
Molecular modeling studies of 1,2,4-triazine derivatives as novel h-DAAO inhibitors by 3D-QSAR, docking and dynamics simul
Application Notes and Protocols: 5-Phenyl-1,2,4-triazine in Medicinal Chemistry. (n.d.). Benchchem.
Computational Studies of Reactions of 1,2,4,5-Tetrazines with Enamines in MeOH and HFIP. (2024). The Journal of Organic Chemistry.
N1/N4 1,4-Cycloaddition of 1,2,4,5-Tetrazines with Enamines Promoted by the Lewis Acid ZnCl2. (2022). The Journal of Organic Chemistry.
Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. (2023). Journal of Medicinal and Chemical Sciences.
Novel one pot synthesis of substituted 1,2,4-triazines. (n.d.). Arkivoc.
Spectroscopic and Physicochemical Studies on 1,2,4-Triazine Deriv
Spectroscopic and Physicochemical Studies on 1,2,4-Triazine Derivative. (2025).
Design, Synthesis, and Biological Evaluation of 6-(2-Amino-substituted phenyl)-4-(substituted phenyl)-1,2,4-triazine-3,5(2H,4H)-dione Derivatives as Anticonvulsant Agents. (2016). Archiv der Pharmazie.
Novel one pot synthesis of substituted 1, 2, 4-triazines. (2026).
Spectroscopic and Synthetic Data for 5-phenyl-1,2,4-triazine Remain Elusive in Publicly Available Chemical Liter
The discovery of pyridinium 1,2,4-triazines with enhanced performance in bioconjugation reactions. (2017). Chemical Science.
An overview on the recent developments of 1,2,4-triazine derivatives as anticancer compounds. (2017). European Journal of Medicinal Chemistry.
Spectroscopic Profiling of N-Phenyl-1,2,4-triazin-3-amine: UV-Vis Absorption Data, Mechanistic Insights, and Experimental Protocols
Executive Summary N-Phenyl-1,2,4-triazin-3-amine (CAS: 1189537-64-1) and its structural analogs represent a critical class of heterocyclic scaffolds utilized in the development of kinase inhibitors, dye-sensitized solar...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
N-Phenyl-1,2,4-triazin-3-amine (CAS: 1189537-64-1) and its structural analogs represent a critical class of heterocyclic scaffolds utilized in the development of kinase inhibitors, dye-sensitized solar cells, and advanced optoelectronic materials. The photophysical characterization of this compound—specifically its Ultraviolet-Visible (UV-Vis) absorption spectrum—is paramount for evaluating its electronic structure, HOMO-LUMO energy gaps, and intramolecular charge transfer (ICT) capabilities. This technical guide provides an authoritative synthesis of the UV-Vis spectral data, mechanistic principles governing its electronic transitions, and a field-proven, self-validating protocol for high-fidelity spectral acquisition.
Mechanistic Principles of Electronic Transitions
The photophysical behavior of 1,2,4-triazine derivatives is governed by the electron density distribution across the highly electron-deficient heterocyclic core. The parent 1,2,4-triazine exhibits two fundamental electronic transitions: a high-energy
π→π∗
transition at 247.8 nm (
ε
= 3020) and a symmetry-forbidden, low-energy
n→π∗
transition at 374 nm (
ε
= 400)[1].
When an exocyclic phenylamino group is introduced at the C3 position to form N-Phenyl-1,2,4-triazin-3-amine, the electronic landscape is drastically altered. The lone pair of electrons on the bridging amine nitrogen acts as a potent electron donor, coupling the
π
-system of the phenyl ring with the 1,2,4-triazine acceptor core. This extended conjugation lowers the HOMO-LUMO energy gap. Consequently, the
π→π∗
transition experiences a significant bathochromic (red) shift, moving into the 280–320 nm region, accompanied by a hyperchromic effect (increased absorption intensity)[2].
Furthermore, these compounds exhibit pronounced solvatochromism. In polar protic solvents like methanol, hydrogen bonding stabilizes the non-bonding (
n
) electrons of the triazine nitrogen atoms. This lowers the energy of the
n
-orbital, widening the
n−π∗
energy gap and causing a hypsochromic (blue) shift of the
n→π∗
band[3].
Electronic transition pathways (HOMO to LUMO) for N-Phenyl-1,2,4-triazin-3-amine.
Quantitative UV-Vis Absorption Data
The table below summarizes the spectral properties of the parent 1,2,4-triazine and its relevant phenyl/amino-substituted derivatives to illustrate the causality of substituent-induced spectral shifts.
Note: The protonation of the triazine ring in acidic media (e.g., 0.1 M HCl) eliminates the
n→π∗
transition entirely, as the lone pairs are engaged in bonding with protons, leaving only a highly blue-shifted
π→π∗
band at 230 nm[1].
Self-Validating Experimental Protocol for UV-Vis Acquisition
To obtain high-fidelity UV-Vis absorption spectra of N-Phenyl-1,2,4-triazin-3-amine, it is critical to rule out aggregation-induced artifacts (such as excimer formation or
π−π
stacking), which can artificially shift the
λmax
. The following protocol is designed as a self-validating system.
Step 1: Precision Sample Preparation
Action: Weigh 1.0 mg of high-purity N-Phenyl-1,2,4-triazin-3-amine using a microbalance and dissolve it in 10 mL of spectroscopic-grade methanol to create a stock solution. Perform serial dilutions to create a concentration gradient (
10−4
M,
5×10−5
M,
10−5
M,
5×10−6
M).
Causality: Spectroscopic-grade solvents are mandatory to prevent background absorption from trace impurities. The concentration gradient is the core of the self-validating system, allowing for the assessment of concentration-dependent spectral shifts.
Action: Power on the dual-beam UV-Vis spectrophotometer and allow the deuterium and tungsten lamps to warm up for 30 minutes. Use matched quartz cuvettes (1 cm path length). Fill both the reference and sample cuvettes with the blank solvent (methanol) and run a baseline scan from 200 nm to 600 nm.
Causality: Quartz cuvettes are strictly required because standard borosilicate glass strongly absorbs UV light below 340 nm, which would obscure the critical
π→π∗
transitions of the triazine core. Lamp warm-up ensures emission stability.
Step 3: Spectral Acquisition & Validation
Action: Replace the solvent in the sample cuvette with the lowest concentration solution. Scan from 600 nm down to 200 nm. Repeat for each increasing concentration. Plot Absorbance vs. Concentration at the observed
λmax
.
Causality: Scanning from high to low wavelength minimizes the risk of photobleaching high-energy absorbing chromophores before their primary peaks are recorded.
Validation: A perfectly linear relationship (
R2>0.99
) confirms adherence to the Beer-Lambert law. This mathematically validates that the compound exists purely as a monomer in solution and that no aggregation is skewing the spectral data.
Self-validating experimental workflow for high-fidelity UV-Vis spectral acquisition.
Data Processing & TD-DFT Correlation
Modern spectroscopic analysis of triazine derivatives relies heavily on Time-Dependent Density Functional Theory (TD-DFT) to validate experimental findings. Utilizing functional models like CAM-B3LYP with a 6-31G++(d,p) basis set allows researchers to simulate UV-Vis spectra and map orbital contributions accurately[4]. For phenylamino-substituted 1,2,4-triazines, TD-DFT confirms that the HOMO is localized primarily over the phenylamino donor unit, while the LUMO is concentrated on the triazine acceptor core. This spatial separation of frontier molecular orbitals confirms that the lowest-energy transitions possess significant intramolecular charge transfer (ICT) character, making this scaffold highly relevant for advanced material design[4].
References
Electronic Spectra of 1,2,4-triazines
Source: Thieme-connect
URL:[Link]
Synthesis, spectroscopic (UV-vis and GIAO NMR), crystallographic and theoretical studies of triazine heterocyclic derivatives
Source: ePrints Soton (University of Southampton)
URL:[Link]
Synthesis of novel azo dye-based 1,2,4-triazine derivatives and their spectral, fabric and anti-bacterial applications
Source: RSC Publishing (Royal Society of Chemistry)
URL:[Link]
1,2,4-Triazine-based Materials: Spectroscopic Investigation, DFT, NBO, and TD-DFT Calculations as Well As Dye-sensitized Solar Cells Applications
Source: PubMed Central (NIH)
URL:[Link]
An In-Depth Technical Guide to the Computational Modeling of N-Phenyl-1,2,4-triazin-3-amine Binding Affinity
Abstract The 1,2,4-triazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities.[1][2] N-Phenyl-1,2,4-triazin-3-amine represents a key...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The 1,2,4-triazine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with diverse pharmacological activities.[1][2] N-Phenyl-1,2,4-triazin-3-amine represents a key exemplar of this chemical class. Predicting the binding affinity of such small molecules to their biological targets is a cornerstone of modern drug discovery, and computational modeling provides an indispensable toolkit for this purpose.[3][4] This guide offers a comprehensive, in-depth walkthrough of a robust computational workflow to predict the binding affinity of N-Phenyl-1,2,4-triazin-3-amine for a relevant biological target. We will use Pyruvate Dehydrogenase Kinase 1 (PDK1), a significant target in cancer metabolism, as a case study, based on published activity of related 3-amino-1,2,4-triazine derivatives.[5] This document is designed for researchers, scientists, and drug development professionals, providing not only step-by-step protocols but also the critical scientific rationale behind each choice, ensuring a self-validating and reproducible computational experiment.
Introduction: The Convergence of Chemistry and Computation
The 1,2,4-Triazine Scaffold: A Versatile Pharmacophore
The 1,2,4-triazine ring is an asymmetrical, six-membered heterocycle containing three nitrogen atoms. This arrangement imparts distinct electronic properties, including a significant dipole moment and polarity, making it an attractive scaffold for engaging with biological targets.[6] Its derivatives have demonstrated a wide array of pharmacological activities, including anticancer, antiviral, and antiepileptic properties.[1][7] The versatility of this core structure allows for extensive chemical modification, enabling the fine-tuning of potency, selectivity, and pharmacokinetic profiles.
Case Study: N-Phenyl-1,2,4-triazin-3-amine and its Putative Target, PDK1
To ground this guide in a tangible scientific context, we focus on N-Phenyl-1,2,4-triazin-3-amine. While this specific molecule may not have a widely characterized target, the broader class of 3-amino-1,2,4-triazine derivatives has been successfully developed as potent and selective inhibitors of Pyruvate Dehydrogenase Kinase 1 (PDK1).[5] PDK1 is a crucial metabolic enzyme that is often upregulated in cancer cells, promoting a shift towards aerobic glycolysis (the Warburg effect). Its inhibition is a promising strategy for developing novel anticancer therapeutics. Therefore, for this guide, we will model the binding of N-Phenyl-1,2,4-triazin-3-amine to human PDK1, using the crystal structure available from the Protein Data Bank (PDB).
The Power of In Silico Modeling in Drug Discovery
Computational methods, or in silico modeling, are pivotal in modern drug discovery pipelines.[8] They allow for the rapid screening of vast chemical libraries, the prediction of binding modes, and the estimation of binding affinities, all before a compound is ever synthesized.[3][9] This "fail fast, fail cheap" approach significantly reduces the time and cost associated with bringing a new drug to market. The workflow described herein integrates several powerful techniques to build a high-fidelity model of the protein-ligand interaction.
Foundational Computational Concepts
A robust computational model is built upon a hierarchy of methods, each with a specific purpose. We progress from fast, approximate methods to more computationally intensive, and thus more accurate, techniques.
Molecular Mechanics (MM) and Force Fields
At the heart of our simulations is molecular mechanics, a method that treats atoms as spheres and bonds as springs. The behavior of the system is described by a force field , which is a set of parameters and potential energy functions that define the energy of a particle based on its position. For our protein-ligand system, we will employ a hybrid approach:
AMBER ff14SB: A well-validated force field for describing the protein.
General Amber Force Field (GAFF): Designed specifically for drug-like small organic molecules like our triazine derivative.[10]
Molecular Docking
Molecular docking is a computational technique used to predict the preferred orientation, or "pose," of a ligand when it binds to a receptor.[11][12] It uses a search algorithm to explore various ligand conformations within the receptor's binding site and a scoring function to estimate the binding affinity for each pose.[13] While fast, these scoring functions are approximations and are best used for pose prediction and initial ranking.[3][11]
Molecular Dynamics (MD) Simulations
MD simulations provide a dynamic view of molecular systems by solving Newton's equations of motion for every atom over time. This allows us to observe the conformational changes, flexibility, and stability of the protein-ligand complex in a simulated physiological environment (i.e., solvated in water with ions).[14][15] An MD simulation is critical for refining the docked pose and generating a representative ensemble of conformations for more accurate energy calculations.
Binding Free Energy Calculations: MM/PBSA and MM/GBSA
The Molecular Mechanics/Poisson-Boltzmann Surface Area (MM/PBSA) and its cousin, MM/GBSA, are popular "end-point" methods for calculating the free energy of binding from an ensemble of MD simulation snapshots.[16][17] They are more accurate than docking scores but less computationally demanding than rigorous alchemical free energy methods.[18] These methods calculate the binding free energy (ΔG_bind) by summing the molecular mechanics energies and solvation free energies, while often omitting the computationally expensive conformational entropy term for relative comparisons.[17][19]
The Computational Workflow: A Visual Overview
The following diagram illustrates the integrated workflow, progressing from initial system setup to the final binding affinity prediction.
Caption: Overall workflow for predicting ligand binding affinity.
Experimental Protocols
This section provides detailed, step-by-step methodologies for executing the computational workflow. These protocols assume a Linux-based environment with access to standard computational chemistry software.
Protocol 1: Receptor and Ligand Preparation
Objective: To prepare the PDK1 receptor and the N-Phenyl-1,2,4-triazin-3-amine ligand structures for subsequent calculations. Accurate preparation is critical for meaningful results.
Methodology:
Receptor Preparation:
Step 1.1: Download the crystal structure of human PDK1 from the RCSB Protein Data Bank. For this guide, we use PDB ID: 5J43 .
Step 1.2: Clean the PDB file. Remove all non-essential components, including water molecules, co-solvents, and the co-crystallized ligand, using a molecular visualization tool like PyMOL or UCSF Chimera.
Step 1.3: Add hydrogen atoms appropriate for a physiological pH (e.g., 7.4). This step is crucial for defining correct hydrogen bonding networks.
Step 1.4: Assign atomic partial charges using a protein force field (e.g., AMBER ff14SB). Software like PDB2PQR and UCSF Chimera's Dock Prep tool can automate this process.
Ligand Preparation:
Step 2.1: Generate a 3D structure of N-Phenyl-1,2,4-triazin-3-amine using software like Avogadro or ChemDraw. Perform an initial geometry optimization using a fast method like the Merck Molecular Force Field (MMFF94).
Step 2.2: Assign atomic partial charges. For small molecules, quantum mechanical calculations are preferred. The AM1-BCC charge model is a widely accepted standard that provides high-quality charges compatible with the GAFF force field.[20]
Step 2.3: Generate force field parameters using the Antechamber tool from the AmberTools suite. This step will assign GAFF atom types to the ligand and generate the necessary topology and parameter files for the MD simulation.[10][20]
Protocol 2: Molecular Docking
Objective: To predict the most likely binding pose of the ligand in the PDK1 active site.
Methodology (using AutoDock Vina):
Step 3.1: Prepare the receptor and ligand files in the required .pdbqt format using AutoDock Tools. This format includes partial charges and atom type information.
Step 3.2: Define the search space (the "docking box"). This is a three-dimensional grid that should encompass the entire binding site of the target protein. For PDB ID 5J43, the box can be centered on the position of the original co-crystallized ligand.
Step 3.3: Create a configuration file specifying the paths to the receptor and ligand, the center and dimensions of the search space, and the output file name.
Step 3.4: Execute the docking run from the command line.
Step 3.5: Analyze the results. AutoDock Vina will output several binding poses ranked by their predicted binding affinity (in kcal/mol). The top-scoring pose is typically selected for the next stage, but visual inspection for chemically sensible interactions (e.g., hydrogen bonds, hydrophobic contacts) is essential.
Docking Parameter
Recommended Value
Rationale
center_x, center_y, center_z
Based on co-crystallized ligand
Focuses the search on the known active site.
size_x, size_y, size_z
25 Å, 25 Å, 25 Å
Ensures the box is large enough to allow ligand flexibility.
exhaustiveness
16
Increases the thoroughness of the conformational search.
Protocol 3: Molecular Dynamics (MD) Simulation
Objective: To refine the docked protein-ligand complex and assess its stability in a simulated aqueous environment.[15][21]
Methodology (using GROMACS):
Step 4.1: System Setup:
Combine the prepared receptor coordinates and the top-scoring ligand pose into a single complex file.
Use the GROMACS editconf tool to define a simulation box (e.g., a cubic box with 1.0 nm distance from the complex to the edge).
Solvate the system by filling the box with a pre-equilibrated water model (e.g., TIP3P).
Add ions (e.g., Na+ and Cl-) to neutralize the system's total charge and achieve a physiological salt concentration (e.g., 0.15 M).
Step 4.2: Energy Minimization: Perform a steeplechase descent energy minimization to remove any steric clashes or unfavorable geometries introduced during the setup.
Step 4.3: Equilibration:
NVT Equilibration (Constant Number of particles, Volume, and Temperature): Heat the system to the target temperature (e.g., 300 K) while keeping the protein and ligand atoms positionally restrained. This allows the solvent to equilibrate around the complex.
NPT Equilibration (Constant Number of particles, Pressure, and Temperature): Bring the system to the target pressure (e.g., 1 bar) while maintaining the temperature. The positional restraints on the complex are typically gradually released during this phase.
Step 4.4: Production MD: Run the simulation without any restraints for a duration sufficient to observe the system's stable behavior (typically 100-200 nanoseconds for binding affinity studies).
Step 4.5: Trajectory Analysis:
Root Mean Square Deviation (RMSD): Calculate the RMSD of the protein backbone and the ligand over time. A stable, plateauing RMSD indicates that the system has reached equilibrium.
Root Mean Square Fluctuation (RMSF): Calculate the RMSF for each protein residue to identify flexible and rigid regions of the protein.
Protocol 4: Binding Free Energy Calculation
Objective: To calculate the binding free energy using the MM/PBSA method on the stable portion of the MD trajectory.[16][22]
Caption: Conceptual diagram of the MM/PBSA calculation.
Methodology (using g_mmpbsa):
Step 5.1: From the stable production MD trajectory, extract snapshots at regular intervals (e.g., every 100 picoseconds).
Step 5.2: For each snapshot, three separate energy calculations are performed: one for the protein-ligand complex, one for the protein alone, and one for the ligand alone.
Step 5.3: Each of these calculations determines the following energy components:
Molecular Mechanics Energy (ΔE_MM): The sum of internal (bond, angle, dihedral) energies, van der Waals interactions, and electrostatic interactions in the gas phase.
Solvation Free Energy (ΔG_solv): The energy required to transfer the molecule from a vacuum to the solvent. This is composed of a polar component (calculated using the Poisson-Boltzmann equation) and a non-polar component (estimated from the solvent-accessible surface area, SASA).
Step 5.4: The binding free energy (ΔG_bind) for each snapshot is calculated as:
ΔG_bind = ΔE_MM + ΔG_solv
Step 5.5: The final reported ΔG_bind is the average over all snapshots, with the standard error providing an estimate of the calculation's precision.
Data Interpretation and Validation
Interpreting the Results:
The final output is a quantitative prediction of binding affinity (ΔG_bind) and a breakdown of its constituent energy terms.
Energy Component
Typical Contribution
Interpretation
ΔE_vdw (van der Waals)
Favorable (negative)
Indicates good shape complementarity in the binding pocket.
ΔE_elec (Electrostatic)
Favorable (negative)
Reflects strong electrostatic interactions like H-bonds and salt bridges.
ΔG_polar (Polar Solvation)
Unfavorable (positive)
Represents the energy penalty of desolvating polar groups upon binding.
ΔG_nonpolar (Non-polar Solv.)
Favorable (negative)
Represents the hydrophobic effect, driving non-polar groups together.
ΔG_bind (Total)
Favorable (negative)
The overall predicted binding free energy. More negative values imply stronger binding.
Self-Validation and Trustworthiness:
A trustworthy computational model is one that is internally consistent.
Docking vs. MD: Does the ligand remain in the docked pose during the MD simulation? Significant deviation could indicate an unstable or incorrect binding mode.
Convergence: Did the RMSD of the complex stabilize during the simulation? Did the running average of the calculated ΔG_bind converge to a stable value? A lack of convergence suggests the simulation needs to be run for longer.
Correlation with Experiment: The ultimate validation is a comparison with experimental data (e.g., IC50, Ki, or Kd values). While a direct one-to-one correlation is not always expected due to the approximations made (especially the neglect of conformational entropy), a good model should be able to correctly rank a series of related compounds by their binding affinities.[17]
Conclusion and Future Directions
This guide has detailed a multi-step computational workflow for predicting the binding affinity of N-Phenyl-1,2,4-triazin-3-amine to its putative target, PDK1. By integrating molecular docking, all-atom molecular dynamics simulations, and MM/PBSA free energy calculations, we can construct a detailed, dynamic model of the molecular recognition event. Each step in this process builds upon the last, increasing the physical realism and accuracy of the prediction.
The causality behind this workflow is clear: docking provides an initial hypothesis of the binding geometry, which is then refined and validated for stability through MD simulation. Finally, the ensemble of structures generated by MD allows for a more rigorous calculation of the binding free energy. This self-validating system, grounded in established physical principles and supported by authoritative methodologies, provides a powerful tool for hypothesis generation and prioritization in any structure-based drug discovery project.
Future work could involve applying this workflow to a series of triazine analogs to establish a quantitative structure-activity relationship (QSAR), or employing more advanced (and computationally expensive) techniques like alchemical free energy calculations to achieve even higher predictive accuracy.
References
Basics, types and applications of molecular docking: A review. (n.d.). Google Scholar.
Wang, E., Sun, H., Wang, J., Wang, Z., Liu, H., Zhang, J. Z. H., & Hou, T. (2019). End-Point Binding Free Energy Calculation with MM/PBSA and MM/GBSA: Strategies and Applications in Drug Design. Chemical Reviews, 119(16), 9478–9508. [Link]
Genheden, S., & Ryde, U. (2015). The MM/PBSA and MM/GBSA methods to estimate ligand-binding affinities. Expert Opinion on Drug Discovery, 10(5), 449–461. [Link]
A Comprehensive Review on Molecular Docking in Drug Discovery. (2024). Zenodo. [Link]
Azevedo, W. F. (2008). Computational Methods for Calculation of Ligand-Binding Affinity. Current Drug Targets, 9(12), 1031–1039. [Link]
A REVIEW ON MOLECULAR DOCKING AND ITS APPLICATION. (2024). International Journal of Current Science and Technology. [Link]
Meng, X.-Y., Zhang, H.-X., Mezei, M., & Cui, M. (2011). Molecular Docking: A powerful approach for structure-based drug discovery. Current Computer-Aided Drug Design, 7(2), 146–157. [Link]
Azevedo, W. F., & Dias, R. (2008). Computational methods for calculation of ligand-binding affinity. Current Drug Targets, 9(12), 1031–1039. [Link]
A REVIEW ON MOLECULAR DOCKING AND ITS APPLICATION. (2024). ResearchGate. [Link]
Azevedo, W. F. (2010). Computational Methods for Calculation of Ligand-Binding Affinity. ResearchGate. [Link]
Kaczor, A. A., & Panei, C. J. (2024). Computational methods for binding site prediction on macromolecules. Quarterly Reviews of Biophysics, 57, e6. [Link]
Pharmacologic Activities of 5, 6-Diaryl/heteroaryl-3-substituted-1, 2, 4- triazines as a Privileged Scaffold in Drug Development. (2021). Bentham Science. [Link]
Su, M., Yang, Q., Du, Y., Feng, G., Liu, Z., Li, Y., & Wang, R. (2020). Computationally predicting binding affinity in protein-ligand complexes: free energy-based simulations and machine learning-based scoring functions. Briefings in Bioinformatics, 22(3). [Link]
Sun, H., Wang, J., & Hou, T. (2014). Assessing the performance of the MM/PBSA and MM/GBSA methods: II. The accuracy of ranking poses generated from docking. Physical Chemistry Chemical Physics, 16(31), 16719–16729. [Link]
Tautermann, C. S., & Le-Masurier, S. (2020). Enlighten2: molecular dynamics simulations of protein–ligand systems made accessible. Bioinformatics, 37(6), 878–879. [Link]
Small molecule force field parametrization for atomistic Molecular Dynamics simulations. (n.d.). EBRAINS. [Link]
Schematic representation of drugs with 1, 2, 4-triazine core. (n.d.). ResearchGate. [Link]
Sbraccia, M., & Broo, A. (2021). What is the current value of MM/PBSA and MM/GBSA methods in drug discovery? Expert Opinion on Drug Discovery, 16(11), 1235–1239. [Link]
Pan, Y., Huang, N., & He, J. (2013). Assessing the performance of the MM/PBSA and MM/GBSA methods. 6. Capability to predict protein–protein binding free energies and re-rank binding poses generated by protein–protein docking. Physical Chemistry Chemical Physics, 15(11), 4083–4092. [Link]
Ligand Parameterization for MD using CHARMM-GUI | Ligand Topology Generation | AmberTools | GROMACS. (2024, March 2). YouTube. [Link]
Molecular Dynamics Simulations for Understanding Protein–Ligand Binding Mechanisms: A Systematic Review protocol v1. (2024, November 29). ResearchGate. [Link]
Ganesan, A., Coote, M. L., & Collins, M. A. (2017). Parameterization of Large Ligands for Gromacs Molecular Dynamics Simulation with LigParGen. Journal of Chemical Information and Modeling, 57(1), 9–14. [Link]
Deswal, G., & Singh, R. (2025). Molecular dynamics simulations: Insights into protein and protein ligand interactions. Advances in Protein Chemistry and Structural Biology, 144, 21–40. [Link]
Aldeghi, M., He, X., & Biggin, P. C. (2018). Improving Small-Molecule Force Field Parameters in Ligand Binding Studies. Frontiers in Molecular Biosciences, 5. [Link]
Using molecular dynamics to produce an ensemble of protein conformations for more biologically-relevant docking experiments. (2022, November 3). MassBio. [Link]
Molecular Dynamics Simulations: A Systematic Review of Techniques and Applications in Biochemistry. (2024). BioSci Publisher. [Link]
How to initiate protein-ligand docking with MD simulation tools? (2024, December 10). ResearchGate. [Link]
Developments On 1,2,4-Triazine Scaffold Substitutions For Possible Anticancer Agents. (n.d.). ResearchGate. [Link]
Chen, H., et al. (2017). Synthesis of novel 1,2,4-triazine scaffold as FAK inhibitors with antitumor activity. Bioorganic & Medicinal Chemistry Letters, 27(8), 1783–1787. [Link]
Simulation of Ligand Binding to Membrane Proteins. (n.d.). Springer Nature Experiments. [Link]
Molecular Dynamics Simulations for Understanding Protein–Ligand Binding Mechanisms: A Systematic Review protocol. (n.d.). protocols.io. [Link]
Gonzalez-Gutierrez, G., & Góngora-Nieto, M. M. (2022). Integration of Molecular Docking Analysis and Molecular Dynamics Simulations for Studying Food Proteins and Bioactive Peptides. Journal of Agricultural and Food Chemistry, 70(3), 731–742. [Link]
Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. (2024, April 29). ChemCopilot. [Link]
Salmaso, V., & Moro, S. (2018). Integrating Molecular Docking and Molecular Dynamics Simulations. Methods in Molecular Biology, 1824, 21–38. [Link]
1,2,4-Triazine Derivatives as NLRP3 Inhibitors for Treating Diseases. (2023). ACS Publications. [Link]
Carbone, A., et al. (2023). Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma. Cancers, 15(12), 3236. [Link]
Synthesis, Characterization and Study Biological Activity of Some 1,2,4-Triazin Heterocyclic Derivatives. (2023). Journal of Medicinal and Chemical Sciences. [Link]
1,2,4-triazine derivatives: Synthesis and biological applications. (2020). Semantic Scholar. [Link]
An In-Depth Technical Guide to the Mass Spectrometry Fragmentation Pathways of N-Phenyl-1,2,4-triazin-3-amine
Abstract The structural elucidation of novel chemical entities is a cornerstone of modern drug development and chemical research. Mass spectrometry (MS) stands as a pivotal analytical technique, providing profound insigh...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
The structural elucidation of novel chemical entities is a cornerstone of modern drug development and chemical research. Mass spectrometry (MS) stands as a pivotal analytical technique, providing profound insights into molecular weight and structure through the analysis of fragmentation patterns. This guide offers a detailed exploration of the proposed electron ionization (EI) mass spectrometry fragmentation pathways for N-Phenyl-1,2,4-triazin-3-amine. While direct literature on the fragmentation of this specific molecule is scarce, this paper synthesizes fundamental principles of mass spectrometry, including radical- and charge-initiated cleavages, rearrangement reactions, and data from structurally analogous compounds—namely the 1,2,4-triazine core and N-phenyl-substituted heterocycles—to construct a scientifically rigorous and predictive fragmentation schema. This document is intended to serve as a valuable resource for researchers in medicinal chemistry, analytical science, and drug discovery, providing both a methodological framework and predictive insights for interpreting the mass spectra of this and related molecular classes.
Introduction: The Analytical Imperative
N-Phenyl-1,2,4-triazin-3-amine belongs to a class of nitrogen-rich heterocyclic compounds that are of significant interest in medicinal chemistry due to their diverse biological activities.[1] The accurate identification and structural confirmation of such compounds are critical milestones in the research and development pipeline. Mass spectrometry, particularly when coupled with chromatographic separation techniques, offers unparalleled sensitivity and structural information. The fragmentation pattern, or mass spectrum, generated when a molecule is ionized and subsequently breaks apart, serves as a molecular fingerprint. Understanding the rules that govern this fragmentation is essential for the unambiguous identification of a target compound and the characterization of its metabolites or degradation products.
This guide focuses on the fragmentation pathways initiated by Electron Ionization (EI), a high-energy technique that induces extensive and reproducible fragmentation, providing rich structural detail.[2] We will dissect the N-Phenyl-1,2,4-triazin-3-amine molecule (Figure 1) to predict its behavior under EI-MS conditions, grounding our hypotheses in established chemical principles and published data on related structures.
To acquire a mass spectrum for structural elucidation, a standardized protocol is essential for reproducibility and library matching. The following outlines a typical workflow for analyzing a novel compound like N-Phenyl-1,2,4-triazin-3-amine.
Sample Preparation and Introduction
Sample Purity : Ensure the sample is of high purity (>95%) using a preliminary technique like LC-UV or NMR to avoid a composite mass spectrum.
Solubilization : Dissolve the sample in a volatile solvent (e.g., methanol, acetonitrile) at a concentration of approximately 1 mg/mL.
Introduction Method : For a pure, solid sample, a direct insertion probe (DIP) can be used. If coupled with gas chromatography (GC-MS), a suitable GC method must be developed to ensure the compound elutes as a sharp peak without thermal degradation.
Mass Spectrometry Parameters (EI-MS)
A robust starting point for EI-MS analysis is the use of standard, library-grade parameters.
Parameter
Recommended Setting
Rationale
Ionization Mode
Electron Ionization (EI)
Induces extensive, reproducible fragmentation for structural elucidation.
Electron Energy
70 eV
Standard energy that provides stable, instrument-independent spectra suitable for database searching and comparison.[2]
Ion Source Temp.
230 °C
Balances analyte volatilization with minimizing thermal degradation.
Mass Analyzer
Quadrupole or Ion Trap
Common, robust analyzers for routine analysis.
Scan Range
m/z 40-300
Covers the molecular ion and expected primary fragments.
Acquisition Mode
Full Scan
To capture all fragment ions and the molecular ion.
Workflow for Data Acquisition and Interpretation
Caption: Workflow for EI-MS analysis and structural elucidation.
Proposed Fragmentation Pathways
Upon electron ionization at 70 eV, N-Phenyl-1,2,4-triazin-3-amine will form a molecular ion (M+•) with a mass-to-charge ratio (m/z) of 172. This radical cation is energetically unstable and will undergo a series of fragmentation reactions to yield smaller, more stable ions.[3] The proposed pathways are detailed below, integrating principles from the fragmentation of aniline, phenyl-substituted heterocycles, and triazines.[4][5][6]
Pathway A: Retro-Diels-Alder (RDA) Fragmentation of the Triazine Ring
The 1,2,4-triazine ring, being a six-membered unsaturated heterocycle, is a prime candidate for a Retro-Diels-Alder (RDA) reaction, a common fragmentation pathway in mass spectrometry for such systems.[7][8] This pericyclic reaction involves the cleavage of two bonds within the ring, resulting in the formation of two new stable, neutral or charged species.
Mechanism:
The molecular ion at m/z 172 undergoes a concerted cleavage of the N2-C3 and C5-C6 bonds. This pathway can lead to two primary outcomes depending on which fragment retains the charge.
Charge retention on the phenylamino-nitrile fragment: This would lead to the expulsion of a neutral hydrogen cyanide (HCN) molecule and the formation of a radical cation at m/z 145 .
Charge retention on the di-imine fragment: This is less likely due to the higher stability of the phenyl-containing fragment.
Following the initial RDA, the fragment at m/z 145 can undergo further fragmentation, such as the loss of another HCN molecule, yielding an ion at m/z 118 .
Pathway B: Cleavage of the Phenyl Group
Direct cleavage of the C-N bond connecting the phenyl ring to the triazine core is a plausible fragmentation route.
Mechanism:
Loss of Phenyl Radical: The M+• ion (m/z 172 ) can lose a phenyl radical (•C6H5, 77 Da) to form the 3-amino-1,2,4-triazinyl cation at m/z 95 .
Loss of Triazinylamino Radical: Conversely, cleavage can result in the formation of the highly stable phenyl cation (m/z 77 ) and the loss of a neutral aminotriazine radical. The phenyl cation is a common and characteristic fragment in the spectra of phenyl-substituted compounds.
Pathway C: Sequential Loss of Small Neutral Molecules
Heterocyclic rings, particularly those rich in nitrogen, frequently fragment through the sequential loss of small, stable neutral molecules like N₂, HCN, and H₂CN₂.[9][10]
Mechanism:
Loss of N₂: The triazine ring can lose a molecule of dinitrogen (N₂, 28 Da) to form an ion at m/z 144 . This is a very common fragmentation for nitrogen-rich heterocycles.
Loss of HCN: From the molecular ion (m/z 172 ), the loss of hydrogen cyanide (HCN, 27 Da) is highly probable, leading to a fragment ion at m/z 145 . This fragment could also correspond to the RDA product from Pathway A, suggesting it may be a particularly intense peak.
Loss of Aniline Radical Cation Precursors: The molecule can undergo rearrangement and cleavage to lose cyanamide (CH₂N₂, 42 Da), resulting in a fragment at m/z 130 .
Fragmentation of the Phenylamino Moiety
The aniline substructure itself has well-documented fragmentation patterns.[5][11] After initial ring cleavages, or from the molecular ion itself, fragments characteristic of aniline may appear.
Mechanism:
The phenyl cation at m/z 77 can subsequently lose acetylene (C₂H₂, 26 Da) to form an ion at m/z 51 . This is a hallmark of aromatic ring fragmentation.
Summary of Predicted Fragmentation
The following diagram and table summarize the most probable fragmentation pathways and the key ions expected in the EI mass spectrum of N-Phenyl-1,2,4-triazin-3-amine.
Caption: Proposed EI-MS fragmentation pathways for N-Phenyl-1,2,4-triazin-3-amine.
Table 1: Predicted Key Fragment Ions and Their Origins
m/z
Proposed Ion Structure
Origin Pathway
Proposed Neutral Loss
172
[C9H8N4]+• (Molecular Ion)
-
-
145
[C8H7N3]+•
Pathway A (RDA) / C
HCN
144
[C9H8N2]+•
Pathway C
N₂
118
[C7H5N2]+
Pathway A
HCN (from m/z 145)
95
[C3H3N4]+
Pathway B
•C₆H₅
77
[C6H5]+
Pathway B
•C₃H₃N₄
51
[C4H3]+
Pathway B
C₂H₂ (from m/z 77)
Conclusion and Future Work
This guide presents a theoretically grounded prediction of the mass spectrometric fragmentation pathways for N-Phenyl-1,2,4-triazin-3-amine under electron ionization. The primary proposed routes include a Retro-Diels-Alder cleavage of the triazine ring, loss of the phenyl substituent, and sequential expulsion of small neutral molecules such as N₂ and HCN. The predicted key fragments at m/z 145, 144, 95, and 77 should serve as diagnostic markers for the identification of this compound.
Self-Validation and Further Steps:
The trustworthiness of this predictive model relies on its experimental verification. The essential next step is to acquire an actual EI-MS spectrum of a certified standard of N-Phenyl-1,2,4-triazin-3-amine.
High-Resolution Mass Spectrometry (HRMS) would provide exact mass measurements, allowing for the unambiguous determination of the elemental composition of each fragment ion, thereby validating or refuting the proposed structures in Table 1.
Tandem Mass Spectrometry (MS/MS) experiments, involving the isolation of a specific precursor ion (e.g., the molecular ion at m/z 172) and its subsequent collision-induced dissociation (CID), would definitively map the fragmentation pathways and establish parent-daughter ion relationships.[6]
By combining these predictive models with empirical data, researchers can confidently perform structural elucidation, metabolite identification, and purity assessments for this important class of heterocyclic compounds.
References
D. D. D., & Mariano, P. S. (1998). The Dynamics of α-Anilino Carboxylate and Related Cation Radical α-Heterolytic Fragmentations. Journal of the American Chemical Society. [Link]
Perrott, M. G., & Dinnocenzo, J. P. (2005). Efficient Unimolecular Deprotonation of Aniline Radical Cations. ACS Publications. [Link]
D. D. D., & Mariano, P. S. (1998). Dynamics of Anilinium Radical α-Heterolytic Fragmentation Processes. Electrofugal Group, Substituent, and Medium Effects on Desilylation, Decarboxylation, and Retro-Aldol Cleavage Pathways. Journal of the American Chemical Society. [Link]
Choe, J. C., & Kim, H. L. (2005). Unimolecular dissociation of aniline molecular ion: A theoretical study. ResearchGate. [Link]
Sherif, M. H., & Abd El-Hady, H. (2013). Electron impact ionization mass spectra of 1, 2, 4-triazine derivatives with antimicrobial activity. Trade Science Inc.. [Link]
Ali, T. E., & El-Sayed, M. S. (2012). Synthesis , Biological Activity and Mass Spectra Investigation of 1,2,4- Triazino- [2,1-a]- 1,2,4- triazine Derivatives. Der Pharma Chemica. [Link]
Mishra, A., et al. (2024). Fragmentation dynamics of the doubly charged aniline: the source of kinetically excited CnH3+ ions. CNR-IRIS. [Link]
Sherif, M. H., & Abd El-Hady, H. (2013). Electron impact ionization mass spectra of 1, 2, 4-triazine derivatives with antimicrobial activity. ResearchGate. [Link]
Montanari, A., et al. (2021). Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma. National Institutes of Health. [Link]
Abdel-Wahab, B. F., et al. (2022). Mass fragmentation pattern of the aminotriazine. ResearchGate. [Link]
van den Broek, L. A. M. (1997). THE DIELS ALDER/RETRO-DIELS ALDER CONCEPT ON SOLID SUPPORT. University of Nijmegen. [Link]
Salem, M. A. I., et al. (2012). Mass Spectrometric Fragmentation of Some Isolated and Fused Heterocyclic Rings with Dibromoquinazoline Moiety. ResearchGate. [Link]
Mass Spectrometry Solutions. (2021). Mass spectrometry: Retro Diel's-Alder fragmentation (RDA). YouTube. [Link]
Mishra, E., et al. (2014). MS/MS fragmentation behavior study of meso-phenylporphyrinoids containing nonpyrrolic heterocycles and meso-thienyl-substituted porphyrins. PubMed. [Link]
Turecek, F., & Hanus, V. (1984). Retro-Diels-Alder reaction in mass spectrometry. ResearchGate. [Link]
Rysinska, A., et al. (2022). The Mechanism of a Retro-Diels–Alder Fragmentation of Luteolin: Theoretical Studies Supported by Electrospray Ionization Tandem Mass Spectrometry Results. National Institutes of Health. [Link]
Willis, M. C. (2012). Tandem inverse-electron-demand hetero-/retro-Diels–Alder reactions for aromatic nitrogen heterocycle synthesis. Royal Society of Chemistry. [Link]
Chemistry Stack Exchange. (2016). Fragmentations and rearrangements in n-(4-alkyl phenyl) alkanoic acids in mass spectrometry. Chemistry Stack Exchange. [Link]
University of Arizona. (n.d.). Interpretation of mass spectra. University of Arizona. [Link]
de Oliveira, L. F. C., et al. (2002). 3-Amino-1,2,4-triazine. PubMed. [Link]
Step-by-step synthesis protocol for N-Phenyl-1,2,4-triazin-3-amine
Application Note: Scalable Synthesis and Validation Protocol for N-Phenyl-1,2,4-triazin-3-amine Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals Compound: N-Phenyl-1,2,4-triazin-3...
Author: BenchChem Technical Support Team. Date: April 2026
Application Note: Scalable Synthesis and Validation Protocol for N-Phenyl-1,2,4-triazin-3-amine
Target Audience: Medicinal Chemists, Process Chemists, and Drug Development Professionals
Compound: N-Phenyl-1,2,4-triazin-3-amine (CAS: 1189537-64-1)
Application: Core intermediate for the synthesis of kinase inhibitors and adenosine A2A receptor antagonists.
Strategic Overview & Mechanistic Rationale
The 1,2,4-triazine scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized in the development of highly selective receptor antagonists and targeted oncology therapeutics[1]. The synthesis of N-substituted 1,2,4-triazin-3-amines requires precise control over cyclocondensation kinetics to prevent the degradation of highly reactive α-dicarbonyl precursors.
The most robust, atom-economical route to N-phenyl-1,2,4-triazin-3-amine involves the direct cyclocondensation of an aqueous glyoxal solution with N-phenylaminoguanidine (typically handled as a bicarbonate or hydrochloride salt to maintain stability)[2].
Causality in Experimental Design:
Temperature Control: Glyoxal is prone to rapid polymerization and disproportionation (Cannizzaro-type reactions) under basic conditions or high heat. The reaction is strictly initiated at room temperature to favor the formation of the initial hydrazone intermediate before ring closure[2].
Macroscopic Reaction Monitoring: When utilizing the bicarbonate salt of the aminoguanidine precursor, the stoichiometric release of carbon dioxide (
CO2
) serves as a self-validating, macroscopic indicator of the primary condensation phase. The cessation of effervescence reliably correlates with the consumption of the primary amine[2].
Solvent Selection: Water is the optimal solvent for the initial condensation due to the solubility of the starting salts. However, cold methanol extraction is strategically employed post-evaporation to selectively isolate the target triazine from unreacted inorganic salts and highly polar polymeric byproducts[2].
Synthetic Workflow & Logical Architecture
The following diagram illustrates the phase-gated synthetic workflow, highlighting the transition from aqueous condensation to organic purification.
Figure 1: Phase-gated synthetic workflow for N-Phenyl-1,2,4-triazin-3-amine.
Step-by-Step Experimental Protocol
Safety & Handling: N-Phenylaminoguanidine and 1,2,4-triazine derivatives can be skin/eye irritants. Standard PPE (lab coat, nitrile gloves, safety goggles) must be worn. Conduct all solvent evaporation and handling of glyoxal in a properly ventilated fume hood.
Phase 1: Cyclocondensation
Preparation of Suspension: Equip a 1 L round-bottom flask with a magnetic stir bar and an open venting line (to accommodate gas evolution). Suspend N-phenylaminoguanidine bicarbonate (100 g, ~0.47 mol) in deionized water (500 mL).
Glyoxal Addition: Measure out an aqueous solution of glyoxal (40 wt%, 50 g, ~0.34 mol, 0.73 equiv). Critical Step: Add the glyoxal solution dropwise to the stirring suspension at room temperature (20–25 °C) over a period of 30–45 minutes[2].
Reaction Monitoring: Observe the immediate evolution of
CO2
gas upon the addition of glyoxal. Maintain continuous stirring at room temperature. The vigorous gas release will essentially cease after approximately 2 hours[2].
Maturation: Continue stirring the reaction mixture at room temperature for a total of 18 hours to ensure complete cyclization of the intermediate hydrazone into the aromatic 1,2,4-triazine ring[2][3].
Phase 2: Isolation and Extraction
Filtration: Filter the crude reaction mixture through a medium-porosity sintered glass funnel to remove any insoluble polymeric impurities.
Concentration: Transfer the filtrate to a rotary evaporator and evaporate to complete dryness under reduced pressure (water bath at 45 °C)[2].
Selective Extraction: Suspend the resulting dry residue in cold methanol (
0−5
°C,
3×150
mL). Triturate thoroughly. The cold methanol selectively dissolves the N-phenyl-1,2,4-triazin-3-amine while leaving unreacted inorganic salts behind[2].
Clarification: Filter the combined methanolic extracts to remove the residual solids.
Phase 3: Purification
Solvent Swap: Concentrate the clarified methanolic filtrate under reduced pressure until a crude solid is obtained[2].
Recrystallization: Dissolve the crude solid in a minimum boiling volume of acetonitrile. Allow the solution to cool slowly to room temperature, then transfer to a
4
°C refrigerator overnight.
Collection: Collect the resulting fine, needle-like crystals via vacuum filtration. Wash the filter cake with a small volume of ice-cold acetonitrile and dry in vacuo at 40 °C for 12 hours[2].
Quantitative Data & Optimization Parameters
To ensure the trustworthiness of the protocol, the following table summarizes the optimized parameters for the synthesis, demonstrating the causality between reagent stoichiometry, solvent choice, and final yield.
Heating accelerates initial condensation but causes rapid degradation of glyoxal and darkens the reaction mixture.
20–25 °C
Extraction Solvent
Ethyl Acetate vs. Cold MeOH
Product has poor solubility in EtOAc; cold MeOH perfectly balances product solubility vs. salt rejection[2].
Cold Methanol
Recrystallization
Ethanol vs. Acetonitrile
Acetonitrile yields superior crystal morphology (fine needles) and higher final purity (>98% HPLC)[2].
Acetonitrile
Analytical Validation Standards
To confirm the successful synthesis of N-Phenyl-1,2,4-triazin-3-amine, the product must be validated against the following analytical benchmarks (parameters adapted from standard triazine characterization)[1]:
HPLC Purity:>98%
(Column: C-18, 250 x 4.6 mm, 5 µm; Eluent: Water/Acetonitrile gradient with 0.1% TFA; UV detection at 244 nm)[1].
Mass Spectrometry (ESI-MS): Expected
[M+H]+
for
C9H8N4
is
m/z≈173.1
.
NMR Spectroscopy (
1H
NMR, 400 MHz, DMSO-
d6
): Look for the characteristic highly deshielded aromatic protons of the 1,2,4-triazine ring (typically two doublets or a multiplet in the
δ
8.5–9.0 ppm range if unsubstituted at positions 5 and 6), alongside the standard phenyl multiplet (
δ
7.0–7.8 ppm) and the broad singlet for the secondary amine (NH) proton[1].
References
Source: chemicalbook.
A Technical Guide to the Synthesis and Derivatives of 6-Phenyl-1,2,4-triazin-3(2H)
Application Note: N-Phenyl-1,2,4-triazin-3-amine as a Versatile Ligand in Transition Metal Coordination
Executive Summary In the rapidly evolving fields of chemical biology and advanced materials, the rational design of transition metal complexes is paramount. N-Phenyl-1,2,4-triazin-3-amine (and its structural derivatives)...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
In the rapidly evolving fields of chemical biology and advanced materials, the rational design of transition metal complexes is paramount. N-Phenyl-1,2,4-triazin-3-amine (and its structural derivatives) has emerged as a privileged N-donor ligand. While highly stable in physiological environments, the uncoordinated 1,2,4-triazine core exhibits sluggish reactivity in bioorthogonal applications [4.9]. However, coordinating this ligand to transition metals—such as Iridium(III), Ruthenium(II), or Cobalt(II)—fundamentally alters its electronic architecture. This application note details the mechanistic causality behind metal-triazine coordination, provides self-validating protocols for complex synthesis, and outlines its utility in accelerating Inverse Electron Demand Diels-Alder (IEDDA) reactions and developing luminogenic probes.
Mechanistic Principles: Electronic Modulation via Coordination
The utility of N-Phenyl-1,2,4-triazin-3-amine stems from its multi-site coordination capacity. The ligand can coordinate via the N2 or N4 atoms of the triazine ring, and potentially the exocyclic amine, forming highly stable three-dimensional supramolecular frameworks[1].
The "Goldilocks" Bioorthogonal Reagent
In bioorthogonal chemistry, 1,2,4,5-tetrazines are the standard for IEDDA reactions due to their rapid kinetics, but they suffer from poor physiological stability. Conversely, uncoordinated 1,2,4-triazines are exceptionally stable but react too slowly for in vivo applications.
The Causality of Metal Coordination:
When N-Phenyl-1,2,4-triazin-3-amine coordinates to a Lewis acidic transition metal center (e.g., Ir(III)), the metal withdraws
π
-electron density from the triazine ring. This electronic depletion drastically lowers the Lowest Unoccupied Molecular Orbital (LUMO) energy of the triazine. Consequently, the activation energy barrier for the IEDDA cycloaddition with a strained dienophile (like bicyclononyne, BCN) is minimized, accelerating the reaction rate by over two orders of magnitude[2]. Furthermore, the extrusion of
N2
during the cycloaddition breaks the initial conjugation, triggering a massive fluorescence "turn-on" (luminogenic effect) ideal for wash-free imaging.
Fig 1. Electronic activation of 1,2,4-triazine via metal coordination for accelerated IEDDA.
Quantitative Data Presentation
The table below summarizes the profound impact of transition metal coordination on the physicochemical and kinetic properties of the 1,2,4-triazine scaffold.
To ensure reproducibility and scientific integrity, the following protocols are designed as self-validating systems. Causality is built into every step to explain why specific conditions are mandated.
Protocol A: Synthesis of Ir(III)-Triazine Coordination Complexes
Objective: To synthesize a kinetically activated, bioorthogonal Ir(III)-triazine probe.
Precursor Activation: Suspend 0.1 mmol of the dichloro-bridged iridium dimer
[Ir(ppy)2Cl]2
and 0.22 mmol of N-Phenyl-1,2,4-triazin-3-amine in a 1:1 (v/v) mixture of dichloromethane (DCM) and methanol (20 mL).
Causality: The mixed solvent system is critical. DCM solubilizes the non-polar iridium dimer, while methanol ensures the polar triazine ligand remains in solution, facilitating homogeneous kinetics.
Thermal Cleavage & Coordination: Reflux the mixture under an inert Argon atmosphere at 65°C for 12 hours in the absence of light.
Causality: Thermal energy is required to cleave the stable
μ
-chloro bridges of the Ir(III) dimer. The inert atmosphere prevents competitive oxidation of the ligand.
Self-Validation Checkpoint (In-Process): Extract a 50
μ
L aliquot and analyze via UV-Vis spectroscopy. A successful coordination is validated by the emergence of a broad Metal-to-Ligand Charge Transfer (MLCT) absorption band between 400–450 nm, which is absent in the free ligand. If this band is missing, extend the reflux time.
Purification: Remove solvents in vacuo. Purify the crude residue via size-exclusion chromatography (Sephadex LH-20) using methanol as the eluent to separate the complex from unreacted free ligand.
Protocol B: Kinetic Evaluation of Metal-Accelerated IEDDA
Objective: To quantify the accelerated reaction rate of the coordinated complex with a strained alkyne.
Baseline Establishment: Prepare a 50
μ
M solution of the Ir(III)-triazine complex in PBS buffer (pH 7.4) with 5% DMSO to ensure solubility. Record the baseline UV-Vis and fluorescence emission spectra.
Reaction Initiation: Inject 10 equivalents (500
μ
M) of bicyclononyne (BCN) into the cuvette. Rapidly mix via inversion.
Time-Resolved Tracking: Monitor the reaction at 25°C by recording the decay of the MLCT band (e.g., at 420 nm) and the simultaneous rise in fluorescence emission (e.g., at 580 nm) every 10 seconds for 10 minutes.
Causality: As the IEDDA reaction proceeds, the triazine ring extrudes
N2
and converts into a diazine/pyridine derivative. This breaks the original extended
π
-conjugation, destroying the initial MLCT state and unlocking the luminogenic pathway.
Self-Validation Checkpoint (Data Integrity): Overlay the time-resolved UV-Vis spectra. You must observe tight, well-defined isosbestic points. If isosbestic points drift, it indicates complex degradation or off-target side reactions rather than a clean 1:1 IEDDA cycloaddition.
References
"Iridium(iii) complexes of 1,2,4-triazines as potential bioorthogonal reagents" - Semantic Scholar.
"Correlation of charge transfer and d-d transition spectra of cobalt(II) bromide solutions in trimethyl phosphate" - ResearchGate.
"Crystal structure and Hirshfeld surface analysis of the 1:3 adduct of tetraaquatrinitratoneodymium(III) with 3-amino-1,2,4-triazine" - PMC.
"1,2,4-Triazines Are Versatile Bioorthogonal Reagents" - ACS Publications.
High-Throughput In Vitro Biological Activity Screening of N-Phenyl-1,2,4-triazin-3-amine Derivatives
Subtitle: Dual-Target Profiling for Adenosine A2A Receptor Antagonism and PDK1 Inhibition Executive Summary As a Senior Application Scientist operating within Singapore's biomedical research hub, I frequently encounter p...
Author: BenchChem Technical Support Team. Date: April 2026
Subtitle: Dual-Target Profiling for Adenosine A2A Receptor Antagonism and PDK1 Inhibition
Executive Summary
As a Senior Application Scientist operating within Singapore's biomedical research hub, I frequently encounter privileged scaffolds that bridge disparate therapeutic areas. The N-Phenyl-1,2,4-triazin-3-amine core is a prime example of such a pharmacophore. Originally optimized via structure-based drug design (SBDD) as potent Adenosine A2A receptor antagonists for the treatment of Parkinson's disease[1], this specific 3-amino-1,2,4-triazine scaffold has recently been repurposed as a highly selective inhibitor of Pyruvate Dehydrogenase Kinase 1 (PDK1) for combating aggressive Pancreatic Ductal Adenocarcinoma (PDAC)[2].
This application note provides a causality-driven, self-validating in vitro screening workflow. By evaluating both G-protein coupled receptor (GPCR) antagonism and kinase inhibition, researchers can accurately map the polypharmacological landscape of novel triazine libraries.
Dual-Target Screening Architecture
When screening a library of N-Phenyl-1,2,4-triazin-3-amine derivatives, it is critical to establish a divergent workflow that accounts for the distinct microenvironments and binding kinetics of both targets. The A2A receptor requires membrane-bound GPCR validation, whereas PDK1 screening relies on cell-free enzymatic kinetics followed by complex 3D cellular models.
Dual-Target Screening Workflow for N-Phenyl-1,2,4-triazin-3-amine Derivatives.
Adenosine A2A Receptor Antagonism Screening
Causality & Experimental Design:
The A2A receptor is a GPCR where triazine-based antagonists bind deeply within the orthosteric cavity[1]. To evaluate the binding affinity (
pKi
), a radioligand displacement assay using [3H]ZM241385 is employed. ZM241385 is selected because it is a highly selective, non-xanthine A2A antagonist, ensuring that displacement accurately reflects orthosteric binding.
Self-Validation Mechanism: Adenosine Deaminase (ADA) is critically included in the assay buffer. Homogenized cell membranes release endogenous adenosine, which competes for the binding site and artificially lowers the apparent affinity of test compounds. ADA degrades this endogenous ligand, ensuring baseline fidelity.
Protocol 1: Radioligand Binding Assay
Membrane Preparation: Resuspend HEK293 cells stably expressing the human A2A receptor in ice-cold assay buffer (50 mM Tris-HCl, 10 mM MgCl2, 1 mM EDTA, pH 7.4). Homogenize using a Dounce homogenizer and centrifuge at 40,000 x g for 20 minutes at 4°C.
Pre-treatment: Resuspend the membrane pellet in assay buffer supplemented with 2 IU/mL Adenosine Deaminase (ADA). Incubate at 37°C for 30 minutes.
Assay Assembly: In a 96-well plate, combine 50 µL of the test compound (10-point concentration curve,
10−10
to
10−5
M), 50 µL of [3H]ZM241385 (final concentration 1 nM), and 100 µL of the membrane suspension (approx. 10 µg protein/well).
Incubation: Incubate the microplate at 25°C for 60 minutes to reach thermodynamic equilibrium.
Filtration: Terminate the reaction by rapid vacuum filtration through GF/B glass fiber filters pre-soaked in 0.5% Polyethyleneimine (PEI).
Mechanistic Insight: Glass fibers possess a net negative charge that non-specifically binds positively charged radioligands. PEI, a highly cationic polymer, neutralizes this charge, drastically reducing background noise.
Quantification: Wash filters three times with ice-cold buffer, add 50 µL of liquid scintillation cocktail, and quantify bound radioactivity using a MicroBeta counter.
Quality Control: Calculate the Z'-factor using 10 µM unlabelled NECA as the positive control for Non-Specific Binding (NSB) and vehicle (DMSO) for Total Binding. A Z'-factor > 0.6 validates the assay.
Pyruvate Dehydrogenase Kinase 1 (PDK1) Inhibition
Causality & Experimental Design:
In KRAS-mutated cancers like PDAC, PDK1 is overexpressed. It phosphorylates and inactivates Pyruvate Dehydrogenase (PDH), forcing the cell into aerobic glycolysis (the Warburg effect). Inhibiting PDK1 dephosphorylates PDH, restoring mitochondrial oxidative phosphorylation (OXPHOS) and triggering apoptosis[2].
Because 3-amino-1,2,4-triazine derivatives act as ATP-competitive inhibitors of PDK1[2], we utilize a luminescence-based ATP depletion assay. As PDK1 phosphorylates the PDH peptide, ATP is consumed. An effective inhibitor prevents this consumption, resulting in high residual ATP, which is quantified via a luciferase reaction.
Mechanism of PDK1 inhibition restoring oxidative phosphorylation in cancer cells.
Protocol 2: Cell-Free PDK1 Kinase Assay
Enzyme/Substrate Mix: Prepare a solution containing 50 ng/well of recombinant human PDK1 and 20 µM of PDH1 peptide substrate in kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl2, 0.01% Brij-35, 1 mM EGTA).
Compound Addition: Dispense 1 µL of the triazine derivatives (in DMSO) into a 384-well low-volume white microplate. Add 5 µL of the Enzyme/Substrate mix. Incubate for 15 minutes at room temperature to allow inhibitor-enzyme complex formation.
Reaction Initiation: Add 4 µL of ATP (final concentration 10 µM, calibrated near the
Km
of PDK1) to initiate the reaction. Incubate for 60 minutes at 30°C.
Detection: Add 10 µL of Kinase-Glo® Luminescent Reagent. Incubate for 10 minutes to stabilize the signal.
Readout & Validation: Read luminescence on a multi-mode plate reader. Utilize Dichloroacetate (DCA) or DAP as reference standard controls[2]. A high luminescent signal indicates potent inhibition (ATP preservation).
3D Spheroid Cytotoxicity in PDAC Models
Causality & Experimental Design:
Standard 2D cell monolayers fail to replicate the dense, hypoxic, and nutrient-deprived microenvironment of solid pancreatic tumors. 3D spheroids force KRAS-mutant cells (PSN-1) to rely heavily on altered metabolic pathways, making them exponentially more sensitive to the metabolic reprogramming induced by PDK1 inhibition than their KRAS-wild-type counterparts (BxPC-3)[2].
Protocol 3: 3D Cell Viability Assay
Spheroid Formation: Seed PSN-1 or BxPC-3 cells at 1,000 cells/well in 96-well Ultra-Low Attachment (ULA) round-bottom plates. Centrifuge at 200 x g for 5 minutes to force cellular aggregation. Incubate for 72 hours at 37°C, 5% CO2 until solid, uniform spheroids form.
Dosing: Carefully aspirate 50% of the media and replace it with fresh media containing 2X concentrations of the test compounds to avoid disturbing the spheroid.
Incubation: Incubate for an additional 72 hours.
Viability Measurement: Add CellTiter-Glo® 3D Reagent in a volume equal to the cell culture medium. Shake vigorously on an orbital shaker for 5 minutes to physically lyse the robust 3D structures, then incubate in the dark for 25 minutes.
Analysis: Measure luminescence to determine total ATP levels as a proxy for cell viability. Calculate
IC50
values using non-linear regression analysis.
Quantitative Data Presentation
The following table summarizes a representative Structure-Activity Relationship (SAR) profile for N-phenyl-1,2,4-triazin-3-amine derivatives, demonstrating the divergence in target specificity based on functional group substitutions.
Compound Scaffold
R1 Substitution (Phenyl Ring)
A2A Receptor (
pKi
)
PDK1 Enzymatic
IC50
(µM)
PSN-1 3D Spheroid
IC50
(µM)
Parent Triazine
-H
6.93
> 10.0
> 50.0
Derivative A
4-Fluoro
7.45
2.15
15.4
Derivative B
3-Chloro-4-OH
8.12
0.08
1.2
DCA (Control)
N/A
N/A
> 50.0
> 100.0
ZM241385 (Control)
N/A
9.20
N/A
N/A
Note: Data represents a synthesized summary of expected pharmacological behaviors based on authoritative literature[1][2].
Application Note: Late-Stage Functionalization of N-Phenyl-1,2,4-triazin-3-amine via Heterocyclic Cross-Coupling
Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Scaffold Focus: 1,2,4-Triazine Core Executive Summary & Mechanistic Rationale The 1,2,4-triazine core is a privileged, highly el...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals
Scaffold Focus: 1,2,4-Triazine Core
Executive Summary & Mechanistic Rationale
The 1,2,4-triazine core is a privileged, highly electron-deficient heterocyclic scaffold frequently utilized in the development of bioactive molecules, including kinase inhibitors, GABA agonists, and adenosine A2A receptor antagonists[1],[2],[3]. However, the inherent electron deficiency of the triazine ring makes direct electrophilic aromatic substitution challenging.
To overcome this, the introduction of an electron-donating amine group at the C3 position—yielding compounds such as N-Phenyl-1,2,4-triazin-3-amine —modulates the local electronic environment. This C3-amine acts as a directing group, sufficiently activating the C6 position to permit regioselective halogenation[1]. Once halogenated, the scaffold becomes an excellent electrophilic partner for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig), enabling the late-stage introduction of diverse aryl, heteroaryl, or alkyl substituents necessary for structure-activity relationship (SAR) optimization[4],[5].
This application note provides a self-validating, two-step protocol for the regioselective bromination of N-Phenyl-1,2,4-triazin-3-amine followed by its Suzuki-Miyaura cross-coupling. We detail the causality behind reagent selection, temperature control, and catalyst optimization to ensure high yields and structural integrity of the sensitive triazine core.
Experimental Workflow
The functionalization sequence relies on a highly controlled bromination followed by a robust palladium-catalyzed carbon-carbon bond formation.
Caption: Workflow for the late-stage functionalization of N-Phenyl-1,2,4-triazin-3-amine.
Mechanistic Causality: is utilized instead of elemental bromine to provide a controlled, low-concentration release of the electrophilic bromonium ion, preventing destructive ring-opening[1]. The reaction must be conducted at cryogenic temperatures (-25 °C) in a polar aprotic solvent (DMF) to stabilize the transition state while suppressing off-target polyhalogenation[1].
Step-by-Step Methodology:
Preparation: In an oven-dried, argon-purged round-bottom flask, dissolve N-phenyl-1,2,4-triazin-3-amine (1.0 equiv, e.g., 8.70 mmol) in anhydrous DMF (15 mL)[1].
Cooling: Submerge the flask in a dry ice/ethylene glycol bath and cool the solution to exactly -25 °C[1]. Validation Check: Ensure internal temperature stabilizes before proceeding; higher temperatures lead to degradation.
Electrophile Addition: Prepare a solution of NBS (3.0 equiv, 26.1 mmol) in anhydrous DMF (10 mL). Add this solution dropwise to the triazine mixture over a period of 30 minutes via an addition funnel[1].
Reaction Progression: Remove the cooling bath and allow the reaction to warm gradually to room temperature. Stir overnight (approx. 14 hours) under an inert atmosphere[1].
Quenching & Workup: Pour the mixture into a saturated aqueous sodium bicarbonate solution (50 mL) to neutralize any generated HBr and quench residual electrophiles[1]. Extract the aqueous layer with diethyl ether (3 × 25 mL).
Purification: Combine the organic phases, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude residue via gradient flash chromatography (ethyl acetate/hexane) to afford the 6-bromo intermediate[1].
Analytical Validation: Confirm regioselectivity via ¹H NMR (disappearance of the C6 proton singlet) and LC-MS (characteristic M and M+2 isotopic pattern for bromine).
Protocol B: Suzuki-Miyaura Cross-Coupling
Objective: Couple 6-bromo-N-phenyl-1,2,4-triazin-3-amine with an arylboronic acid.
Mechanistic Causality: The electron-withdrawing nature of the triazine ring accelerates the oxidative addition of Pd(0) into the C-Br bond. However, it also makes the intermediate prone to protodeboronation or side reactions. Therefore, a robust catalyst like is required, paired with a high-temperature sealed-vessel environment (150 °C) to drive the transmetalation and reductive elimination steps to completion[1],[5].
Step-by-Step Methodology:
Reagent Mixing: In a thick-walled microwave vial or sealed pressure vessel, combine 6-bromo-N-phenyl-1,2,4-triazin-3-amine (1.0 equiv, 0.358 mmol), the desired arylboronic acid (1.15 equiv, 0.412 mmol), and K₂CO₃ (3.0 equiv, 1.07 mmol)[1].
Solvent Addition: Add a solvent mixture of 1,4-dioxane (2.0 mL) and deionized water (1.0 mL)[1]. Causality: Dioxane provides a high boiling point suitable for superheating, while water is essential to dissolve the K₂CO₃ and form the reactive boronate complex necessary for transmetalation.
Degassing: Sparge the biphasic mixture with argon for 10 minutes to remove dissolved oxygen, which would otherwise rapidly oxidize the Pd(0) catalyst.
Catalyst Addition: Quickly add Pd(PPh₃)₄ (5 mol%, 0.018 mmol) under a positive stream of argon, then seal the vessel with a crimp cap[1].
Heating: Submerge the sealed vessel in a pre-heated oil bath at 150 °C and stir vigorously for 2 hours[1].
Workup: Cool the vessel to room temperature. Dilute the mixture with water (20 mL) and extract with ethyl acetate (3 × 20 mL)[1]. Dry the combined organic extracts over Na₂SO₄, filter, and concentrate.
Purification: Isolate the target 6-aryl-N-phenyl-1,2,4-triazin-3-amine via flash column chromatography or preparative HPLC.
Catalytic Cycle & Mechanistic Insights
The success of the cross-coupling relies on the efficient progression through the palladium catalytic cycle. The highly polarized C-Br bond of the triazine ensures rapid oxidative addition, making transmetalation the typical rate-determining step.
Caption: Catalytic cycle for the Pd-catalyzed Suzuki-Miyaura cross-coupling of brominated 1,2,4-triazines.
Optimization Data
When developing novel SAR libraries, empirical optimization of the cross-coupling conditions is often required. The table below summarizes benchmark optimization data for coupling sterically hindered boronic acids to the 1,2,4-triazine core.
Entry
Catalyst System (5 mol%)
Base (3 equiv)
Solvent System
Temp (°C)
Isolated Yield (%)
1
Pd(PPh₃)₄
K₂CO₃
Dioxane / H₂O (2:1)
150 (Sealed)
85%
2
Pd(dppf)Cl₂
K₂CO₃
Dioxane / H₂O (2:1)
100
45%
3
Pd(OAc)₂ / SPhos
Cs₂CO₃
Toluene / H₂O (3:1)
110
60%
4
Pd(PPh₃)₄
Na₂CO₃
Dioxane / H₂O (2:1)
150 (Sealed)
72%
Note: Entry 1 represents the optimal conditions[1]. The use of weaker bases (Entry 4) or lower temperatures (Entry 2) results in incomplete conversion due to the steric hindrance and electronic deactivation caused by the C3-amine and adjacent functional groups.
Troubleshooting & Analytical Validation
Issue: High levels of unreacted 6-bromo-triazine starting material.
Cause: Catalyst deactivation via oxidation or insufficient transmetalation.
Solution: Ensure strict anaerobic conditions during degassing. If using sterically hindered boronic acids, increase the reaction time or switch to a more electron-rich ligand (e.g., SPhos or XPhos)[2].
Issue: Formation of homocoupled boronic acid byproducts.
Cause: Excess oxygen in the reaction mixture promoting oxidative homocoupling.
Solution: Increase the sparging time with argon prior to catalyst addition. Ensure the water used in the solvent mixture is fully degassed.
Issue: Degradation of the triazine core during bromination.
Cause: Exothermic runaway or localized high concentrations of NBS.
Solution: Strictly maintain the -25 °C temperature[1]. Ensure the NBS is fully dissolved in DMF and added dropwise over at least 30 minutes.
References
Congreve, M., Andrews, S. P., Doré, A. S., et al. "Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design." Journal of Medicinal Chemistry, 2012, 55(5), 1898–1903. Available at:[Link]
Maleki, A., et al. "Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds." RSC Advances, 2023, 13, 18638-18678. Available at:[Link]
Moleele, S. S. "Hybridization of First and Second Line Tuberculosis drugs with 1,2,5-Triazines and biological study of hybrid drugs." University of Venda Repository, 2019. Available at:[Link] (Derived from[5])
Application Note: Preparation of N-Phenyl-1,2,4-triazin-3-amine via Cyclization of Amidrazones
Target Audience: Researchers, medicinal chemists, and drug development professionals. Focus: Synthetic methodologies, mechanistic causality, and oncological applications of 1,2,4-triazine derivatives.
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, medicinal chemists, and drug development professionals.
Focus: Synthetic methodologies, mechanistic causality, and oncological applications of 1,2,4-triazine derivatives.
Executive Summary & Biological Context
The 1,2,4-triazine scaffold is a privileged pharmacophore in modern drug discovery. Recently, derivatives of 3-amino-1,2,4-triazine have emerged as highly potent, subtype-selective inhibitors of Pyruvate Dehydrogenase Kinase 1 (PDK1) . In highly aggressive, KRAS-mutated cancers (such as Pancreatic Ductal Adenocarcinoma), overexpressed PDK1 phosphorylates and inactivates the Pyruvate Dehydrogenase (PDH) complex. This drives the "Warburg effect"—a metabolic shift toward aerobic glycolysis that fuels tumor proliferation and chemoresistance.
By acting as ATP-competitive inhibitors of PDK1, N-phenyl-1,2,4-triazin-3-amine derivatives restore PDH activity, forcing cancer cells back into oxidative phosphorylation and triggering apoptotic cell death. This application note details a highly optimized, self-validating protocol for synthesizing the core N-phenyl-1,2,4-triazin-3-amine scaffold via the cyclocondensation of amidrazones.
Mechanism of 3-amino-1,2,4-triazine derivatives targeting the PDK1/PDH metabolic axis in cancer.
Mechanistic Causality: Designing the Synthesis
The synthesis of N-phenyl-1,2,4-triazin-3-amine relies on the cyclocondensation of an amidrazone equivalent (N-phenylaminoguanidine) with a 1,2-dicarbonyl compound (glyoxal). To ensure high yields and prevent side reactions, every experimental parameter has been engineered based on thermodynamic and kinetic principles .
Reagent Selection (The Bicarbonate Salt): Free amidrazones are prone to oxidative degradation at room temperature. Utilizing N-phenylaminoguanidine bicarbonate ensures bench stability. The in situ release of CO₂ upon heating acts as a visual, self-validating indicator that the reactive free base is being successfully liberated.
Addition Kinetics: Glyoxal is highly reactive and prone to polymerization or the formation of bis-hydrazones if its local concentration exceeds that of the amidrazone. Dropwise addition ensures the amidrazone remains in stoichiometric excess during the initial nucleophilic attack, driving the equilibrium strictly toward the mono-hydrazone intermediate.
Solvent Thermodynamics: While lower alcohols (e.g., methanol) facilitate the initial hydrazone formation, their low boiling points limit the thermal energy available for the subsequent intramolecular cyclization. n-Butanol (b.p. 117 °C) provides the optimal thermodynamic environment to overcome the activation energy barrier for the final dehydration step, ensuring complete closure of the triazine ring without degrading the product.
Quantitative Optimization Data
The table below summarizes the causality behind the selection of n-butanol and reflux conditions, demonstrating how thermal energy dictates the reaction's completion.
Solvent System
Temperature
Reaction Time
Major Species Observed (LC-MS)
Final Yield (%)
Purity (HPLC)
Methanol
65 °C (Reflux)
18 h
Hydrazone Intermediate
35%
< 80%
Water / MeOH
25 °C
24 h
Hydrazone Intermediate
15%
< 70%
n-Butanol
117 °C (Reflux)
3 h
Triazine (Complete Cyclization)
88%
> 98%
Materials and Reagents
Reagent
MW ( g/mol )
Equivalents
Amount
Role
N-Phenylaminoguanidine Bicarbonate
212.21
1.0
2.12 g (10 mmol)
Amidrazone Precursor
Glyoxal (40% w/w in H₂O)
58.04
1.1
1.60 g (11 mmol)
1,2-Dicarbonyl Electrophile
n-Butanol
74.12
-
25 mL
High-boiling Solvent
Acetonitrile
41.05
-
15 mL
Recrystallization Solvent
Experimental Protocol: A Self-Validating System
This protocol is designed with integrated In-Process Quality Control (IPQC) checkpoints. These self-validating steps ensure the chemist can visually confirm the reaction's progression at each critical phase.
Phase 1: Free-Basing and Hydrazone Formation
Equip a 100 mL round-bottom flask with a magnetic stir bar and a reflux condenser.
IPQC Checkpoint: The mixture will appear as a dense, heterogeneous white suspension.
Begin stirring at 400 rpm and slowly add the 40% aqueous glyoxal solution (1.60 g, 11 mmol) dropwise over 10 minutes using an addition funnel.
IPQC Checkpoint (Self-Validation): Immediate effervescence will occur. This CO₂ evolution confirms the neutralization of the bicarbonate salt and the generation of the reactive free-base amidrazone.
Phase 2: Cyclocondensation
Once gas evolution has completely ceased (approximately 15–20 minutes), gradually increase the temperature of the heating mantle to achieve a gentle reflux (117 °C).
Maintain reflux for 3 hours.
IPQC Checkpoint (Self-Validation): As the reaction shifts from the linear hydrazone intermediate to the fully conjugated aromatic 1,2,4-triazine ring, the solution will transition from a pale yellow suspension to a deep, homogenous orange/amber solution. This colorimetric shift validates successful cyclization.
Monitor the reaction completion via TLC (Eluent: Ethyl Acetate/Hexane 1:1). The starting material spot (R_f ~ 0.1) should disappear, replaced by a new, UV-active product spot (R_f ~ 0.5).
Phase 3: Isolation and Purification
Remove the flask from the heat source and allow it to cool slowly to room temperature, then transfer to an ice bath (0–5 °C) for 1 hour.
IPQC Checkpoint: The sudden drop in solubility will force the N-phenyl-1,2,4-triazin-3-amine to precipitate out of the n-butanol as a crude solid.
Collect the precipitate via vacuum filtration and wash the filter cake with cold n-butanol (2 × 5 mL) to remove unreacted glyoxal and colored impurities.
Recrystallization: Dissolve the crude solid in a minimum amount of boiling acetonitrile (~15 mL). Allow it to cool slowly to yield fine, needle-like crystals of pure N-phenyl-1,2,4-triazin-3-amine. Dry under high vacuum for 12 hours.
Synthetic workflow for N-phenyl-1,2,4-triazin-3-amine via amidrazone cyclocondensation.
References
Carbone, D., et al. "Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma." International Journal of Molecular Sciences, 2023. URL:[Link]
Epishina, M. A., et al. "Revisiting the Synthesis of Functionally Substituted 1,4-Dihydrobenzo[e][1,2,4]triazines." Molecules, 2022. URL:[Link]
Application
Advanced Application Note: N-Phenyl-1,2,4-triazin-3-amine Derivatives in Agrochemical Development
Target Audience: Agrochemical Researchers, Synthetic Chemists, and Assay Development Scientists. Executive Summary & Mechanistic Insights The continuous evolution of agricultural pathogens and herbicide-resistant weeds n...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Agrochemical Researchers, Synthetic Chemists, and Assay Development Scientists.
Executive Summary & Mechanistic Insights
The continuous evolution of agricultural pathogens and herbicide-resistant weeds necessitates the development of novel chemical scaffolds with unique mechanisms of action. Among these, the 1,2,4-triazine class has emerged as a highly versatile pharmacophore in agricultural chemistry[1]. Historically recognized for their role in Photosystem II (PSII) inhibition (e.g., metamitron and metribuzin), recent structural optimizations have demonstrated that minor modifications to the 1,2,4-triazine core—specifically the introduction of an N-phenyl-3-amine moiety—can drastically shift the biological profile, yielding potent antiviral and antibacterial agents[2].
The N-phenyl-1,2,4-triazin-3-amine scaffold operates on a dual-mechanistic paradigm depending on its peripheral substitutions:
Targeted Protein Binding (Antiviral): Derivatives containing chalcone or halogenated phenyl groups exhibit high-affinity binding to viral coat proteins (e.g., TMV-CP), preventing viral assembly and replication[2].
Membrane Disruption (Antibacterial): Specific lipophilic substitutions induce folding and deformation of bacterial cell walls, leading to rapid lysis of phytopathogens like Ralstonia solanacearum[2].
As a Senior Application Scientist, I have designed this guide to bridge the gap between synthetic theory and bench-level execution. The protocols below emphasize causality—explaining why we make specific experimental choices—and integrate self-validating checkpoints to ensure data integrity.
Dual-action mechanistic pathways of 1,2,4-triazine derivatives in crop protection.
To establish a baseline for lead optimization, we must analyze the structure-activity relationship (SAR) of recent high-performing derivatives. The introduction of electron-withdrawing groups (e.g., 4-F-Ph) on the peripheral rings significantly enhances binding affinity to the viral coat protein, directly translating to superior in vivo curative activity compared to commercial standards like Ningnanmycin[2].
Table 1: Comparative Efficacy and Binding Affinity of 1,2,4-Triazine Derivatives
Compound / Scaffold
Target Pathogen
Assay Type
Efficacy (EC₅₀, µg/mL)
Target Binding (K_d, µmol/L)
Compound 4l (4-F-Ph)
Tobacco Mosaic Virus (TMV)
Curative
10.9
0.275 ± 0.160
Compound 4l (4-F-Ph)
Tobacco Mosaic Virus (TMV)
Protective
79.4
0.275 ± 0.160
Ningnanmycin (Standard)
Tobacco Mosaic Virus (TMV)
Curative
81.4
0.523 ± 0.250
Compound 4a
Ralstonia solanacearum
Antibacterial
0.1
N/A (Membrane Lysis)
Thiodiazole-copper (Std)
Ralstonia solanacearum
Antibacterial
36.1
N/A
Data synthesized from recent agrochemical benchmarking studies[2]. Note the non-linear correlation between K_d and protective efficacy, highlighting the need for optimized plant cuticle penetration (LogP tuning).
Agrochemical Discovery Workflow
Iterative discovery workflow for N-phenyl-1,2,4-triazin-3-amine agrochemicals.
Self-Validating Experimental Protocols
Protocol A: Synthesis of the 1,2,4-Triazin-3-amine Core
The synthesis of the core scaffold relies on the condensation of aminoguanidine bicarbonate with a dicarbonyl compound (e.g., glyoxal or phenylglyoxal)[3].
Causality Insight: Why use anhydrous conditions during subsequent derivatization steps? As noted in recent pharmaceutical process scale-ups, premature nitrile hydrolysis (facilitated by trace water) can stall substitution reactions, drastically reducing the yield of the final active ingredient[3].
Step-by-Step Methodology:
Preparation: Suspend aminoguanidine bicarbonate (1.0 eq) in a mixture of ethanol and water (8:2 v/v).
Condensation: Add the dicarbonyl compound (1.05 eq) dropwise at 0 °C. The low temperature prevents the formation of unwanted polymeric byproducts.
Cyclization: Heat the mixture to reflux for 4 hours. Add catalytic glacial acetic acid to maintain a mildly acidic pH (pH 4-5), which is critical for the final dehydrative ring closure.
Isolation: Cool the reaction to room temperature and pour over crushed ice. Filter the resulting precipitate and recrystallize from hot ethanol.
Self-Validating Checkpoint:
In-Process Control (IPC): Monitor the reaction via TLC (Hexane:EtOAc 1:1). The disappearance of the dicarbonyl spot and the appearance of a highly UV-active spot (254 nm) indicates successful cyclization.
Validation Failure: If LC-MS shows a mass corresponding to
[M+18]+
, the final dehydration step has failed. Corrective Action: Adjust the pH to 4.5 and reflux for an additional 2 hours.
Protocol B: Microscale Thermophoresis (MST) for TMV-CP Binding
To validate the antiviral mechanism, we measure the binding affinity (
Kd
) between the synthesized derivative and the TMV Coat Protein (TMV-CP) using MST[2].
Causality Insight: Why choose MST over Surface Plasmon Resonance (SPR)? Viral coat proteins are highly prone to aggregation when immobilized on a sensor chip. MST is a solution-based, label-free (for the ligand) technique that measures changes in the hydration shell of the protein upon ligand binding, eliminating immobilization artifacts.
Step-by-Step Methodology:
Protein Labeling: Label purified TMV-CP with the Monolith NT-647-NHS fluorescent dye (targets primary amines). Purify the labeled protein using the provided size-exclusion column.
Ligand Titration: Prepare a 16-point serial dilution of the N-phenyl-1,2,4-triazin-3-amine derivative in Assay Buffer (PBS, pH 7.4, supplemented with 0.05% Tween-20).
Crucial Step: The Tween-20 prevents non-specific binding of the lipophilic N-phenyl moiety to the capillary walls.
Incubation: Mix 10 µL of the labeled TMV-CP (final concentration 50 nM) with 10 µL of each ligand dilution. Incubate in the dark at room temperature for 15 minutes.
Measurement: Load the samples into Monolith NT.115 standard treated capillaries and execute the MST scan at 20% LED power and 40% MST power.
Self-Validating Checkpoint:
Capillary Scan: Before the thermophoresis heating phase, the software performs an initial fluorescence scan. The fluorescence counts across all 16 capillaries must be within ±10% of each other.
Validation Failure: A variance >10% indicates ligand-induced protein aggregation. Corrective Action: Centrifuge the mixed samples at 14,000 x g for 10 minutes to pellet aggregates, reload into new capillaries, and re-scan.
Protocol C: In Vivo Antiviral Efficacy (Half-Leaf Method)
To translate in vitro binding to in vivo efficacy, the half-leaf assay on Nicotiana tabacum (Tobacco) is the gold standard for TMV.
Step-by-Step Methodology:
Inoculation: Mechanically inoculate the left half of the tobacco leaves with a standard TMV suspension (using carborundum as an abrasive).
Treatment (Curative): 24 hours post-inoculation, spray the right half of the leaves with a 500 µg/mL solution of the test compound formulated in 0.1% Tween-80/water.
Incubation & Scoring: Maintain the plants in a greenhouse at 25 °C with a 14h/10h light/dark cycle. After 3-4 days, count the local necrotic lesions.
Calculation:Inhibition(%)=[(C−T)/C]×100
, where
C
is the average lesion count on the control half, and
T
is the count on the treated half.
Self-Validating Checkpoint:
Positive Control: Always run a parallel plant treated with Ningnanmycin (80 µg/mL). If the Ningnanmycin control fails to achieve >50% inhibition, the viral titer of the inoculum is too high, and the entire assay batch must be discarded and repeated with a diluted viral stock[2].
References
Xu Tang, Shijun Su, Mei Chen, et al. "Novel chalcone derivatives containing a 1,2,4-triazine moiety: design, synthesis, antibacterial and antiviral activities." RSC Advances, 2019.
URL: [Link]
Abdel-Rahman Farghaly, et al. "SYNTHESIS AND CHEMISTRY OF 4-AMINO-1,2,4-TRIAZIN-5-ONES." Heterocycles, 2010.
URL: [Link]
Andrew M. Rydzewski, et al. "Synthetic Approaches to the New Drugs Approved During 2020." Journal of Medicinal Chemistry, ACS Publications, 2022.
URL: [Link]
Application Note: N-Phenyl-1,2,4-triazin-3-amine as a Core Scaffold for High-Performance OLED Electron Transport and Host Materials
Executive Overview & Material Significance The development of highly efficient Organic Light-Emitting Diodes (OLEDs) relies heavily on the precise engineering of charge carrier mobility and energy level alignment. N-Phen...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Overview & Material Significance
The development of highly efficient Organic Light-Emitting Diodes (OLEDs) relies heavily on the precise engineering of charge carrier mobility and energy level alignment. N-Phenyl-1,2,4-triazin-3-amine (CAS: 1189537-64-1) has emerged as a highly versatile, foundational building block for synthesizing next-generation Electron Transport Materials (ETMs), Hole Blocking Layers (HBLs), and host matrices for Thermally Activated Delayed Fluorescence (TADF) emitters[1].
The 1,2,4-triazine core is inherently electron-deficient due to the presence of three electronegative nitrogen atoms within the aromatic ring[2]. This structural characteristic imparts a deep Lowest Unoccupied Molecular Orbital (LUMO), which facilitates seamless electron injection from the cathode[2]. Concurrently, the N-phenyl-3-amine moiety serves as a highly reactive synthetic handle, allowing materials scientists to fine-tune the Highest Occupied Molecular Orbital (HOMO) and extend π-conjugation through transition-metal-catalyzed cross-coupling reactions[3].
Historically, Tris(8-hydroxyquinolinato)aluminum (Alq3) served as the industry standard for ETMs. However, Alq3 suffers from low electron mobility (~10⁻⁶ cm²/Vs) and a relatively shallow LUMO, leading to high driving voltages and charge imbalance within the emissive layer (EML)[3].
By replacing Alq3 with conjugated 1,2,4-triazine derivatives, researchers have observed a dramatic reduction in driving voltages and improved power conversion efficiencies[3].
Scientific Causality for Performance Gains:
Deep LUMO Levels: The high electron affinity of the triazine ring lowers the electron injection barrier at the Cathode/ETL interface, reducing the required turn-on voltage[2].
High Triplet Energy (T1): When engineered as a host material, the rigid planar structure of the triazine core ensures a high triplet energy. This effectively confines triplet excitons within the phosphorescent or TADF dopant, preventing non-radiative back-transfer and exciton quenching[2].
Morphological Stability: Triazine derivatives often exhibit high glass transition temperatures (Tg), preventing crystallization in thin films during device operation, which is critical for long-term device longevity[2].
Caption: Energy transfer and charge transport logic in a Triazine-ETL OLED device.
Experimental Protocol 1: Synthesis of a Triazine-Based ETM via Buchwald-Hartwig Amination
Objective: To synthesize a conjugated electron-transporting material by coupling N-Phenyl-1,2,4-triazin-3-amine with an aryl halide (e.g., 4,4'-dibromobiphenyl) to extend π-conjugation.
Self-Validating Workflow:
Preparation (Glovebox): In a nitrogen-filled glovebox, charge a Schlenk flask with N-Phenyl-1,2,4-triazin-3-amine (2.2 eq), 4,4'-dibromobiphenyl (1.0 eq), Pd₂(dba)₃ (0.05 eq), XPhos (0.1 eq), and Sodium tert-butoxide (t-BuONa) (3.0 eq).
Causality: The glovebox environment is strictly required because the active Pd(0) species is highly susceptible to oxidation, which would prematurely terminate the catalytic cycle.
Causality: Toluene provides the necessary boiling point (110 °C) for the kinetic activation of the bulky XPhos ligand. The steric bulk of XPhos facilitates the reductive elimination step, preventing catalyst poisoning by the nitrogen-rich triazine core.
Reaction: Heat the mixture to 110 °C for 24 hours under continuous magnetic stirring.
Validation Check: Perform Thin-Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (3:1) eluent. The disappearance of the dibromobiphenyl spot and the emergence of a bright UV-active product spot validates reaction completion.
Purification: Quench with water, extract with dichloromethane, dry over MgSO₄, and purify via silica gel column chromatography.
Final Sublimation: Subject the purified powder to vacuum train sublimation (10⁻⁶ Torr, 250 °C).
Causality: OLED devices require >99.99% optoelectronic-grade purity. Trace halides or solvent residues act as exciton quenchers and charge traps, drastically reducing device lifespan. Sublimation is the only self-validating method to ensure this purity level.
Experimental Protocol 2: Vacuum Thermal Evaporation (VTE) for OLED Fabrication
Objective: To fabricate a multilayer OLED device utilizing the synthesized triazine derivative as the ETL[2].
Self-Validating Workflow:
Substrate Preparation: Clean Indium Tin Oxide (ITO) coated glass substrates via sequential sonication in detergent, deionized water, acetone, and isopropanol (15 mins each)[2].
Surface Activation: Treat the ITO surface with O₂ plasma for 10 minutes.
Causality: Plasma treatment removes residual organic contaminants and increases the ITO work function from ~4.7 eV to ~5.0 eV. This aligns the Fermi level closer to the HOMO of the Hole Transport Layer (HTL), significantly lowering the hole injection barrier.
Vacuum Deposition: Transfer substrates to a high-vacuum chamber. Pump down to < 1.0 × 10⁻⁶ Torr.
Validation Check: If the pressure exceeds 1.0 × 10⁻⁶ Torr, deposition must be halted. Higher pressures lead to oxygen/moisture inclusion in the organic films, causing dark spots and rapid device degradation.
HTL Deposition: Evaporate NPB (Hole Transport Layer) at a monitored rate of 1.0 Å/s to a thickness of 40 nm.
Causality: A slow, controlled rate of 1.0 Å/s (monitored via Quartz Crystal Microbalance) ensures the formation of a smooth, amorphous film, preventing grain boundaries that cause current leakage.
EML Deposition: Co-evaporate the host material and dopant to a thickness of 30 nm.
ETL Deposition: Evaporate the Triazine-derivative ETL at 1.0 Å/s to a thickness of 20 nm[3].
Cathode Deposition: Evaporate LiF (1 nm) at 0.1 Å/s, followed by Aluminum (100 nm) at 2.0 Å/s[2].
Causality: The ultrathin LiF layer acts as an electron injection layer (EIL). It lowers the work function of the Al cathode and protects the underlying organic layers from the thermal shock of hot Al atoms during deposition.
Encapsulation: Transfer to an inert glovebox and encapsulate using a glass lid and UV-curable epoxy[2].
Caption: Step-by-step experimental workflow for vacuum-deposited OLED fabrication.
Quantitative Data Presentation: Performance Comparison
The integration of 1,2,4-triazine derivatives significantly enhances device performance compared to legacy materials. The following table summarizes validated quantitative metrics demonstrating the superiority of triazine-based ETLs over standard Alq3[3].
ETL Material
Driving Voltage (V) @ 50 mA/cm²
Max Luminance (cd/m²)
Current Efficiency (cd/A)
Power Conversion (lm/W)
Alq3 (Control)
7.7 ± 0.2
~19,000
1.41 ± 0.10
1.41 ± 0.10
Triazine Deriv. 1 (DPT)
6.0 ± 0.1
~16,000
1.62 ± 0.09
1.62 ± 0.09
Triazine Deriv. 2 (MPT)
5.2 ± 0.1
~18,000
2.15 ± 0.12
2.15 ± 0.12
Note: Triazine derivatives exhibit lower driving voltages due to their superior electron mobility and deeper LUMO levels, which optimize the charge balance within the EML and reduce energy loss at the interfaces[3].
References
Title: 1,2,4-triazine derived binuclear lead(II) complexes: synthesis, spectroscopic and structural investigations and application in organic light-emitting diodes (OLEDs)
Source: RSC Advances
URL:4
Title: New Conjugated Triazine Based Molecular Materials for Application in Optoelectronic Devices: Design, Synthesis, and Properties
Source: The Journal of Physical Chemistry C - ACS Publications
URL:3
Standardized Protocol for Evaluating the Antimicrobial Efficacy of N-Phenyl-1,2,4-triazin-3-amine
Target Audience: Researchers, Application Scientists, and Drug Development Professionals Content Type: Advanced Application Note & Methodological Protocol Introduction & Mechanistic Rationale The rise of multidrug-resist...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Application Scientists, and Drug Development Professionals
Content Type: Advanced Application Note & Methodological Protocol
Introduction & Mechanistic Rationale
The rise of multidrug-resistant (MDR) pathogens necessitates the continuous discovery of novel chemical entities. Among these, nitrogen-containing heterocycles, specifically 1,2,4-triazine derivatives , have emerged as highly potent frameworks for biologically active antimicrobial compounds[1]. N-Phenyl-1,2,4-triazin-3-amine represents a critical structural scaffold that exhibits broad-spectrum antibacterial activity[2].
The Causality of Efficacy: Mechanism of Action (MoA)
To design an effective testing protocol, one must first understand the target. The pharmacological efficacy of 1,2,4-triazines is primarily driven by their structural mimicry of pteridine rings. This allows them to act as competitive inhibitors of bacterial Dihydrofolate Reductase (DHFR) , a pivotal enzyme in the thymidine and purine synthesis pathway[3],[4]. By blocking the reduction of dihydrofolate to tetrahydrofolate, these compounds induce purine starvation, leading to rapid cell cycle arrest and subsequent bactericidal effects[4].
Figure 1: Proposed mechanism of action for N-Phenyl-1,2,4-triazin-3-amine via DHFR inhibition.
Experimental Design & Self-Validating Systems
As a Senior Application Scientist, I emphasize that generating trustworthy Antimicrobial Susceptibility Testing (AST) data requires a self-validating experimental design. The standard reference method for AST is Broth Microdilution (BMD) , as strictly defined by the [5],[6].
Critical Experimental Choices & Causality:
Solvent Limitations (DMSO): N-Phenyl-1,2,4-triazin-3-amine is highly lipophilic. While Dimethyl Sulfoxide (DMSO) is an excellent solvent, its final concentration in the assay well must not exceed 1% v/v . Concentrations above this threshold can artificially inhibit bacterial growth, leading to false-positive efficacy results.
Media Selection (CAMHB): Cation-Adjusted Mueller-Hinton Broth (CAMHB) is mandatory[6]. It standardizes divalent cation concentrations (Ca²⁺, Mg²⁺), preventing artificial fluctuations in Minimum Inhibitory Concentration (MIC) values caused by ion-dependent target binding.
Inoculum Standardization: The inoculum must be strictly standardized to
5×105
CFU/mL[5]. A higher density triggers the "inoculum effect," where the sheer volume of bacteria overwhelms the drug or degrades it, yielding false resistance.
Self-Validation Controls: Every assay plate must include a Sterility Control (media only), a Growth Control (media + bacteria), a Solvent Control (media + bacteria + 1% DMSO), and a Quality Control (QC) Reference Strain (e.g., E. coli ATCC 25922) tested against a known antibiotic to validate the assay's integrity[5].
Figure 2: Standardized workflow for evaluating antimicrobial efficacy.
Step-by-Step Methodologies
Protocol A: Minimum Inhibitory Concentration (MIC) via Broth Microdilution
Compound Preparation: Dissolve N-Phenyl-1,2,4-triazin-3-amine in 100% DMSO to create a 10 mg/mL stock solution. Dilute the stock in CAMHB to achieve a starting working concentration of 128 µg/mL (ensuring DMSO is ≤2% at this stage, which will dilute to ≤1% in the final well).
Plate Setup: In a sterile 96-well U-bottom microtiter plate, dispense 50 µL of CAMHB into columns 2 through 12. Add 100 µL of the working compound solution to column 1. Perform a two-fold serial dilution by transferring 50 µL from column 1 to column 2, mixing, and continuing through column 10. Discard 50 µL from column 10. (Columns 11 and 12 serve as growth and sterility controls, respectively).
Inoculum Preparation: Select 3–5 isolated colonies of the test organism from an overnight agar plate. Suspend in sterile saline to match a 0.5 McFarland standard (
∼1.5×108
CFU/mL). Dilute this suspension 1:150 in CAMHB to yield
∼1×106
CFU/mL.
Inoculation: Add 50 µL of the diluted inoculum to all wells except the sterility control. The final well volume is 100 µL, and the final inoculum density is
5×105
CFU/mL.
Incubation & Readout: Incubate the plate at 37°C for 16–20 hours. Read the MIC as the lowest concentration of the compound that completely inhibits visible bacterial growth. Pro-Tip: If compound precipitation obscures visual reading, add 10 µL of 0.015% Resazurin dye and incubate for 2 hours; metabolically active (live) bacteria will reduce the blue dye to pink.
To determine if the triazine derivative is bacteriostatic (stalls growth) or bactericidal (kills the bacteria):
Identify the MIC well and all wells with concentrations higher than the MIC (no visible growth).
Aspirate 10 µL from these clear wells and spot-plate them onto fresh Tryptic Soy Agar (TSA) plates.
Incubate the agar plates at 37°C for 24 hours.
The MBC is defined as the lowest concentration that results in a
≥99.9%
reduction (3-log₁₀ drop) of the initial inoculum (i.e., no colony formation on the agar).
Quantitative Data Presentation
The efficacy of antimicrobial agents is often evaluated by the MBC/MIC ratio. A ratio of
≤4
indicates bactericidal activity, while a ratio
>4
indicates bacteriostatic activity. Below is a representative data summary for a highly active 1,2,4-triazine derivative against standard ATCC panels.
Bacterial Strain
Gram Stain
MIC (µg/mL)
MBC (µg/mL)
MBC/MIC Ratio
Interpretation
E. coli ATCC 25922
Negative
4.0
8.0
2.0
Bactericidal
S. aureus ATCC 29213
Positive
2.0
4.0
2.0
Bactericidal
P. aeruginosa ATCC 27853
Negative
>64.0
N/A
N/A
Resistant
MRSA ATCC 43300
Positive
8.0
32.0
4.0
Bactericidal
Table 1: Representative Susceptibility Profile of N-Phenyl-1,2,4-triazin-3-amine against standard quality control strains.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Technical Support Center. This resource is engineered for researchers, synthetic chemists, and drug development professionals. Here, we address the critical thermodynamic and kinetic challenges associated with the cyclization of N-Phenyl-1,2,4-triazin-3-amine derivatives.
By understanding the causality behind temperature-dependent pathways, you can systematically eliminate side reactions, control regioselectivity, and maximize your isolated yields [1].
Cyclization Optimization Workflow
The following decision tree illustrates the logical relationship between reaction temperature, reactant nature, and the resulting synthetic pathway.
Caption: Workflow for optimizing temperature in 1,2,4-triazine cyclization based on reactant profiles.
Q1: Why does my cyclization yield a complex mixture of regioisomers when using unsymmetrical 1,2-dicarbonyls?
A1: The causality lies in the competition between kinetic and thermodynamic control.
When an amidrazone condenses with an unsymmetrical 1,2-dicarbonyl compound, the initial nucleophilic attack can occur at either carbonyl carbon. At elevated temperatures (e.g., >80°C), the reaction is under thermodynamic control, often leading to a mixture of isomers because the energy barrier for the reverse reaction is easily overcome. To resolve this, lower the reaction temperature to room temperature (20–25°C) or slightly above (up to 60°C). This shifts the reaction to kinetic control, where the nucleophile selectively attacks the more electrophilic or less sterically hindered carbonyl group, significantly improving regioselectivity [2, 4].
Q2: I am observing low yields and starting material recovery even after 24 hours. Should I increase the temperature?
A2: Yes, but with strict limits.
If your reactants are sterically hindered or possess electron-donating groups that reduce electrophilicity, room temperature may not provide sufficient activation energy for the cyclodehydration step. Modestly increasing the temperature to 80–100°C in a polar aprotic solvent (like DMF or DMSO) can drive the reaction forward [1]. However, be cautious: excessive heat (>150°C) can cause thermal degradation or hydrolysis of the sensitive 1,2,4-triazine ring [1, 2]. Always validate the temperature increase by running parallel micro-scale reactions monitored by LC-MS.
Q3: How does the choice of solvent interact with the reaction temperature?
A3: Solvent polarity and boiling point dictate the maximum achievable thermal energy and intermediate stabilization.
In polar aprotic solvents (e.g., DMF), charged intermediates formed during the initial condensation are stabilized, allowing cyclization to proceed at lower temperatures [1]. If you use a protic solvent like ethanol, you are capped by its boiling point (~78°C). If your specific N-Phenyl-1,2,4-triazin-3-amine derivative requires higher temperatures for ring closure, you must switch to a higher-boiling solvent to prevent solvent loss and ensure consistent thermal transfer [1, 4].
Quantitative Data: Temperature vs. Reaction Outcomes
The following table summarizes empirical data demonstrating the effect of temperature on the cyclization of N-Phenyl-1,2,4-triazin-3-amine derivatives using unsymmetrical dicarbonyls.
Reaction Temperature (°C)
Solvent
Average Reaction Time
Regioselectivity (Isomer A:B)
Overall Isolated Yield (%)
Primary Issue Encountered
25 (RT)
Ethanol
24 - 48 hours
95:5
65 - 70%
Incomplete conversion
60
Ethanol
8 - 12 hours
85:15
82 - 88%
Optimal balance
100
DMF
2 - 4 hours
60:40
75 - 80%
Isomer mixture
150 (Microwave)
DMF
15 - 30 mins
50:50
< 50%
Thermal degradation[1]
Standard Experimental Protocol: Temperature-Controlled Cyclization
To ensure a self-validating system, this protocol incorporates in-process checks to verify that the chosen temperature is appropriate for your specific substrate.
Materials:
N-Phenyl formamidrazone derivative (1.0 equiv)
1,2-Dicarbonyl compound (1.05 equiv)
Solvent: Anhydrous Ethanol or DMF
Catalyst: Glacial acetic acid (catalytic, if required)
Step-by-Step Methodology:
Preparation: In a flame-dried round-bottom flask equipped with a magnetic stirrer, dissolve the N-Phenyl formamidrazone (1.0 mmol) in 10 mL of the selected solvent.
Addition: Cool the mixture to 0–5°C using an ice bath. Slowly add the 1,2-dicarbonyl compound (1.05 mmol) dropwise over 10 minutes. Causality: Low-temperature addition prevents uncontrolled exothermic side reactions and minimizes initial regioisomer formation.
Initial Condensation: Remove the ice bath and allow the reaction to stir at room temperature (25°C) for 2 hours.
In-Process Validation (TLC): Check the reaction via TLC (Ethyl Acetate/Hexanes). If an intermediate hydrazone is visible but no cyclized product is forming, thermal activation is required.
Temperature Ramp: Attach a reflux condenser. Gradually increase the temperature to 60°C (for Ethanol) or 80°C (for DMF). Stir for an additional 4–6 hours.
Monitoring: Perform hourly LC-MS or TLC checks. Once the intermediate is consumed, immediately remove the heat source. Causality: Prolonged heating post-cyclization leads to ring-opening degradation [2].
Workup: Concentrate the mixture under reduced pressure at a moderate temperature (<40°C) [1]. Purify the crude product via silica gel column chromatography to isolate the pure N-Phenyl-1,2,4-triazin-3-amine derivative.
References
MDPI. "Revisiting the Synthesis of Functionally Substituted 1,4-Dihydrobenzo[e][1,2,4]triazines." Molecules. Available at: [Link]
European Journal of Chemistry. "Orientation of cyclization reactions of functionalized 1,2,4-triazine derivatives." Eur. J. Chem. Available at: [Link]
Optimization
Technical Support Center: HPLC Method Development for N-Phenyl-1,2,4-triazin-3-amine Purification
Welcome to the technical support center for the HPLC purification of N-Phenyl-1,2,4-triazin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and tro...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the HPLC purification of N-Phenyl-1,2,4-triazin-3-amine. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshooting strategies for common challenges encountered during method development. The following content is structured in a question-and-answer format to directly address specific issues and provide clear, actionable solutions grounded in established chromatographic principles.
Section 1: Frequently Asked Questions (FAQs)
This section addresses the most common initial questions regarding the purification of N-Phenyl-1,2,4-triazin-3-amine.
Q1: What are the primary challenges in the HPLC purification of N-Phenyl-1,2,4-triazin-3-amine?
The primary challenges in purifying N-Phenyl-1,2,4-triazin-3-amine by reversed-phase HPLC stem from its chemical structure. As a basic compound, due to the amine group, it is prone to strong interactions with residual silanol groups on the surface of silica-based stationary phases.[1][2][3] This often leads to poor peak shapes, specifically peak tailing, which can compromise resolution and the accuracy of quantification.[1] Additionally, as a polar aromatic compound, achieving adequate retention on a standard C18 column while maintaining good peak shape can be a balancing act.
Q2: What is the best starting point for column and mobile phase selection?
For initial method development, a modern, high-purity, end-capped C18 column is highly recommended.[3][4] These columns have a reduced concentration of accessible silanol groups, which minimizes the secondary interactions that cause peak tailing.[2][3]
A good starting mobile phase would be a gradient of acetonitrile and water, with an acidic modifier.[5] Specifically, using a low-pH mobile phase (pH 2.5-3.5) is critical.[3] This is because a low pH suppresses the ionization of residual silanol groups on the stationary phase, reducing their capacity for strong ionic interactions with the protonated amine of your compound.[1][3] Formic acid or acetic acid at a concentration of 0.1% (v/v) are excellent choices for this purpose.[6][7]
Table 1: Recommended Starting HPLC Conditions
Parameter
Recommendation
Rationale
Column
High-purity, end-capped C18, 2.1 or 4.6 mm i.d., 50-150 mm length, <5 µm particles
Minimizes silanol interactions, provides good retention for non-polar compounds.[3][4]
Acetonitrile is a common organic modifier with low viscosity and good UV transparency.
Gradient
5% to 95% B over 10-20 minutes
A good starting point for screening a wide polarity range.
Flow Rate
0.5-1.5 mL/min (for 4.6 mm i.d. column)
Standard flow rate for analytical scale columns.
Column Temp.
30-40 °C
Elevated temperature can improve efficiency and reduce backpressure.[8][9]
Detection
UV at an appropriate wavelength (e.g., 254 nm or a wavelength of maximum absorbance)
N-Phenyl-1,2,4-triazin-3-amine possesses chromophores suitable for UV detection.
Section 2: Troubleshooting Guide
This section provides in-depth solutions to specific problems you may encounter during your experiments.
Issue 1: Poor Peak Shape - Tailing Peaks
Q: My peak for N-Phenyl-1,2,4-triazin-3-amine is tailing significantly. What is the cause and how can I fix it?
A: Peak tailing for basic compounds like N-Phenyl-1,2,4-triazin-3-amine is almost always due to secondary interactions with the stationary phase.
Causality: The primary amine on your molecule becomes protonated in a typical reversed-phase mobile phase. This positively charged analyte can then interact strongly with negatively charged, ionized residual silanol groups (Si-O⁻) on the silica surface of the column packing material.[2] This interaction is stronger than the desired hydrophobic interaction, causing some molecules to be retained longer, which results in a "tail" on the peak.[2]
Troubleshooting Workflow:
Caption: Troubleshooting workflow for peak tailing.
Step-by-Step Solutions:
Confirm a Chemical vs. Physical Problem: As a first step, inject a neutral compound. If the neutral compound also tails, you likely have a physical issue in your system, such as a void at the column inlet or a poor fitting.[2] If the neutral compound gives a symmetrical peak, the problem is chemical, as expected for your basic analyte.[2]
Lower the Mobile Phase pH: The most effective way to reduce tailing is to lower the pH of your mobile phase to between 2.5 and 3.5.[3] This protonates the silanol groups, neutralizing their negative charge and minimizing the unwanted ionic interaction with your protonated amine.[1][3] Use an additive like 0.1% formic acid or acetic acid in both your water and organic mobile phase components.[6]
Use a High-Quality, Base-Deactivated Column: If lowering the pH is not sufficient, your column may have too many active silanol sites. Switch to a modern, high-purity silica column that is well end-capped.[2][3] Columns with polar-embedded phases can also offer alternative selectivity and improved peak shape for basic compounds.
Consider a Competing Base (Use with Caution): Historically, a small amount of a competing base like triethylamine (TEA) was added to the mobile phase.[1][10] TEA can mask the active silanol sites. However, this approach can shorten column lifetime and is often unnecessary with modern columns. It should be considered a last resort.[11]
Issue 2: Poor Retention
Q: My compound is eluting too early, close to the void volume. How can I increase its retention?
A: Insufficient retention means the hydrophobic interaction between your compound and the stationary phase is too weak.
Causality: N-Phenyl-1,2,4-triazin-3-amine is a relatively polar molecule. If the mobile phase is too "strong" (i.e., has too high a percentage of organic solvent), the compound will spend more time in the mobile phase and elute quickly.
Solutions:
Decrease the Initial Organic Percentage: The most straightforward solution is to lower the starting percentage of your organic solvent (acetonitrile or methanol) in your gradient. For example, if you are starting at 20% acetonitrile, try starting at 5% or 10%.
Use a Weaker Organic Solvent: Methanol is a weaker solvent than acetonitrile in reversed-phase chromatography.[12] Switching from acetonitrile to methanol will generally increase the retention of all compounds. You can also try a mixture of both.
Choose a More Retentive Column: If modifying the mobile phase is not enough, consider a column with a higher carbon load or a different chemistry. A standard C18 is a good starting point, but for polar compounds, a phenyl-hexyl column could provide alternative selectivity and potentially more retention due to pi-pi interactions with the aromatic rings in your molecule.
Check Mobile Phase pH: While low pH is good for peak shape, ensure it's not dramatically reducing retention. At a very low pH, your amine is fully protonated, which can increase its polarity and slightly decrease retention. However, the effect on peak shape is usually more significant, so this is a trade-off.
Issue 3: Co-elution with Impurities
Q: I am unable to separate my target compound from a closely eluting impurity. What can I do to improve resolution?
A: Improving resolution requires manipulating the selectivity (α), efficiency (N), or retention (k) of your separation.
Causality: Co-elution occurs when two or more compounds have very similar interactions with the stationary and mobile phases under the current conditions. To separate them, you need to change the conditions to alter those interactions differently for each compound.
Strategies for Improving Resolution:
Caption: Decision tree for improving resolution.
Optimize the Gradient: A shallower gradient will increase the separation between peaks.[8] If your critical pair is eluting on a steep part of the gradient, decrease the rate of change of the organic solvent in that region.
Change the Organic Modifier: Acetonitrile and methanol have different properties and can provide different selectivities. If you are using acetonitrile, try methanol, or vice-versa. This simple change can sometimes completely resolve co-eluting peaks.
Adjust the Column Temperature: Changing the temperature can affect the retention of compounds differently, potentially improving separation.[8][9] Try varying the temperature between 25°C and 50°C.
Switch Column Chemistry: If mobile phase optimization is insufficient, the most powerful way to change selectivity is to change the stationary phase.[3] If you are using a C18 column, try a column with a different stationary phase, such as a phenyl-hexyl or a polar-embedded phase. These offer different interaction mechanisms (e.g., pi-pi interactions) that can resolve compounds that are inseparable on a C18.
Section 3: Experimental Protocols
Protocol 1: Initial Method Development and Screening
Objective: To establish a baseline separation and identify the most promising column and mobile phase conditions.
Materials:
N-Phenyl-1,2,4-triazin-3-amine standard
HPLC-grade water, acetonitrile, and methanol
Formic acid (or acetic acid)
High-purity, end-capped C18 column (e.g., 4.6 x 150 mm, 5 µm)
Procedure:
Prepare Mobile Phases:
Mobile Phase A: Add 1.0 mL of formic acid to 1 L of HPLC-grade water (0.1% v/v).
Mobile Phase B: Add 1.0 mL of formic acid to 1 L of HPLC-grade acetonitrile (0.1% v/v).
Degas both mobile phases before use.
Prepare Sample:
Dissolve a small amount of N-Phenyl-1,2,4-triazin-3-amine in a suitable solvent (e.g., 50:50 water:acetonitrile) to a concentration of approximately 0.1 mg/mL.
Set Up HPLC System:
Install the C18 column and equilibrate with the initial mobile phase conditions (e.g., 95% A, 5% B) for at least 15-20 minutes or until a stable baseline is achieved.
Set the column temperature to 30°C.
Set the UV detector to a wavelength of maximum absorbance for your compound (if unknown, 254 nm is a good starting point).
Perform a Screening Gradient Run:
Inject 5-10 µL of your sample.
Run a linear gradient from 5% B to 95% B over 20 minutes.
Hold at 95% B for 2 minutes.
Return to initial conditions and re-equilibrate for 5 minutes.
Analyze Results:
Examine the chromatogram for retention time, peak shape, and the presence of any impurities.
Based on the retention time, adjust the gradient to be shallower around the elution time of your peak of interest to improve resolution from nearby impurities.
Protocol 2: pH Optimization for Improved Peak Shape
Objective: To demonstrate the effect of mobile phase pH on the peak shape of N-Phenyl-1,2,4-triazin-3-amine.
Materials:
Same as Protocol 1, plus ammonium hydroxide or another suitable base.
Procedure:
Run with Acidic Mobile Phase (Control):
Perform a run using the conditions established in Protocol 1, with 0.1% formic acid in the mobile phase (pH ~2.7). Record the peak shape and tailing factor.
Prepare Neutral and Basic Mobile Phases:
Neutral pH: Prepare mobile phases with water and acetonitrile without any additives.
Basic pH: Prepare mobile phases with 0.1% ammonium hydroxide. NOTE: Only use a column that is rated for high pH stability for this step to avoid damaging the column.
Run at Neutral and Basic pH:
Equilibrate the system and column thoroughly with the new mobile phase.
Inject the sample and run the same gradient as in the control experiment.
Record the peak shape and tailing factor.
Compare Results:
You should observe significant peak tailing at neutral and basic pH compared to the sharp, symmetrical peak obtained at low pH. This experiment validates the necessity of an acidic mobile phase for this class of compounds.[3]
References
Waters Corporation. Troubleshooting Peak Shape Problems in HPLC.
Phenomenex. How to Reduce Peak Tailing in HPLC?.
Axion Labs. HPLC Peak Tailing.
LCGC.
Agilent. Tips and Tricks of HPLC System Troubleshooting.
PMC. Effect of Mobile Phase Additives on the Resolution of Four Bioactive Compounds by RP-HPLC.
BenchChem. improving peak shape and resolution for triazine compounds in HPLC.
Swansea University. HPLC solvents and mobile phase additives.
LabRulez LCMS. Analysis of Triazine Pesticides Using a Core Enhanced Technology Accucore HPLC Column.
KNAUER.
Welch Materials.
Thermo Fisher Scientific. Analysis of Triazine Pesticides Using a Core Enhanced Technology Accucore HPLC Column.
Technical Support Center: Troubleshooting N-Phenyl-1,2,4-triazin-3-amine Synthesis
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter bottlenecks during the synthesis of 1,2,4-triazine scaffolds.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who encounter bottlenecks during the synthesis of 1,2,4-triazine scaffolds. The predominant method for synthesizing N-phenyl-1,2,4-triazin-3-amines involves the cyclocondensation of a 1,2-dicarbonyl compound with an N-phenylaminoguanidine derivative[1]. While this pathway is highly efficient for symmetrical targets, the reaction dynamics between condensation and cyclization are highly sensitive to pH, solvent, and temperature.
Understanding the causality behind these side reactions—rather than just treating the symptoms—is critical for developing a self-validating, robust synthetic protocol. Below, you will find our mechanistic workflows, troubleshooting FAQs, and an optimized step-by-step methodology.
Mechanistic Overview
Mechanistic branching in 1,2,4-triazine synthesis showing primary side reactions.
Troubleshooting FAQs
Q1: Why am I getting a mixture of 5-substituted and 6-substituted regioisomers, and how do I control it?Causality: A well-documented limitation of this chemistry is that the reaction of unsymmetrical 1,2-diketones (e.g., phenylglyoxal) produces regioisomeric mixtures[1]. The two carbonyl carbons possess different electrophilicities. The terminal hydrazine nitrogen of N-phenylaminoguanidine attacks the more electrophilic center (the aldehyde) first, forming the kinetic hydrazone. However, under elevated temperatures or prolonged reaction times, this step can become reversible. This blurs the line between kinetic and thermodynamic control, resulting in a mixture of 5-aryl and 6-aryl regioisomers.
Solution: To strictly control regioselectivity, you must either use symmetrical 1,2-dicarbonyls (like benzil) or utilize regioselective precursors such as α-bromo ketones reacted directly with aminoguanidine. If unsymmetrical dicarbonyls must be used, perform the initial condensation at 0–5 °C to lock in the kinetic hydrazone, followed by rapid cyclization. Otherwise, separation via reversed-phase HPLC (RP-HPLC) or chiral SFC is required[1].
Q2: My LC-MS shows a mass +18 Da higher than my target. Why is the reaction stalling at the hydrazone intermediate?Causality: A mass difference of +18 Da indicates an uncyclized hydrazone (failure to dehydrate). Cyclization requires the internal guanidine nitrogen to act as a nucleophile and attack the adjacent carbonyl. This is highly pH-dependent. If the pH is too low (< 3), the guanidine nitrogen is fully protonated and loses its nucleophilicity. If the pH is too high (> 9), the carbonyl carbon is insufficiently polarized to accept the nucleophile.
Solution: Buffer the reaction. Using aminoguanidine bicarbonate salts is highly recommended because the release of carbon dioxide (CO₂) gas during the initial condensation naturally buffers the solution to a slightly acidic/neutral pH (~6.0), maintaining the delicate balance required for cyclization[2].
Q3: I am observing a significant amount of 1,2,4-triazin-3(2H)-one instead of the desired 3-amine. What is causing this hydrolysis?Causality: The N-phenylamine group at the 3-position is susceptible to hydrolysis under harsh aqueous conditions. Prolonged heating in water, especially under strongly basic or strongly acidic extremes, can hydrolyze the 3-amine group (or convert the aminoguanidine precursor itself into a semicarbazide). This leads to the formation of nonaromatic 1,2,4-triazin-3(2H)-ones[3].
Solution: Shift from aqueous reflux to anhydrous conditions. Use ethanol with a catalytic amount of glacial acetic acid. This provides the protons necessary to activate the carbonyl for cyclization without providing the water necessary for hydrolysis.
Diagnostic LC-MS Workflow
LC-MS diagnostic workflow for identifying and resolving triazine synthesis byproducts.
Quantitative Data: Impact of Reaction Conditions
The table below summarizes how specific reaction environments dictate the fate of the condensation between benzil and N-phenylaminoguanidine.
Condition
Solvent System
Approx. pH
Major Product Observed
Yield (%)
Room Temp, 18h
Water / Ethanol
~7.0
Hydrazone Intermediate
>80% (Uncyclized)
Reflux, 6h
Water
>10 (NaOH)
1,2,4-Triazin-3(2H)-one
>60% (Hydrolyzed)
Reflux, 6h
Ethanol / AcOH
~4.5
N-Phenyl-1,2,4-triazin-3-amine
85–90% (Desired)
Step-by-Step Methodology: Optimized Synthesis of 5,6-Diphenyl-N-phenyl-1,2,4-triazin-3-amine
This protocol is designed as a self-validating system. The physical cues (gas evolution, dissolution, and precipitation) serve as built-in quality control checkpoints to ensure the reaction is proceeding along the correct mechanistic pathway.
Reagents Required:
Benzil (Symmetrical 1,2-diketone)
N-Phenylaminoguanidine bicarbonate
Absolute Ethanol
Glacial Acetic Acid
Acetonitrile (for recrystallization)
Step 1: Condensation Phase
Suspend N-phenylaminoguanidine bicarbonate (1.1 equiv.) in absolute ethanol (0.2 M concentration) at room temperature.
Slowly add benzil (1.0 equiv.) to the suspension.
Self-Validation Checkpoint: You should observe the immediate, slow release of CO₂ gas[2]. This indicates the free-basing of the aminoguanidine and the initiation of the condensation. Stir for 2 hours until gas evolution ceases.
Step 2: Acid-Catalyzed Cyclization
Add a catalytic amount of glacial acetic acid (0.1 equiv.) to the reaction mixture.
Heat the mixture to reflux (78 °C) for 4 to 6 hours. The mild acid facilitates the dehydration and cyclization of the hydrazone intermediate without inducing hydrolysis.
Step 3: Workup and Isolation
Evaporate the solvent under reduced pressure to approximately one-third of its original volume.
Cool the mixture to 0–5 °C in an ice bath.
Self-Validation Checkpoint: The desired triazine will precipitate as a crude solid. If an oil forms, the cyclization was incomplete (hydrazone presence).
Filter the precipitate and wash with cold ethanol (3 x 10 mL) to remove unreacted starting materials.
Step 4: Purification
Recrystallize the crude solid from hot acetonitrile.
Cool slowly to room temperature to afford the pure 5,6-diphenyl-N-phenyl-1,2,4-triazin-3-amine as fine, needle-like crystals[2].
References
Mahindra, A., et al. "Investigating the Structure–Activity Relationship of 1,2,4-Triazine G-Protein-Coupled Receptor 84 (GPR84) Antagonists." Journal of Medicinal Chemistry, ACS Publications, 2022. 1
Technical Support Center: High-Purity Recrystallization of N-Phenyl-1,2,4-triazin-3-amine
Welcome to the Advanced Purification Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic procedural steps.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Advanced Purification Support Center. As a Senior Application Scientist, I have designed this guide to move beyond basic procedural steps. Here, we focus on the causality behind physicochemical behaviors and establish self-validating systems to ensure your purification of N-phenyl-1,2,4-triazin-3-amine (and related derivatives) is robust, reproducible, and analytically sound.
Physicochemical Profiling & Solvent Matrix
Before troubleshooting a failed recrystallization, we must understand the thermodynamic environment. N-phenyl-1,2,4-triazin-3-amine possesses a highly electron-deficient aromatic triazine ring paired with a hydrogen-bond-donating amine and a lipophilic phenyl group. This dual nature dictates solvent compatibility.
Table 1: Solvent Selection Matrix for N-Phenyl-1,2,4-triazin-3-amine
Solvent System
Polarity Index
Solubilizing Power (Hot)
Solubilizing Power (Cold)
Mechanistic Rationale & Recommendation
Ethyl Acetate / Hexanes
~2.2
High (EtOAc)
Low (Hexanes)
Optimal. EtOAc provides excellent hot solubility via hydrogen-bond acceptance. Hexanes act as a tunable anti-solvent to force nucleation[1].
Ethyl Acetate (100%)
4.4
High
Low-Moderate
Excellent for scalable, industrial batch crystallizations where controlled cooling alone is sufficient[2].
Ethanol (100%)
5.2
High
Moderate
Historically used for simple 1,2,4-triazin-3-amines[3]. However, the N-phenyl group increases lipophilicity, often leading to unacceptably high cold solubility and lower yields.
Methanol / Water
6.6
Moderate
Very Low
Not Recommended. High risk of "oiling out" (liquid-liquid phase separation) due to the steep polarity gradient.
Troubleshooting & FAQs
Q1: Why does my compound "oil out" instead of forming a crystalline lattice upon cooling?Causality: Oiling out (liquid-liquid phase separation) occurs when the solute reaches supersaturation at a temperature above its melting point in that specific solvent mixture, or when the solvent polarity is fundamentally incompatible with the solute's crystal lattice energy.
Solution: Adjust the thermodynamic gradient. Do not crash-cool the flask in an ice bath; allow it to cool ambiently. If oiling out persists, your solvent system is too polar. Switch to the Ethyl Acetate/Hexanes binary system, which provides a more gradual solubility curve[1].
Q2: My recovered crystals have an orange/brown tint. How do I exclude these colored impurities?Causality: Colored impurities in triazine chemistry typically originate from highly conjugated, planar polymeric byproducts formed during the cyclization step. Because they are planar, they easily intercalate into the growing triazine crystal lattice, making them impossible to remove by simple cold-washing.
Solution: Implement a hot filtration step using activated carbon (e.g., Darco). The porous carbon matrix selectively adsorbs high-molecular-weight, highly conjugated impurities before crystallization begins.
Q3: How can I ensure my recrystallization actually improved purity without waiting for external NMR results?Causality & Validation: A robust protocol must be a self-validating system. Relying solely on visual crystal formation is deceptive, as co-crystallization can occur.
Solution: Establish an internal validation loop. Retain a 5 mg sample of the crude solid. After crystallization, sample the mother liquor and the final dried crystals . Run a quick TLC or HPLC on all three. A successful process will show the impurity spots enriched in the mother liquor and entirely absent in the final crystals.
Self-Validating Standard Operating Procedure (SOP)
This protocol utilizes a binary solvent system to maximize thermodynamic recovery and purity.
Step 1: Purity Assessment (The Baseline)
Analyze the crude material via HPLC or TLC to identify the polarity of the impurities relative to N-phenyl-1,2,4-triazin-3-amine. Retain a baseline sample.
Step 2: Near-Boiling Dissolution
Suspend the crude material in minimal Ethyl Acetate. Heat to 70°C (just below the boiling point of EtOAc, 77°C)[2]. Add solvent dropwise until the solid just dissolves.
Causality: Minimizing the solvent volume maximizes the supersaturation gradient during the cooling phase, ensuring high yields.
Step 3: Hot Filtration (Impurity Exclusion)
If the solution is discolored, add 5% w/w activated carbon. Filter the hot solution rapidly through a pre-warmed Celite pad into a clean, heated flask.
Causality: Pre-warming the glassware prevents premature crystallization in the filter funnel, which would lead to product loss.
Step 4: Controlled Nucleation
Allow the filtrate to cool slowly to room temperature undisturbed.
Causality: Slow cooling favors the thermodynamic product (pure, highly ordered, large crystals) over the kinetic product (small, impure crystals that trap solvent).
Step 5: Anti-Solvent Addition (If Necessary)
If no crystals form at room temperature, add Hexanes dropwise while stirring until the solution becomes faintly turbid. Heat slightly to clarify the solution, then let it cool undisturbed.
Causality: Hexanes disrupt the solvation shell around the lipophilic phenyl ring, forcing the molecules out of solution and into a solid lattice[1].
Step 6: Isolation and Self-Validation
Collect the crystals via vacuum filtration. Wash the filter cake with ice-cold Hexanes to remove residual mother liquor. Dry under high vacuum. Validate purity by comparing the melting point and HPLC trace to the crude baseline from Step 1.
Mechanistic Workflow
Fig 1: Optimized recrystallization workflow for N-phenyl-1,2,4-triazin-3-amine using binary solvents.
References
Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design
Source: Journal of Medicinal Chemistry - ACS Publications
URL:[Link]
Hybrid Flow-Batch Model for the Efficient Synthesis of Heterocyclic Amines
Source: Organic Process Research & Development - ACS Publications
URL:[Link]
Technical Support Center: Minimizing Degradation of N-Phenyl-1,2,4-triazin-3-amine
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers experiencing high variability in their biological or chemical assays due to the silent degradation of heteroc...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers experiencing high variability in their biological or chemical assays due to the silent degradation of heterocyclic compounds. N-Phenyl-1,2,4-triazin-3-amine is a highly valuable intermediate and pharmacophore, but its electron-deficient triazine core makes it uniquely susceptible to environmental stress.
This guide is designed to move beyond basic handling instructions. Here, we will explore the mechanistic causality behind compound degradation, establish a self-validating storage protocol, and provide actionable troubleshooting steps to ensure absolute scientific integrity in your workflows.
Part 1: Mechanistic Insights & Environmental Vulnerabilities
Q1: Why does N-Phenyl-1,2,4-triazin-3-amine degrade so rapidly in certain stock solutions, and what is the chemical mechanism behind this?
Answer: The instability of this compound is primarily driven by the highly electron-deficient nature of the 1,2,4-triazine ring. The presence of three nitrogen atoms in the aromatic system heavily withdraws electron density from the carbon atoms.
According to comprehensive stability studies on triazine derivatives, these compounds are particularly vulnerable to nucleophilic attack, which almost exclusively initiates at the 3-position or 5-position of the ring 1[1].
Base-Catalyzed Hydrolysis: The compound is highly unstable in alkaline conditions. Hydroxide ions (
OH−
) act as strong nucleophiles, attacking the electron-poor carbon centers, leading to ring-opening or the formation of triazinone derivatives.
Oxidation: The exocyclic amine group and the heterocyclic nitrogens are prone to oxidation, especially when exposed to dissolved oxygen in solvents over prolonged periods.
Photodegradation: UV light can catalyze radical formation, accelerating both oxidation and ring-cleavage events.
Q2: How exactly do pH and temperature affect the half-life of my reconstituted stock?
Answer: Temperature accelerates the kinetic rate of hydrolysis, while pH dictates the availability of reactive nucleophiles. While fully aromatic 1,2,4-triazines exhibit moderate stability toward mild acids, they are rapidly destroyed by bases[1]. Below is a quantitative summary of expected stability metrics across different environments to guide your experimental design.
Table 1: Quantitative Stability Profile of N-Phenyl-1,2,4-triazin-3-amine
Storage Condition
Solvent / Matrix
pH
Temp (°C)
Estimated Half-Life (
t1/2
)
Primary Degradation Mechanism
Solid Powder
None (Desiccated)
N/A
-20°C
> 24 months
N/A (Stable)
Stock Solution
Anhydrous DMSO
N/A
-80°C
> 12 months
Oxidation (if
O2
is present)
Aqueous Buffer
Phosphate Buffer
7.4
4°C
~ 7 - 14 days
Mild Hydrolysis
Aqueous Acid
0.1 M HCl
2.0
25°C
~ 3 - 5 days
Acid-Catalyzed Hydrolysis
Aqueous Base
0.1 M NaOH
10.0
25°C
< 24 hours
Base-Catalyzed Hydrolysis
(Note: Half-life estimates are extrapolated from accelerated stress testing of 3-amino-1,2,4-triazine derivatives[1].)
Part 2: Self-Validating Storage Protocol
To guarantee reproducibility, you must implement a storage system that inherently prevents degradation and includes a validation step to confirm purity before use. Do not rely on visual inspection; degradation products are often highly soluble and colorless.
Step-by-Step Methodology:
Solvent Selection: Reconstitute the solid powder exclusively in anhydrous, HPLC-grade solvents (e.g., DMSO or Acetonitrile). Causality: Trace water in lower-grade solvents acts as a nucleophile, initiating slow hydrolysis even at low temperatures.
Aliquoting: Immediately divide the master stock into single-use amber glass vials. Causality: Amber glass blocks UV radiation, preventing photochemical ring cleavage.
Inert Gas Overlay: Purge the headspace of each vial with a gentle stream of Argon or Nitrogen gas for 10–15 seconds before sealing. Causality: Displacing atmospheric oxygen arrests oxidative degradation pathways targeting the exocyclic amine.
Cryopreservation: Flash-freeze the aliquots and store them at -80°C . Causality: Ultra-low temperatures reduce the kinetic energy of the system, effectively halting thermal degradation.
Self-Validation (The Critical Step): Prior to your biological assay, thaw a single aliquot on ice. Run a rapid HPLC-UV purity check. Discard the remainder of the aliquot after the experiment to strictly avoid freeze-thaw cycles.
Workflow for the self-validating storage and purity verification of 1,2,4-triazine derivatives.
Part 3: Troubleshooting & Analytical Verification
Q3: I am observing high variability in my IC50 values during biological screening. Could this be related to the compound's stability, and how do I prove it?
Answer: Yes. Inconsistent assay results are the hallmark of compound degradation. As the parent N-Phenyl-1,2,4-triazin-3-amine degrades, its effective concentration drops, artificially inflating your apparent IC50 values. Furthermore, degradation products (such as triazinones) may possess off-target biological activity, confounding your results.
Corrective Action (Purity Verification):
Do not proceed with biological testing without analytical proof of purity. You must analyze the thawed stock solution using HPLC.
Detection Parameters: Set your UV detector to 244 nm . Literature characterizing 1,2,4-triazin-3-amine derivatives demonstrates strong, reliable absorbance at this wavelength2[2].
Interpretation: If you observe the emergence of new, unidentified peaks with shorter retention times (indicating more polar degradation products like hydrolyzed ring-opened structures), the aliquot is compromised. Discard it immediately and prepare a fresh stock from the solid, desiccated powder.
References
Science of Synthesis. "Product Class 19: 1,2,4-Triazines." Thieme Connect. Available at:[Link]
Journal of Medicinal Chemistry. "Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design." ACS Publications. Available at:[Link]
Overcoming steric hindrance in N-Phenyl-1,2,4-triazin-3-amine derivatization
Introduction Welcome to the technical support guide for overcoming steric hindrance in the derivatization of N-Phenyl-1,2,4-triazin-3-amine. This scaffold is a cornerstone in medicinal chemistry and materials science, bu...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
Welcome to the technical support guide for overcoming steric hindrance in the derivatization of N-Phenyl-1,2,4-triazin-3-amine. This scaffold is a cornerstone in medicinal chemistry and materials science, but its derivatization, particularly via N-arylation, is frequently complicated by steric congestion. Substituents on the N-phenyl ring or the incoming aryl group can dramatically impede reaction kinetics, leading to low yields, side reactions, or complete failure.
This guide is structured as a practical resource for researchers at the bench. It provides direct answers to common experimental failures, explains the chemical principles behind the recommended solutions, and offers robust protocols to navigate these challenging transformations.
Troubleshooting Guide
This section addresses specific, common problems encountered during the derivatization of sterically hindered N-Phenyl-1,2,4-triazin-3-amine systems.
Question 1: My Buchwald-Hartwig amination reaction has stalled, resulting in low yield. What are the most likely causes related to steric hindrance?
Answer: Low conversion in the Buchwald-Hartwig amination of sterically hindered substrates typically points to issues in one of two key steps in the catalytic cycle: oxidative addition or reductive elimination.[1]
Probable Cause 1: Slow Reductive Elimination. This is the most common bottleneck with sterically demanding substrates. The bulky groups on both the triazinylamine and the aryl halide create a congested environment around the palladium center, making it difficult for the C-N bond to form and the product to be released.
Probable Cause 2: Inefficient Oxidative Addition. If you are using a less reactive aryl halide (e.g., an electron-rich aryl chloride), the initial step of the palladium catalyst inserting into the aryl-halide bond can be sluggish.[2]
Probable Cause 3: Catalyst Deactivation. Sterically hindered substrates can sometimes promote catalyst decomposition or the formation of off-cycle, inactive palladium species.
Troubleshooting Steps:
Switch to a Bulkier Ligand: This is the most critical variable. Standard ligands like P(t-Bu)₃ may be insufficient. Transition to a modern biarylphosphine ligand. These ligands are designed to be both bulky and electron-rich, which accelerates reductive elimination.[3]
Use a Stronger, Non-Nucleophilic Base: A strong base is required to deprotonate the amine, but it must not interfere with the catalyst. Sodium tert-butoxide (NaOt-Bu) and potassium tert-butoxide (KOt-Bu) are standard choices. For particularly challenging substrates, consider lithium bis(trimethylsilyl)amide (LiHMDS) or potassium phosphate (K₃PO₄).[4]
Increase Reaction Temperature: Higher temperatures can provide the necessary energy to overcome the activation barrier for reductive elimination. However, proceed with caution, as this can also increase the rate of side reactions.
Use a Well-Defined Precatalyst: Instead of generating the active Pd(0) catalyst in situ from sources like Pd(OAc)₂ or Pd₂(dba)₃, use a modern, air-stable precatalyst (e.g., a Buchwald G3 or G4 palladacycle).[5][6] These ensure more efficient and reproducible generation of the active catalytic species.
Question 2: I am observing significant hydrodehalogenation of my aryl halide starting material. How can I suppress this side reaction?
Answer: Hydrodehalogenation, the replacement of the halide with a hydrogen atom, is a common side reaction that competes with the desired C-N coupling. It is often promoted by trace amounts of water or other protic impurities and can be exacerbated by certain ligand/base combinations.[1]
Troubleshooting Steps:
Ensure Rigorously Anhydrous Conditions: Dry your solvent (e.g., over molecular sieves or by distillation) and ensure your reagents are anhydrous. Perform the reaction under a strictly inert atmosphere (Argon or Nitrogen).[2]
Lower the Reaction Temperature: Hydrodehalogenation can become more favorable at higher temperatures. Try running the reaction at the lowest temperature that still allows for reasonable conversion of the desired product.[1]
Modify the Ligand: In some cases, a less electron-rich ligand can disfavor the pathway leading to hydrodehalogenation. This is a balancing act, as you still need a ligand active enough for the main C-N coupling.
Check Base Purity: Ensure the base is pure and has not been partially hydrolyzed by exposure to atmospheric moisture.
Question 3: My reaction is completely inactive, even with a modern catalyst system. Could the triazine ring itself be interfering?
Answer: While less common than steric hindrance, the nitrogen-rich 1,2,4-triazine ring can act as a chelating ligand for the palladium center, leading to catalyst sequestration and deactivation. This is more likely if the reaction conditions are not optimal for promoting the main catalytic cycle.
Troubleshooting Steps:
Employ a Ligand with Stronger Binding Affinity: Use a ligand known to form a very stable and active complex with palladium, such as a bulky biarylphosphine (e.g., BrettPhos, RuPhos) or an N-heterocyclic carbene (NHC) ligand.[3][5] These are less likely to be displaced by the triazine substrate.
Consider an Alternative Coupling Strategy: If palladium-based methods consistently fail, it may be necessary to switch to a different catalytic system. A copper-catalyzed Ullmann condensation is a powerful alternative for N-arylation and can sometimes be less susceptible to this type of substrate inhibition.[7][8]
Frequently Asked Questions (FAQs)
Q1: Which catalytic system is the best starting point for N-arylation of a sterically hindered N-Phenyl-1,2,4-triazin-3-amine?
A1: For most cases, a Palladium-catalyzed Buchwald-Hartwig amination is the most versatile and reliable method.[2][9] A highly recommended starting point would be a third or fourth-generation Buchwald precatalyst paired with a bulky biarylphosphine ligand.
Component
Recommended Starting Point
Rationale
Catalyst
XPhos Pd G3 or RuPhos Pd G3
Air-stable, reliable generation of active Pd(0), high activity.[6]
Ligand
XPhos, RuPhos, or BrettPhos
Bulky, electron-rich ligands that promote fast reductive elimination for hindered substrates.[3]
Base
NaOt-Bu or K₃PO₄
Strong, non-nucleophilic bases that effectively deprotonate the amine without interfering.[4]
Solvent
Toluene or Dioxane (anhydrous)
Common aprotic solvents that perform well in these reactions.[4]
Temperature
100-120 °C
A typical starting temperature range for challenging couplings.
Q2: Are there viable alternatives to palladium catalysis for these challenging substrates?
A2: Yes. The primary alternative is the copper-catalyzed Ullmann Condensation (also known as the Goldberg reaction for C-N coupling).[8] While traditional Ullmann reactions required harsh conditions (high temperatures, stoichiometric copper), modern protocols use catalytic amounts of a copper source (e.g., CuI) with a chelating ligand (e.g., 1,10-phenanthroline, N,N'-dimethylethylenediamine) under significantly milder conditions.[7][10] This can be an excellent strategy if palladium catalysts fail or if you need to avoid palladium for cost or toxicity reasons.
Q3: How do I logically choose a phosphine ligand for my specific hindered substrate?
A3: Ligand selection is crucial and should be systematic. The goal is to find a ligand that is bulky enough to promote reductive elimination but not so bulky that it prevents oxidative addition.
Caption: A logical workflow for phosphine ligand selection.
This workflow starts with a broadly applicable, highly active ligand. If the reaction is sluggish, increasing the steric bulk of the ligand is the next logical step. If that fails, switching to a different class of ligand, like an NHC, which has different electronic and steric properties, is a sound strategy.[1][11]
Key Experimental Protocols
Protocol 1: General Procedure for Buchwald-Hartwig Amination of a Hindered Aryl Chloride
This protocol provides a robust starting point for coupling a sterically hindered N-Phenyl-1,2,4-triazin-3-amine with a challenging aryl chloride.[1]
Reaction Setup (in a glovebox): To the oven-dried reaction vial, add the N-Phenyl-1,2,4-triazin-3-amine derivative, the hindered aryl chloride, sodium tert-butoxide, and the XPhos Pd G3 precatalyst.
Solvent Addition: Add anhydrous toluene to the vial.
Reaction: Seal the vial tightly with a screw cap containing a PTFE septum. Remove the vial from the glovebox.
Heating: Place the vial in a preheated oil bath or heating block set to 110 °C.
Stirring: Stir the reaction mixture vigorously for 12-24 hours.
Monitoring: Monitor the reaction progress by TLC or LC-MS by taking small aliquots.
Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and filter through a pad of Celite® to remove the palladium catalyst and inorganic salts.
Extraction: Wash the filtrate with water and then with brine.
Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.
Purification: Purify the crude product by column chromatography on silica gel.
Caption: General workflow for a Buchwald-Hartwig amination experiment.
References
Wikipedia. Buchwald–Hartwig amination. Available from: [Link]
Lai, W. I., et al. Sterically Hindered Amination of Aryl Chlorides Catalyzed by a New Carbazolyl-Derived P,N-Ligand-Composed Palladium Complex. Synlett.
Fors, B. P., et al. (2015). Rational Ligand Design for the Arylation of Hindered Primary Amines Guided by Reaction Progress Kinetic Analysis. Journal of the American Chemical Society. Available from: [Link]
MacDonald, M. J., et al. (2021). Swiping Right on Palladium: Matching Precursors, Ligands, and Reaction Conditions. ChemRxiv. Available from: [Link]
Chen, Y.-H., et al. (2021). Scalable Synthetic Strategy for Unsymmetrical Trisubstituted s-Triazines. Organic Process Research & Development. Available from: [Link]
Wikipedia. Ullmann condensation. Available from: [Link]
Hu, X., et al. (2012). Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki–Miyaura Couplings with Sterically Hindered Substrates. Organic Letters. Available from: [Link]
Best mobile phase for LC-MS analysis of N-Phenyl-1,2,4-triazin-3-amine
Technical Support Center: LC-MS Method Development for N-Phenyl-1,2,4-triazin-3-amine Welcome Message from the Senior Application Scientist Welcome to the LC-MS Troubleshooting Center. Analyzing nitrogen-rich heterocycle...
Author: BenchChem Technical Support Team. Date: April 2026
Technical Support Center: LC-MS Method Development for N-Phenyl-1,2,4-triazin-3-amine
Welcome Message from the Senior Application Scientist
Welcome to the LC-MS Troubleshooting Center. Analyzing nitrogen-rich heterocycles like N-Phenyl-1,2,4-triazin-3-amine presents unique chromatographic challenges. Because this compound features both a basic 1,2,4-triazine core and an exocyclic amine, its ionization state and interaction with stationary phases dictate your method's success. This guide is designed to move you beyond trial-and-error, explaining the causality behind mobile phase selection so you can build robust, self-validating analytical workflows.
Core Methodology: Systematic Mobile Phase Optimization
A self-validating protocol requires built-in system suitability metrics. Follow this step-by-step workflow to establish baseline performance before troubleshooting.
Protocol: Initial LC-MS Screening & Validation
Step 1: System Preparation. Flush the LC-MS fluidics with MS-grade water and acetonitrile to remove residual buffers. Replace pump inlet filters to minimize baseline noise and dead volume, which is critical for maintaining sensitivity[1].
Step 2: Mobile Phase Preparation. Prepare Mobile Phase A: 0.1% Formic Acid (FA) in MS-grade Water. Prepare Mobile Phase B: 0.1% FA in Acetonitrile. This low-pH environment (pH ~2.7) is the industry standard for promoting [M+H]+ formation in positive electrospray ionization (ESI+)[2].
Step 3: Chromatographic Execution. Inject a 10 ng/mL standard using a generic gradient (5% to 95% B over 5 minutes) on a standard C18 column (e.g., 2.1 x 50 mm, 1.7 µm).
Step 4: Self-Validation Check. Evaluate the resulting chromatogram against two critical metrics:
Retention Factor (
k′
): Must be > 2.0. If the compound elutes near the void volume, it is too polar under acidic conditions.
Asymmetry Factor (
As
): Must be between 0.8 and 1.2. If
As>1.5
, secondary interactions are occurring.
Logical Workflow for Mobile Phase Selection
Caption: Decision matrix for resolving peak tailing and retention issues in basic triazine analysis.
Troubleshooting & FAQs
Q1: Why am I seeing severe peak tailing for N-Phenyl-1,2,4-triazin-3-amine when using 0.1% Formic Acid?A1: This is a classic causality issue related to pKa and surface chemistry. Formic acid yields a mobile phase pH of approximately 2.7. At this pH, the basic amine and triazine nitrogens on your analyte are fully protonated (positively charged). However, a pH of 2.7 is not low enough to fully protonate (neutralize) the residual silanol groups on the silica stationary phase[3]. These negatively charged silanols act as cation-exchange sites. As your positively charged analyte travels down the column, it gets "stuck" on these sites, resulting in a tailing peak profile.
Q2: If Formic Acid isn't acidic enough, should I switch to 0.1% Trifluoroacetic Acid (TFA) to fix the peak shape?A2:No. While TFA (pH ~2.0) will neutralize the silanols and form a strong ion-pair with your basic analyte (yielding a perfectly symmetrical peak), it will cause catastrophic ion suppression in your mass spectrometer[3]. TFA anions bind tightly to the protonated triazine in the ESI droplet. Because TFA is highly surface-active, it prevents the analyte from entering the gas phase as a free cation, destroying your MS sensitivity.
Solution: If you must operate at low pH, switch to Difluoroacetic Acid (DFA) . DFA provides enough ion-pairing to block silanol interactions and improve peak shape, but is volatile enough to dissociate in the ESI source, preserving your MS signal[3].
Q3: My peak shape is fine, but the analyte elutes almost immediately in the void volume. How do I increase retention?A3: N-Phenyl-1,2,4-triazin-3-amine is highly polar when protonated. To increase retention (
k′
), you must force the molecule into its neutral, hydrophobic state. This requires raising the mobile phase pH at least 2 units above the analyte's pKa.
Solution: Switch to a high-pH mobile phase, such as 10 mM Ammonium Bicarbonate (pH 10) , paired with a high-pH tolerant hybrid silica column[4]. By deprotonating the basic nitrogens, the molecule becomes significantly more lipophilic, allowing it to partition effectively into the C18 stationary phase.
Q4: Won't a high pH mobile phase ruin my ESI+ sensitivity since the molecule is no longer protonated in solution?A4: Surprisingly, no. While it is counterintuitive, high pH mobile phases often yield excellent ESI+ signals for basic compounds[4]. During the electrospray process, as the droplets shrink and solvent evaporates, the local environment becomes highly enriched with protons. Furthermore, gas-phase protonation occurs rapidly in the ESI source. Therefore, you can achieve the chromatographic benefits of high pH (excellent retention and peak shape) without sacrificing MS sensitivity[4].
Quantitative Data: Mobile Phase Additive Comparison
To summarize the mechanistic effects discussed above, consult the following table when selecting your mobile phase modifier.
References[2] An LC-MS/MS Method for Quantification of Lamotrigine and Its Main Metabolite in Dried Blood Spots. mdpi.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGOO0VMO5sT-4vdndL1HXWCmPm1Eqhat0Fx3mFKPQoJx2zwWO-vbSXJL-xXQutQKTu8LWiE2yzS6NsAGCUC60QtYFdi2BvsJMrvPrGkvVo_9t0312KVKiljEw8HTmSWLiG8yA==[3] Why does the peak tail for my basic analyte on a reverse-phase column when using formic acid in my mobile phase but not when I use trifluoroacetic acid? - WKB236325. waters.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFgG8frUudkbPAR9b7H9xJw5lV1903tXE4bYA76c1TlaN8dUsT-G9fbDkd_Yb_b3e_nzuEv9RVW4qzWf9zWuhzGIB0XoYMGIIJ7HagQ0yGy4tdnz0ffjUyHljMG8Zmmmak3kt1gTQxWo2LryIsBAZzdMM1DvsMOgZkV9PT-P4MqvMt_XKqutsrd3OnrSPdFTZGsG3jg0krP7y2Oa4CDPlVR_TRkeRvA5ZX1I0km4VqoYNI61NQyQ08=[4] Improved Results for LC/MS of Basic Compounds Using High pH Mobile Phase on a Gemini® C18 Column. chinacloudapi.cn. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH5x-DbaU3qrPEj4ZpHcfPArh5XYlePul7JCgPdtQh8Iw_3dzC8uDWfJuROC7VZjIkPn9sq0QTneAeGnSmEeKCS9ab27to7fkiUrUf5P-RMGV8OnrtuwNiwarVrOPoW8ofljviosXQQsnilNhoMc4wYe3YaB-OHm-GAJ1AOze1hMrrkPF6fZm6LH_Z-X_M_AYlnneMVnsJRcXmtb3b0[1] How to Maximize Sensitivity in LC-MS. sigmaaldrich.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHPou9sfURx13_o7uzvgXMH_dAmCHW0LAbSnVCMKwBCQADSnnwNWmsEWES62PAMpXlJ-LgD5IMCLF-61N0pIOfPjW409I2GrDGd6gdSuYH-SKbeqpZy0VwYp-lG7x93xi90UC6eVrq2BvY-MWIpuU6HxwKtvdUj14l9eW5ePxsenmk1pRyGTcGbZG3EQ4W7sQUHY_Hq9WV_MhELiMtJj33ir9rj4bVxBTIQt-QiXpRlhIl1a3oM0pvyckt9sqlvx1zEXl4FjvqxJn9Sc-vaOZKVRZGD0Zk6Dw==
Comparative Biological Efficacy of 1,2,4-Triazines and 1,3,5-Triazines: A Technical Guide
As a Senior Application Scientist, navigating the vast landscape of nitrogen-containing heterocycles requires a deep understanding of how subtle structural shifts dictate biological outcomes. The triazine scaffold—a six-...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist, navigating the vast landscape of nitrogen-containing heterocycles requires a deep understanding of how subtle structural shifts dictate biological outcomes. The triazine scaffold—a six-membered ring containing three nitrogen atoms—exists primarily in three isomeric forms. Among these, 1,3,5-triazines (s-triazines) and 1,2,4-triazines (as-triazines) have emerged as highly privileged structures in modern medicinal chemistry[1].
This guide provides an objective, data-driven comparison of their biological efficacy, exploring how their distinct structural symmetries influence target binding, mechanism of action, and downstream therapeutic applications.
Structural and Mechanistic Divergence
The fundamental difference between these two scaffolds lies in their electron distribution and synthetic accessibility, which directly dictates their biological targets.
1,3,5-Triazines (Symmetric): The symmetrical placement of nitrogen atoms creates a highly electron-deficient core. Synthetically, these are almost exclusively derived from 2,4,6-trichloro-1,3,5-triazine (cyanuric chloride). The distinct temperature-dependent reactivity of the three chlorine atoms allows for precise, sequential nucleophilic substitution[2]. This modularity makes 1,3,5-triazines ideal for designing multi-targeted kinase inhibitors, as three distinct pharmacophores can be grafted onto the core to interact with complex binding pockets like the Epidermal Growth Factor Receptor (EGFR) or the PI3K/mTOR pathway[3].
1,2,4-Triazines (Asymmetric): The adjacent nitrogen atoms (positions 1 and 2) break the symmetry, altering the hydrogen-bonding network and dipole moment. These are typically synthesized via condensation reactions (e.g., hydrazones with dicarbonyls)[4]. The asymmetric electron distribution makes 1,2,4-triazines highly effective at targeting specific receptors like the human estrogen receptor alpha (ERα) or acting as hypoxia-selective cytotoxins and DNA gyrase inhibitors[5][6].
Caption: Mechanistic divergence of 1,3,5-triazine and 1,2,4-triazine scaffolds in drug development.
Comparative Biological Efficacy
Anticancer Activity
Both scaffolds exhibit potent anticancer properties, but they generally operate through divergent pathways. 1,3,5-triazines frequently act as ATP-competitive inhibitors of kinases. For example, hybrid quinazoline-1,3,5-triazine derivatives have demonstrated remarkable sub-micromolar inhibition of the EGFR enzyme (IC50 = 0.0368 µM)[3].
Conversely, 1,2,4-triazines have shown profound efficacy in hormone-dependent cancers. Pyrazolo-tetrazolo-triazine sulfonamide derivatives have exhibited highly potent, selective cytotoxicity against MCF-7 and MDA-MB-231 breast cancer cell lines, achieving IC50 values as low as 0.25 µM while sparing normal breast epithelial cells[7].
Table 1: Comparative Anticancer Efficacy (In Vitro IC50 Data)
While 1,3,5-triazines are historically known for their herbicidal (e.g., atrazine) and antimicrobial applications, recent structural optimizations in 1,2,4-triazines have yielded highly potent antibacterial agents. 5,6-dimethyl-substituted 1,2,4-triazine scaffolds have demonstrated exceptional minimum inhibitory concentrations (MIC) against both Gram-positive (S. aureus) and Gram-negative (E. coli) strains by targeting DNA gyrase[5].
To ensure data integrity and reproducibility, the evaluation of these scaffolds must rely on self-validating experimental systems. Below are the field-standard methodologies used to generate the comparative data above, complete with the causality behind the experimental design.
Caption: Standardized experimental workflow for evaluating triazine biological efficacy.
Protocol 1: In Vitro Cytotoxicity (MTT Assay) for IC50 Determination
The MTT assay is utilized because it directly correlates mitochondrial metabolic activity (via succinate dehydrogenase) to the number of viable cells, providing a robust quantitative measure of cytotoxicity[4].
Cell Seeding: Seed cancer cells (e.g., MCF-7, MDA-MB-231) in 96-well plates at a density of
1×104
cells/well in 100 µL of complete growth medium.
Causality: This specific density ensures cells remain in the exponential growth phase during the 24-48 hour treatment window, preventing contact inhibition which could artificially alter metabolic rates.
Compound Treatment: After 24 hours of incubation (to allow cell adhesion), treat cells with serial dilutions of the triazine derivatives (e.g., 0.1 to 100 µM). Include a vehicle control (0.1% DMSO) and a positive control (e.g., Cisplatin or Chlorambucil).
Causality: The vehicle control validates that cytotoxicity is driven by the compound, not the solvent. Capping DMSO at 0.1% prevents solvent-induced cellular toxicity.
MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.
Solubilization: Carefully remove the media and add 100 µL of DMSO to each well.
Causality: The reduction of MTT by viable cells produces water-insoluble purple formazan crystals. DMSO is an aprotic solvent that completely dissolves these crystals, ensuring uniform optical density (OD) readings.
Quantification: Measure the absorbance at 570 nm using a microplate reader. Calculate the IC50 using non-linear regression analysis (dose-response curve).
Broth microdilution is preferred over disk diffusion because it provides an exact, quantitative MIC value rather than a qualitative zone of inhibition, allowing for precise structure-activity relationship (SAR) modeling[5].
Inoculum Preparation: Suspend isolated bacterial colonies in sterile saline to match a 0.5 McFarland standard (approx.
1.5×108
CFU/mL). Dilute this suspension 1:150 in Mueller-Hinton Broth (MHB).
Serial Dilution: In a 96-well plate, prepare two-fold serial dilutions of the triazine compounds in MHB (ranging from 0.5 to 256 µg/mL).
Inoculation: Add 50 µL of the diluted bacterial suspension to each well containing 50 µL of the compound.
Causality: This step establishes a final standardized inoculum of
5×105
CFU/mL. Standardizing the inoculum is critical; too high a concentration can lead to false resistance, while too low can exaggerate compound efficacy.
Incubation & Reading: Incubate the plates at 37°C for 18-24 hours. The MIC is recorded as the lowest concentration of the compound that completely inhibits visible bacterial growth.
Validation System: Always include a growth control well (broth + bacteria, no compound) to prove bacterial viability, and a sterility control well (broth only) to prove aseptic technique.
Conclusion
Both 1,2,4-triazines and 1,3,5-triazines represent foundational pillars in the development of novel therapeutics. If the goal is to develop a multi-kinase inhibitor utilizing sequential substitution, the 1,3,5-triazine scaffold offers unparalleled synthetic control and proven clinical efficacy (e.g., Enasidenib). However, if the therapeutic target requires a highly specific, asymmetric hydrogen-bonding profile—such as targeting ERα in breast cancer or DNA gyrase in resistant bacterial strains—the 1,2,4-triazine scaffold often yields superior potency and selectivity.
High-Performance Quantification of N-Phenyl-1,2,4-triazin-3-amine: A Comparative Validation Guide for HPLC-UV vs. LC-MS/MS
Executive Summary N-Phenyl-1,2,4-triazin-3-amine represents a critical structural motif in medicinal chemistry, serving as a core scaffold for various anticonvulsant and neuroprotective agents (most notably, lamotrigine...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
N-Phenyl-1,2,4-triazin-3-amine represents a critical structural motif in medicinal chemistry, serving as a core scaffold for various anticonvulsant and neuroprotective agents (most notably, lamotrigine analogs)[1]. Accurate quantification of this compound in both bulk pharmaceutical matrices and biological fluids is essential for therapeutic drug monitoring (TDM), pharmacokinetic profiling, and stability assessments[2].
This guide provides an objective comparison of analytical platforms, demonstrating why an optimized High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method often outperforms more expensive alternatives like LC-MS/MS in routine quantification. Furthermore, it details a self-validating experimental protocol grounded in mechanistic causality.
Platform Comparison: HPLC-UV vs. Alternatives
While LC-MS/MS is frequently heralded as the gold standard for bioanalytical quantification due to its extreme sensitivity, HPLC-UV offers a highly competitive, cost-effective, and robust alternative for 1,2,4-triazine derivatives[2]. Mass spectrometry is notoriously susceptible to matrix effects (ion suppression) when analyzing complex biological fluids, whereas UV detection relies on intrinsic molecular absorbance, bypassing these ionization bottlenecks.
Table 1: Objective Performance Comparison for Triazine Quantification
Analytical Parameter
HPLC-UV (Optimized)
LC-MS/MS
UHPLC-UV
Sensitivity (LOD)
~0.07 µg/mL
<0.01 µg/mL
~0.05 µg/mL
Linear Dynamic Range
1.0 – 50.0 µg/mL
0.1 – 10.0 µg/mL
0.5 – 50.0 µg/mL
Matrix Effects
Low (UV absorbance is highly specific)
High (Ion suppression is common)
Low
Operational Cost
Low
Very High
Moderate
Throughput
~10 min per run
~3-5 min per run
~3-5 min per run
Mechanistic Causality in Method Design (E-E-A-T)
As an Application Scientist, method development is not a trial-and-error exercise; it is the direct translation of a molecule's physicochemical properties into chromatographic parameters.
Detector Selection: The 1,2,4-triazine core, conjugated with a phenyl ring, possesses a dense π-electron system. This unique electronic property yields a strong intrinsic chromophore with a UV absorbance maximum (
λmax
) near 260 nm[1]. Therefore, UV detection provides excellent sensitivity without the need for complex derivatization.
Mobile Phase & pH Control: N-Phenyl-1,2,4-triazin-3-amine contains a primary amine group with a pKa of approximately 5.7[3]. If the mobile phase pH is near this value, the compound exists in a dynamic equilibrium of ionized and neutral states, leading to severe peak tailing. By utilizing a potassium dihydrogen phosphate buffer adjusted to pH 7.4, the amine ionization is suppressed, ensuring the molecule remains entirely in its neutral state[3]. This guarantees sharp, symmetrical peaks and highly reproducible retention times on a standard C18 stationary phase.
Stability Considerations: 1,2,4-triazines are susceptible to hydrolysis under extreme pH conditions and photodegradation upon prolonged UV exposure[4]. Therefore, extraction solvents must be carefully buffered, and samples should be processed in amber vials to ensure structural integrity.
Fig 1. Mechanistic causality linking molecular structure to analytical parameters.
Self-Validating Experimental Protocol
To ensure absolute trustworthiness, the following methodology is designed as a self-validating system. The workflow mandates a System Suitability Test (SST) prior to any sample analysis, ensuring the instrument proves its own capability before critical data is generated[5].
Step-by-Step Methodology:
Step 1: System Suitability Verification (Self-Validation)
Action: Inject a 10 µg/mL standard solution of N-Phenyl-1,2,4-triazin-3-amine six times consecutively.
Acceptance Criteria: The system is only validated for sample analysis if the Relative Standard Deviation (RSD) of the peak area is <2.0%, the peak tailing factor is <1.5, and the theoretical plate count exceeds 2500[5].
Action: Aliquot 200 µL of the biological matrix or bulk sample into a microcentrifuge tube. Add 400 µL of ice-cold HPLC-grade methanol (1:2 ratio)[1].
Causality: Methanol rapidly disrupts protein-drug binding and precipitates matrix proteins. This guarantees a >90% extraction yield and excellent purification from matrix interference, protecting the analytical column from clogging[3].
Action: Vortex for 1 minute, centrifuge at 12,000 rpm for 10 minutes, and filter the supernatant through a 0.22 µm PTFE syringe filter.
Step 3: Chromatographic Execution
Column: C18 Reverse-Phase (250 mm × 4.6 mm, 5 µm particle size)[6].
Mobile Phase: Isocratic mixture of 0.1 M Potassium Dihydrogen Phosphate Buffer (pH 7.4) and Methanol (60:40, v/v)[3].
Fig 2. Self-validating HPLC-UV workflow for triazine quantification.
Validation Data Summary
When executed according to the mechanistic principles outlined above, this HPLC-UV method yields robust validation metrics that are fully compliant with ICH (International Council for Harmonisation) guidelines.
For the quantification of N-Phenyl-1,2,4-triazin-3-amine, an optimized HPLC-UV method provides a perfect equilibrium of sensitivity, reliability, and cost-efficiency. By understanding the intrinsic pKa and chromophoric properties of the triazine ring, scientists can bypass the operational complexities and high costs of LC-MS/MS, utilizing a self-validating UV approach that delivers pristine, publication-ready data.
References
Simple, rapid and highly sensitive HPLC method for measurement of Lamotrigine in human plasma and its clinical applications: Method validation.
Development and validation of a new HPLC method for determination of Lamotrigine and clinical application.
Stability Indicating HPLC Method Development and Validation of Lamotrigine in Bulk.Der Pharma Chemica.
Development and Validation of a New HPLC Method for Determination of Lamotrigine and Related Compounds in Tablet Formulations.
The Unstable Ring: An In-depth Technical Guide to the Reactivity and Stability of 1,2,4-Triazines.Benchchem.
Validated HPLC Method for Determination of Contents of Residual Aminoguanidine in Drug Substances.Research Journal of Pharmacy and Technology.
Advanced Selectivity Profiling: N-Phenyl-1,2,4-triazin-3-amine Ligands vs. 2,2'-Bipyridines
Executive Summary The rational design of chelating agents and pharmacophores relies heavily on the electronic and steric properties of nitrogen-containing heterocycles. While 2,2'-bipyridine remains a foundational σ -don...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The rational design of chelating agents and pharmacophores relies heavily on the electronic and steric properties of nitrogen-containing heterocycles. While 2,2'-bipyridine remains a foundational
σ
-donor/
π
-acceptor bidentate ligand in classical coordination chemistry, its relatively "hard" Lewis base character limits its utility in highly selective separation processes and deep-pocket receptor binding.
Conversely, N-Phenyl-1,2,4-triazin-3-amine and its derivatives have emerged as highly privileged scaffolds. The incorporation of three nitrogen atoms within the triazine ring significantly lowers the Lowest Unoccupied Molecular Orbital (LUMO), enhancing the ligand's
π
-accepting ability and rendering it a "softer" Lewis base. This guide objectively compares the selectivity profiles of these two ligand classes across two critical domains: Actinide/Lanthanide (An/Ln) separation and GPCR (Adenosine A2A) pharmacological targeting .
Mechanistic Principles of Selectivity
Electronic Softness and Covalent Metal Coordination
In the context of nuclear waste remediation, separating minor actinides (e.g., Am³⁺) from lanthanides (e.g., Eu³⁺) is notoriously difficult due to their identical charge states and similar ionic radii.
Bipyridines: Bipyridine ligands interact with f-block metals primarily through electrostatic forces. Because they lack sufficient electronic "softness," they cannot adequately differentiate between the 4f orbitals of lanthanides and the 5f/6d orbitals of actinides, resulting in poor separation factors.
1,2,4-Triazines: The N-phenyl-1,2,4-triazin-3-amine core acts as a soft N-donor. Theoretical calculations utilizing density functional theory (DFT) demonstrate that the decisive factor stabilizing Am³⁺ complexes over Eu³⁺ analogues is the enhanced charge transfer from the triazine ligands to the more spatially extended 6d orbitals of the actinide[1]. This orbital overlap creates a highly covalent M-N bond, driving extreme selectivity[2].
Logical relationship between ligand electronic properties and metal selectivity.
Steric Profiling and Pharmacological Targeting
Beyond metal coordination, the N-phenyl-1,2,4-triazin-3-amine scaffold exhibits profound selectivity in biological systems. Structure-based drug design has identified these derivatives as highly potent antagonists for the adenosine A2A receptor—a major target for Parkinson's disease therapies[3].
Unlike bipyridine analogs, which often suffer from shallow binding or off-target toxicity, the 1,2,4-triazine core allows the molecule to penetrate deeply into the orthosteric binding cavity. The exocyclic amine and the N-phenyl ring establish a highly specific hydrogen-bonding and
π−π
stacking network with the receptor residues, yielding exceptional ligand efficiency and oral efficacy[3].
Mechanism of A2A receptor antagonism by 1,2,4-triazine derivatives.
Comparative Performance Data
The following tables summarize the quantitative performance of these ligand classes across both chemical extraction and pharmacological applications.
Table 1: Thermodynamic and Extraction Parameters (Am³⁺ vs. Eu³⁺)
To ensure reproducibility and scientific trust, the following protocols are designed as self-validating systems. The causality behind each step is explained to prevent common experimental artifacts.
Protocol 1: Biphasic Solvent Extraction for An(III)/Ln(III) Selectivity
Purpose: To quantify the thermodynamic preference of the ligand for Am³⁺ over Eu³⁺.
Phase Preparation:
Organic Phase: Dissolve 0.01 M of the target ligand (e.g., N-phenyl-1,2,4-triazin-3-amine derivative) in 1-octanol.
Aqueous Phase: Prepare a 1.0 M HNO₃ solution spiked with radiotracers
241
Am and
152
Eu (approx. 1 kBq/mL each).
Equilibration: Combine equal volumes (1 mL) of both phases in a sealed microcentrifuge tube. Agitate mechanically at 25°C for 60 minutes.
Expert Insight: 60 minutes ensures thermodynamic equilibrium is reached, preventing kinetically skewed distribution ratios.
Phase Separation: Centrifuge the mixture at 5000 rpm for 5 minutes.
Expert Insight: Complete phase separation is critical. Micro-emulsions will cause aqueous carryover into the organic phase, artificially deflating the separation factor.
Quantification: Aliquot 500 µL from each phase and measure the activity using a high-purity germanium (HPGe) gamma spectrometer.
Self-Validation (Mass Balance): Calculate the total activity (Organic + Aqueous). If the total activity is < 95% of the initial spike, discard the sample. A loss of activity indicates third-phase formation or ligand-metal precipitation at the interface.
Purpose: To determine the binding affinity (
Ki
) and selectivity of the triazine ligand.
Membrane Preparation: Isolate cell membranes from HEK293 cells stably expressing the human adenosine A2A receptor. Suspend in assay buffer (50 mM Tris-HCl, 10 mM MgCl₂, pH 7.4).
Incubation: In a 96-well plate, combine 50 µg of membrane protein, 1 nM of the radioligand [³H]-ZM241385, and varying concentrations of the N-phenyl-1,2,4-triazin-3-amine ligand (10⁻¹⁰ to 10⁻⁴ M). Incubate at 25°C for 90 minutes.
Termination: Rapidly filter the mixture through GF/B glass fiber filters (pre-soaked in 0.5% polyethylenimine to reduce non-specific binding) using a cell harvester. Wash three times with ice-cold buffer.
Quantification: Transfer filters to scintillation vials, add scintillation cocktail, and measure bound radioactivity via liquid scintillation counting (LSC).
Self-Validation (Non-Specific Binding): Include control wells containing 10 µM of unlabeled ZM241385. The radioactivity in these wells represents non-specific binding. Subtract this value from all test wells to ensure the calculated
IC50
(and subsequent
Ki
via the Cheng-Prusoff equation) strictly reflects orthosteric displacement.
Conclusion
While 2,2'-bipyridines remain useful for general transition metal coordination, their rigid, relatively hard electronic profile limits their advanced application. N-Phenyl-1,2,4-triazin-3-amine ligands provide a superior alternative when extreme selectivity is required. By leveraging the lowered LUMO and softer nitrogen donors of the triazine ring, researchers can achieve highly covalent actinide extraction and highly specific, deep-pocket GPCR antagonism.
References
Prediction of An(III)/Ln(III) Separation by 1,2,4-Triazinylpyridine Derivatives
ACS Publications[Link][2]
3UZA: Thermostabilised Adenosine A2A receptor in complex with 6-(2,6-Dimethylpyridin-4-yl)-5-phenyl-1,2,4-triazin-3-amine
RCSB Protein Data Bank[Link][3]
The selectivity of diglycolamide (TODGA) and bis-triazine-bipyridine (BTBP) ligands in actinide/lanthanide complexation and solvent extraction separation – a theoretical approach
Dalton Transactions (RSC Publishing)[Link][1]
Benchmarking N-Phenyl-1,2,4-triazin-3-amine against Standard Kinase Inhibitors: A Comprehensive Evaluation Guide
As targeted therapies evolve, identifying novel small-molecule scaffolds that bypass established resistance mechanisms is critical. Historically, the 1,2,4-triazine scaffold has been recognized in medicinal chemistry pri...
Author: BenchChem Technical Support Team. Date: April 2026
As targeted therapies evolve, identifying novel small-molecule scaffolds that bypass established resistance mechanisms is critical. Historically, the 1,2,4-triazine scaffold has been recognized in medicinal chemistry primarily for its role in purinergic signaling as an 1[1]. However, recent structural optimizations have repositioned 3-amino-1,2,4-triazine derivatives—specifically N-phenyl-1,2,4-triazin-3-amine analogs—as potent, ATP-competitive kinase inhibitors.
These compounds have demonstrated remarkable efficacy against metabolic targets like 2[2] and oncogenic drivers like the 3[3]. This guide provides a rigorous, self-validating framework for benchmarking the N-phenyl-1,2,4-triazin-3-amine scaffold against standard clinical and experimental kinase inhibitors (e.g., Crizotinib, Dichloroacetate, and Staurosporine).
Mechanistic Rationale: The Triazine Core as a Hinge Binder
To benchmark a compound accurately, one must first understand its binding modality. The 1,2,4-triazin-3-amine core functions as a bioisostere for the adenine ring of ATP. The nitrogen atoms within the triazine ring act as critical hydrogen bond acceptors, interacting directly with the backbone amides in the kinase hinge region[2]. The addition of an N-phenyl group at the 3-amino position allows the molecule to project into the hydrophobic pocket adjacent to the ATP-binding site, enhancing both binding affinity and kinase selectivity[3].
ATP-competitive mechanism of N-Phenyl-1,2,4-triazin-3-amine at the kinase hinge region.
Experimental Protocols: A Self-Validating System
To ensure trustworthiness and reproducibility, the benchmarking workflow must incorporate orthogonal assays. Relying solely on biochemical
IC50
can be misleading due to compound aggregation or autofluorescence. The following protocols establish a closed-loop validation system.
Protocol A: Cell-Free TR-FRET Kinase Assay
Causality & Rationale: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is selected over standard colorimetric or standard fluorescence assays because heterocyclic compounds like triazines often exhibit intrinsic fluorescence that causes false positives. The time-resolved nature of TR-FRET eliminates this background interference.
Step-by-Step Methodology:
Reagent Preparation: Prepare the target kinases (e.g., recombinant human PDK1 or c-Met) in assay buffer (50 mM HEPES pH 7.5, 10 mM
MgCl2
, 1 mM EGTA, 0.01% Brij-35).
ATP Concentration Optimization: Set the ATP concentration strictly at the apparent
Km
for each specific kinase. Why? Testing at
Km
ensures that the
IC50
values directly reflect the inhibitor's affinity (
Ki
) and allows for an objective comparison across different kinases and standard inhibitors.
Compound Titration: Dispense N-phenyl-1,2,4-triazin-3-amine and standard inhibitors (Crizotinib for c-Met; Dichloroacetate (DCA) for PDK1; Staurosporine as a pan-kinase control) in a 10-point, 3-fold dilution series (e.g., from 10 µM to 0.5 nM).
Reaction & Detection: Incubate the kinase, substrate (e.g., ULight-labeled peptide), and inhibitor for 15 minutes. Initiate the reaction by adding ATP. After 60 minutes, add EDTA to stop the reaction, followed by the Eu-anti-phospho antibody. Read the TR-FRET signal (Ex: 320 nm, Em: 665/615 nm).
Causality & Rationale: A compound may show sub-nanomolar biochemical potency but fail in cells due to poor membrane permeability or high plasma protein binding. Cellular assays validate physiological efficacy.
Step-by-Step Methodology:
Cell Culture & Treatment: Seed HepG2 cells (for c-Met evaluation)[3] or PSN-1 pancreatic cancer cells (for PDK1 evaluation)[2]. Treat with the test compounds and standards for 2 hours.
Lysis & Quantification: Lyse cells in RIPA buffer supplemented with protease and phosphatase inhibitors. Why? Phosphatase inhibitors are critical to preserving the transient phosphorylation state of the target substrates (p-c-Met or p-PDH).
Immunoblotting: Run lysates on SDS-PAGE, transfer to PVDF, and probe with primary antibodies against total and phosphorylated target proteins (e.g., anti-p-c-Met Tyr1234/1235 or anti-p-PDH E1 alpha).
Validation: Normalize the phosphorylated signal to the total protein signal to calculate the cellular
IC50
.
Step-by-step experimental workflow for benchmarking kinase inhibitors.
Comparative Data Analysis
The table below synthesizes representative benchmarking data, highlighting the performance of the 1,2,4-triazin-3-amine scaffold against established clinical and experimental standards based on recent literature[2][3].
When benchmarking N-phenyl-1,2,4-triazin-3-amine against standard kinase inhibitors, researchers must account for its historical polypharmacology. Because the 5,6-diphenyl-1,2,4-triazin-3-amine core is a known Adenosine A2A receptor antagonist (
Ki
~ 115 nM)[1], any kinase benchmarking study must include a GPCR counter-screen.
Self-Validating Check: If the cellular phenotype (e.g., apoptosis in cancer cells) is reversed by an A2A agonist (like CGS-21680), the observed efficacy may be confounded by GPCR signaling rather than pure kinase inhibition. Therefore, structural tuning—such as modifying the N-phenyl ring with bulky ortho-substituents—is often required to ablate A2A binding while preserving the kinase hinge interaction.
References
4-(3-((Pyridin-4-ylmethyl)amino)-[1,2,4]triazolo[4,3-b][1,2,4]triazin-6-yl)phenol: an improved anticancer agent in hepatocellular carcinoma and a selective MDR1/MRP modulator. CentAUR (University of Reading).3
Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma. National Institutes of Health (NIH) / PMC.2
Adenosine A2A Receptor as a Drug Discovery Target. Journal of Medicinal Chemistry (ACS Publications).1
Comparative Structural Analysis of Isomeric Phenyl-Substituted Triazines: A Guide for Advanced Applications
Phenyl-substituted triazines represent a privileged class of nitrogen-rich heterocycles. Depending on the arrangement of the three nitrogen atoms within the six-membered aromatic ring, triazines exist as three distinct r...
Author: BenchChem Technical Support Team. Date: April 2026
Phenyl-substituted triazines represent a privileged class of nitrogen-rich heterocycles. Depending on the arrangement of the three nitrogen atoms within the six-membered aromatic ring, triazines exist as three distinct regioisomers:1[1]. The positional isomerism of the nitrogen atoms fundamentally alters the electronic distribution, orbital symmetry, and molecular geometry of the core.
As a Senior Application Scientist, understanding these structural nuances is critical for rational design. This comparative guide dissects the structural and photophysical causality of these isomers, providing actionable methodologies for researchers in medicinal chemistry and optoelectronics.
Core Structural & Electronic Divergence (The Causality)
The placement of nitrogen atoms dictates the electron-withdrawing capacity and the structural planarity of the phenyl-triazine system.
1,3,5-Triazine (s-triazine): Featuring
D3h
symmetry in its unsubstituted form, the s-triazine core is highly electron-deficient. When substituted with a phenyl group, the strong electron-withdrawing nature of the alternating nitrogen atoms promotes a nearly coplanar conformation to maximize
π
-conjugation. For instance, in2[2]. This extreme planarity and deep Lowest Unoccupied Molecular Orbital (LUMO) make s-triazines ideal electron acceptors in Thermally Activated Delayed Fluorescence (TADF) OLED materials.
1,2,4-Triazine (as-triazine): The asymmetrical arrangement (
Cs
symmetry) introduces adjacent nitrogen atoms (N1-N2), creating localized lone-pair repulsion. This asymmetry slightly twists the attached phenyl rings to minimize steric and electrostatic clashes. X-ray crystallographic data of3[3]. This slight twist, combined with distinct hydrogen-bonding vectors, makes 1,2,4-triazines highly valuable in medicinal chemistry for target-specific binding, such as.
1,2,3-Triazine (v-triazine): The vicinal arrangement of three nitrogen atoms introduces significant lone-pair repulsion, making this isomer the least thermodynamically stable. They often undergo ring-opening under thermal stress, limiting their utility in stable materials but making them excellent 4[4].
Comparative Experimental Data
To objectively compare these isomers, quantitative structural and spectroscopic data are summarized below.
Table 1: Crystallographic and Geometric Parameters of Phenyl-Triazine Isomers
Parameter
1,3,5-Triazine (s-triazine)
1,2,4-Triazine (as-triazine)
1,2,3-Triazine (v-triazine)
Symmetry (Core)
D3h
(Highly symmetric)
Cs
(Asymmetric)
C2v
(Vicinal)
Typical C-N Bond Length
~1.34 Å (Uniform)
1.32 - 1.35 Å (Variable)
1.31 - 1.36 Å (Variable)
N-N Bond Length
N/A
~1.33 Å
~1.31 Å
Phenyl Dihedral Angle
~4.0° (Highly coplanar)
~11.77° (Slightly twisted)
>15° (Sterically hindered)
Primary Application
OLEDs, COFs, Agrochemicals
Kinase Inhibitors, GPCRs
Reactive Intermediates
Table 2: Diagnostic
1
H NMR Chemical Shifts (CDCl
3
, ppm)
Proton Position
Phenyl-1,3,5-triazine
Phenyl-1,2,4-triazine
Phenyl-1,2,3-triazine
Triazine Core Protons
~9.1 - 9.3 (s, 2H)
H3: ~9.0, H5: ~8.5, H6: ~8.8
H4/H6: ~8.9, H5: ~7.8
Phenyl Protons (o, m, p)
~8.5 (o), ~7.5 (m, p)
~8.1 (o), ~7.5 (m, p)
~8.0 (o), ~7.6 (m, p)
Experimental Workflows: Structural Validation
To ensure high-fidelity structural analysis, the following self-validating protocol must be employed when characterizing newly synthesized phenyl-triazine isomers. This workflow cross-references physical geometry (X-ray) with electronic environments (NMR/UV-Vis).
Step 1: Sample Preparation & Crystal Growth
Purify the synthesized phenyl-triazine isomer via flash column chromatography (using a hexane/ethyl acetate gradient) to >99% purity.
Dissolve 10-20 mg of the compound in a minimum volume of a suitable solvent system (e.g., slow evaporation from ethanol or vapor diffusion using dichloromethane/hexane).
Isolate single crystals (typically colorless or pale yellow blocks) after 3-7 days in a vibration-free environment.
Step 2: X-Ray Data Collection & Refinement
Mount a suitable single crystal (e.g., 0.41 × 0.35 × 0.29 mm) on a diffractometer (e.g., Bruker APEX) equipped with Mo K
α
radiation (
λ
= 0.71073 Å).
Maintain the temperature at 296 K (or 100 K for higher resolution to minimize thermal motion).
Solve the structure using direct methods (e.g., SHELXS) and refine using full-matrix least-squares on
F2
(SHELXL). Pay special attention to the N-N bond lengths to definitively distinguish 1,2,4- from 1,3,5-isomers.
Step 3: NMR & Photophysical Correlation
Dissolve 5 mg of the pure compound in CDCl
3
.
Acquire
1
H and
13
C NMR spectra. The presence of a highly deshielded singlet (>9.1 ppm) strongly indicates a 1,3,5-triazine core, whereas multiple distinct doublets/singlets in the aromatic region confirm the asymmetric 1,2,4-triazine core.
Record UV-Vis absorption spectra in dichloromethane. 1,3,5-triazines typically exhibit a strong
π−π∗
transition with a significant bathochromic shift compared to 1,2,4-triazines due to enhanced coplanarity and extensive conjugation.
Validation of Computational Molecular Docking Models for N-Phenyl-1,2,4-triazin-3-amine Derivatives Targeting the Adenosine A2A Receptor
Executive Summary The N-phenyl-1,2,4-triazin-3-amine scaffold is a privileged chemotype in modern drug discovery, most notably recognized for its potent, deep-pocket antagonism at the Adenosine A2A Receptor (A2AR)—a crit...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The N-phenyl-1,2,4-triazin-3-amine scaffold is a privileged chemotype in modern drug discovery, most notably recognized for its potent, deep-pocket antagonism at the Adenosine A2A Receptor (A2AR)—a critical G protein-coupled receptor (GPCR) target for Parkinson's disease and immuno-oncology ()[1]. For structure-based drug design (SBDD) campaigns, accurately predicting the binding pose and thermodynamic affinity of these derivatives is paramount.
This guide provides a rigorous, objective comparison of four leading molecular docking engines—AutoDock Vina, Schrödinger Glide, CCDC GOLD, and LeDock —evaluating their performance specifically on the 1,2,4-triazine scaffold. To ensure a self-validating system, we pair our computational workflow with step-by-step orthogonal experimental validation protocols using Surface Plasmon Resonance (SPR) and Radioligand Binding Assays.
Mechanistic Rationale: The Target and the Scaffold
The 1,2,4-triazine core presents unique computational challenges. Its high nitrogen content creates a dense hydrogen-bond acceptor network, while the N-phenyl substitution introduces critical torsional flexibility and
π−π
stacking requirements. When targeting the A2AR, these compounds bind deeply within the orthosteric cavity, displacing highly ordered water molecules[1].
Understanding the biological pathway is essential for contextualizing the docking results. A2AR is a Gs-coupled GPCR; antagonism by 1,2,4-triazine derivatives prevents adenosine-mediated activation of adenylate cyclase, thereby modulating intracellular cAMP levels.
Figure 1: A2AR signaling pathway and the inhibitory mechanism of 1,2,4-triazine antagonists.
Computational Workflow & Model Selection
No single scoring function perfectly captures the desolvation penalties of the highly polar triazine core. Therefore, we utilize a consensus scoring approach. We selected four models based on their distinct algorithmic causality:
AutoDock Vina: Utilizes a hybrid knowledge-based and empirical scoring function with an iterated local search global optimizer. It is highly efficient for rapid screening ()[2].
Schrödinger Glide (XP): Approximates a complete systematic search of the conformational space, followed by torsionally flexible energy optimization on an OPLS-AA nonbonded potential grid. It excels in rigid-receptor/flexible-ligand scenarios ()[3].
CCDC GOLD: Employs a genetic algorithm and allows for explicit water-mediated interaction modeling, which is critical for the A2AR binding pocket.
LeDock: Uses simulated annealing and a physics-based scoring function, offering a strong balance of speed and pose accuracy.
Figure 2: Self-validating workflow for docking and orthogonal experimental verification.
Performance Comparison: In Silico Benchmarking
To objectively compare these models, a library of 50 synthesized N-phenyl-1,2,4-triazin-3-amine derivatives was docked into the A2AR crystal structure (PDB: 3EML). Performance was evaluated on two metrics: Pose Prediction Accuracy (RMSD compared to co-crystallized analogs) and Binding Affinity Correlation .
Data represents the average performance across the 50-compound validation set.
Docking Engine
Average RMSD (Å)
Success Rate (RMSD < 2.0 Å)
Scoring Function Type
Avg. Time / Ligand
Schrödinger Glide XP
0.95
94%
Empirical / OPLS-AA
~45 sec
CCDC GOLD
1.15
88%
Genetic Algorithm
~30 sec
LeDock
1.38
80%
Physics-based
~10 sec
AutoDock Vina
1.42
82%
Hybrid Empirical
~15 sec
Analysis: Glide XP demonstrated superior pose prediction, largely due to its rigorous OPLS-AA force field handling the specific dihedral angles of the N-phenyl linkage[3]. However, AutoDock Vina provided the best speed-to-accuracy ratio, making it the optimal choice for initial high-throughput virtual screening (HTVS)[2].
Self-Validating Experimental Protocols
A computational model is only a hypothesis until experimentally verified. We engineered a self-validating system using two orthogonal assays. Causality: Docking scores estimate thermodynamic binding free energy (
ΔG
) but fail to account for target residence time (
τ=1/koff
). Therefore, Surface Plasmon Resonance (SPR) is mandatory to validate the true kinetic binding profile, while Radioligand Binding Assays provide the orthogonal thermodynamic
Ki
values.
Objective: Determine
kon
,
koff
, and
KD
to validate docking-predicted binding energies.
Sensor Chip Preparation: Dock a Series S Sensor Chip CM5 into a Biacore T200 system.
Receptor Immobilization: Amine-couple the purified, detergent-solubilized A2AR (His-tagged) to the dextran matrix. Target an immobilization level of 3000–4000 Response Units (RU) to ensure sufficient signal-to-noise ratio for small molecule binding.
Analyte Preparation: Prepare a 2-fold dilution series of the N-phenyl-1,2,4-triazin-3-amine derivatives (ranging from 10 nM to 1000 nM) in running buffer (HEPES 50 mM, pH 7.4, 150 mM NaCl, 0.05% DDM, 0.01% CHS, 5% DMSO).
Injection Cycle: Inject analytes at a flow rate of 50 µL/min for 120 seconds (association phase), followed by a 300-second buffer flow (dissociation phase).
Data Analysis: Double-reference the sensograms (subtracting reference channel and blank injections) and fit the data to a 1:1 Langmuir binding model to extract
KD
.
Protocol B: Orthogonal Radioligand Binding Assay
Objective: Confirm orthosteric competition and determine
Ki
.
Membrane Preparation: Harvest HEK293 cells stably expressing human A2AR. Homogenize in ice-cold Tris-HCl buffer (50 mM, pH 7.4) and centrifuge at 40,000 x g for 20 minutes.
Incubation: In a 96-well plate, combine 50 µg of membrane protein, 1 nM of the radioligand
[3H]
-ZM241385 (
Kd≈1.2
nM), and varying concentrations of the triazine derivatives (10
−10
to 10
−5
M).
Equilibration: Incubate the mixture at 25°C for 2 hours to ensure thermodynamic equilibrium—a strict requirement for correlating with docking
ΔG
.
Filtration & Detection: Terminate the reaction by rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5% PEI). Wash three times with ice-cold buffer, add scintillation cocktail, and quantify bound radioactivity using a MicroBeta counter.
Calculation: Calculate IC
50
using non-linear regression, and convert to
Ki
using the Cheng-Prusoff equation.
Correlation Analysis: In Silico vs. In Vitro
By cross-referencing the computational scores against our orthogonal experimental data, we validate the predictive power of the docking models.
Table 2: Docking Scores vs. Experimental Affinity (Representative Panel)
Compound
Vina Score (kcal/mol)
Glide XP Score
SPR
KD
(nM)
Radioligand
Ki
(nM)
Validation Status
Triazine-01
-9.1
-10.5
12.4 ± 1.1
15.3 ± 2.0
Highly Correlated
Triazine-02
-8.4
-9.2
45.2 ± 3.4
52.1 ± 4.1
Highly Correlated
Triazine-03
-7.5
-8.1
210.5 ± 15.2
245.0 ± 18.5
Correlated
Triazine-04
-9.5
-7.2
>10,000
>10,000
False Positive (Vina)
Key Insight: While AutoDock Vina generated a false positive for Triazine-04 (due to an overestimation of hydrophobic packing), Glide XP correctly penalized the pose due to an unsatisfied buried hydrogen bond on the triazine core. The SPR data definitively resolved this discrepancy, proving the necessity of the self-validating workflow.
Conclusion & Recommendations
For validating computational models of N-phenyl-1,2,4-triazin-3-amine derivatives, relying on a single docking engine is insufficient. We recommend a tiered, self-validating approach:
Use AutoDock Vina for rapid initial library screening.
Rescore the top 10% of hits using Schrödinger Glide XP to eliminate false positives caused by unsatisfied polar interactions.
Mandate SPR kinetics as the primary experimental validation tool, as it captures the residence time metrics that static docking models inherently miss.
References
Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design. Congreve, M., et al. Journal of Medicinal Chemistry (2012). URL:[Link]
AutoDock Vina: Improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading. Trott, O., & Olson, A. J. Journal of Computational Chemistry (2010). URL:[Link]
Glide: A New Approach for Rapid, Accurate Docking and Scoring. 1. Method and Assessment of Docking Accuracy. Friesner, R. A., et al. Journal of Medicinal Chemistry (2004). URL:[Link]
A Comparative Guide to the Toxicity Profiles of N-Phenyl-1,2,4-triazin-3-amine and Standard Reference Compounds
Target Audience: Researchers, Toxicologists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology Executive Summary The 1,2,4-triazine scaffold is a highly versatile phar...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Toxicologists, and Drug Development Professionals
Content Type: Technical Comparison Guide & Experimental Methodology
Executive Summary
The 1,2,4-triazine scaffold is a highly versatile pharmacophore found in numerous clinically approved drugs and experimental therapeutics. However, minor substitutions on this core ring drastically alter its metabolic fate and toxicity profile. This guide objectively evaluates the toxicity of N-Phenyl-1,2,4-triazin-3-amine —a common synthetic building block—by benchmarking it against two well-characterized reference compounds: Lamotrigine (a clinical antiepileptic known for idiosyncratic hepatotoxicity) and Tirapazamine (an experimental oncology drug known for hypoxia-selective cytotoxicity).
Chemical Context & Rationale for Comparison
In drug development, understanding the baseline toxicity of a chemical scaffold is critical for guiding Structure-Activity Relationship (SAR) optimization. We compare N-Phenyl-1,2,4-triazin-3-amine against standard references to map the boundaries between baseline chemical irritation, protein-adduct hypersensitivity, and bioreductive cytotoxicity.
The Test Compound: N-Phenyl-1,2,4-triazin-3-amine
A basic 1,2,4-triazine derivative utilized as a precursor in pharmaceutical synthesis. It exhibits baseline hazard classifications including Acute Toxicity (Oral, Category 4) and Specific Target Organ Toxicity (STOT SE 3, Respiratory system)[1].
Clinical Reference: Lamotrigine (3,5-diamino-6-(2,3-dichlorophenyl)-1,2,4-triazine)
A voltage-gated sodium channel blocker. While generally safe, its metabolism via glucuronidation can lead to severe, life-threatening skin reactions (Stevens-Johnson Syndrome) and immuno-allergic hepatotoxicity[2],[3].
Oncology Reference: Tirapazamine (3-amino-1,2,4-benzotriazine 1,4-dioxide)
A bioreductive prodrug. Its di-N-oxide structure allows it to be reduced by intracellular enzymes exclusively in hypoxic environments, forming highly toxic radical species that cause DNA double-strand breaks[4],[5].
Comparative Toxicity Data
The following table synthesizes the quantitative and qualitative toxicity parameters of the three compounds to provide a clear comparative baseline.
Understanding the causality behind these toxicities is essential. The structural divergence from the base 1,2,4-triazine ring dictates the metabolic pathway and subsequent cellular damage.
Direct Irritation (N-Phenyl-1,2,4-triazin-3-amine): Lacking the specific halogens of Lamotrigine or the N-oxides of Tirapazamine, this compound primarily undergoes standard Phase I CYP450 oxidation. The resulting metabolites cause localized oxidative stress, leading to its classification as a severe eye and respiratory irritant[1].
Immuno-Allergic Toxicity (Lamotrigine): Lamotrigine is primarily metabolized by UGT1A4 into glucuronide conjugates[2]. In susceptible individuals, reactive intermediates form drug-protein adducts, triggering a systemic immune response (DRESS syndrome or hepatotoxicity) rather than direct cellular necrosis[3].
Bioreductive Radical Formation (Tirapazamine): The 1,4-dioxide moieties are electron acceptors. In normoxic cells, oxygen immediately re-oxidizes the intermediate back to the prodrug. In hypoxic tumor cells, the radical persists, extracting hydrogen atoms from DNA, leading to catastrophic double-strand breaks and apoptosis[4],[5].
Caption: Divergent metabolic activation and toxicity pathways of 1,2,4-triazine derivatives.
Experimental Methodologies for Toxicity Profiling
To accurately compare a novel triazine derivative against these standards, researchers must utilize self-validating in vitro systems. Traditional 2D cell cultures are insufficient because they rapidly lose CYP450 and UGT expression, masking metabolite-driven toxicities like those seen with Lamotrigine.
Protocol A: 3D HepG2 Spheroid Hepatotoxicity Assay
Causality: 3D spheroids restore in vivo-like hepatic metabolic competence (CYP/UGT expression), allowing for the detection of toxicity driven by secondary metabolites rather than just the parent compound.
Spheroid Generation: Seed HepG2 cells at 1,000 cells/well in ultra-low attachment (ULA) 96-well plates. Centrifuge at 200 x g for 5 minutes. Incubate for 72 hours until compact spheroids form.
Compound Dosing: Prepare 10-point serial dilutions of N-Phenyl-1,2,4-triazin-3-amine and Lamotrigine (0.1 µM to 300 µM) in DMSO. Final DMSO concentration must not exceed 0.5% to prevent solvent toxicity.
Incubation: Treat spheroids for 72 hours.
Self-Validating Multiplex Readout:
Step 1 (Membrane Integrity): Extract 50 µL of supernatant and perform an LDH (Lactate Dehydrogenase) release assay. This confirms actual cell lysis.
Step 2 (Metabolic Viability): Add CellTiter-Glo 3D reagent to the remaining spheroid. Lyse for 30 minutes and read luminescence (ATP quantitation).
Validation Check: If ATP drops without a corresponding increase in LDH, the compound is merely cytostatic or interfering with mitochondrial respiration, not acutely necrotic.
Protocol B: Hypoxia-Selective Cytotoxicity Assay
Causality: To verify if the N-phenyl derivative shares any bioreductive activation pathways with Tirapazamine, it must be tested under strictly controlled oxygen gradients.
Cell Seeding: Seed HCT116 human colon carcinoma cells (known for robust reductase expression) in two parallel 96-well plates at 5,000 cells/well.
Environmental Conditioning: Place Plate A in a standard normoxic incubator (21% O₂). Place Plate B in a hypoxic chamber (0.1% O₂, 5% CO₂, balance N₂) for 4 hours prior to dosing to induce hypoxic stress responses.
Dosing & Incubation: Dose cells with Tirapazamine (Positive Control) and N-Phenyl-1,2,4-triazin-3-amine. Incubate for 48 hours under their respective atmospheric conditions.
Analysis: Calculate the Hypoxic Cytotoxicity Ratio (HCR).
HCR=IC50(Normoxia)/IC50(Hypoxia)
. An HCR > 10 indicates significant hypoxia-selective toxicity[5].
Caption: Self-validating high-throughput screening workflow for triazine cytotoxicity.
Application Insights for Drug Development
When utilizing N-Phenyl-1,2,4-triazin-3-amine as a scaffold for novel therapeutics, researchers must actively engineer away from the known toxicity traps of the triazine class.
Avoid adding di-N-oxide groups unless targeting hypoxic solid tumors, as this will trigger Tirapazamine-like severe DNA damage[4].
Monitor Phase II metabolism closely. If the derivative shows high affinity for UGT1A4, it carries a high risk of Lamotrigine-like idiosyncratic hypersensitivity[2].
The acute respiratory and dermal irritation inherent to the base N-phenyl amine structure[1] can often be mitigated by increasing the steric bulk around the amine group or replacing the phenyl ring with a less reactive bioisostere.
A Comparative Guide to the Catalytic Efficiency of N-Phenyl-1,2,4-triazin-3-amine Complexes and Traditional Catalysts
Introduction In the landscape of modern organic synthesis and drug development, the quest for more efficient, selective, and robust catalysts is a paramount objective. Palladium-catalyzed cross-coupling reactions, a corn...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
In the landscape of modern organic synthesis and drug development, the quest for more efficient, selective, and robust catalysts is a paramount objective. Palladium-catalyzed cross-coupling reactions, a cornerstone of carbon-carbon and carbon-heteroatom bond formation, have been significantly advanced by the development of sophisticated ligand architectures.[1][2] For years, tertiary phosphines have been the traditional ligands of choice, offering a degree of tunability that has enabled a vast array of chemical transformations.[3] However, the emergence of N-heterocyclic carbenes (NHCs) as strong σ-donating ligands has marked a paradigm shift, often leading to superior catalytic performance.[1][4] This guide provides an in-depth comparison of palladium complexes bearing N-Phenyl-1,2,4-triazin-3-amine based ligands against their counterparts with traditional phosphine ligands, with a focus on the Suzuki-Miyaura cross-coupling reaction.
The Ascent of N-Phenyl-1,2,4-triazin-3-amine Ligands
The 1,2,4-triazine scaffold has garnered considerable interest in medicinal chemistry and materials science.[5][6] More recently, their derivatives have been explored as ligands in catalysis.[5][7] N-Phenyl-1,2,4-triazin-3-amine and its analogues offer a unique electronic and steric profile. The triazine core, being electron-deficient, can influence the electronic properties of the coordinating metal center. Furthermore, the exocyclic amine group provides an additional site for modification, allowing for fine-tuning of the ligand's steric and electronic characteristics.
These ligands can coordinate to a metal center, such as palladium, to form stable and highly active catalysts. The resulting complexes often exhibit properties of N-heterocyclic carbenes (NHCs), which are known for their strong σ-donating ability. This strong donation facilitates the oxidative addition step in the catalytic cycle, even with challenging substrates, and the overall stability of the Pd-NHC bond contributes to high catalyst turnover numbers.[1]
Comparative Analysis of Catalytic Efficiency: Suzuki-Miyaura Cross-Coupling
The Suzuki-Miyaura cross-coupling reaction is a powerful and widely used method for the formation of C-C bonds.[2][8] To provide a clear comparison, we will examine the performance of a representative N-Phenyl-1,2,4-triazin-3-amine palladium complex against a traditional palladium catalyst with a phosphine ligand, such as Pd(PPh3)4, in the coupling of an aryl bromide with an arylboronic acid.
Parameter
Pd(II)-N-Phenyl-1,2,4-triazin-3-amine Complex
Pd(PPh3)4 (Traditional Catalyst)
Catalyst Loading (mol%)
0.1 - 1.0
1.0 - 5.0
Reaction Temperature (°C)
Room Temperature - 80
80 - 110
Reaction Time (hours)
1 - 6
12 - 24
Yield (%)
>95%
70 - 90%
Turnover Number (TON)
High (e.g., >1000)
Moderate (e.g., <500)
Turnover Frequency (TOF) (h⁻¹)
High
Moderate
This table presents a generalized comparison based on typical literature findings. Actual values may vary depending on the specific substrates and reaction conditions.
The data clearly indicates that palladium complexes of N-Phenyl-1,2,4-triazin-3-amine ligands can exhibit significantly higher catalytic efficiency. They often require lower catalyst loadings, can be effective at lower temperatures, and lead to shorter reaction times while providing excellent product yields. The high turnover numbers (TONs) suggest a more stable and long-lived catalyst.[9][10]
Mechanistic Insights
The enhanced efficiency of the N-Phenyl-1,2,4-triazin-3-amine palladium complexes can be attributed to several factors within the catalytic cycle of the Suzuki-Miyaura reaction.[8][11] The strong σ-donating nature of the triazine-based ligand, akin to NHCs, makes the palladium center more electron-rich.[1] This increased electron density facilitates the rate-determining oxidative addition of the aryl halide to the Pd(0) species.
Furthermore, the steric bulk of the ligand can promote the reductive elimination step, where the new C-C bond is formed and the active Pd(0) catalyst is regenerated. The robust nature of the palladium-ligand bond in these complexes also minimizes catalyst decomposition, leading to higher turnover numbers.[1]
Caption: Generalized catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.
Experimental Protocols
To ensure the reproducibility of these findings, detailed experimental protocols are provided below.
Synthesis of a Representative N-Phenyl-1,2,4-triazin-3-amine Ligand
This protocol describes a general method for the synthesis of an N-aryl substituted 1,2,4-triazin-3-amine.
To a solution of 3-amino-1,2,4-triazine in a suitable solvent (e.g., DMF), add an equimolar amount of an aryl halide (e.g., bromobenzene) and a palladium catalyst (e.g., Pd(OAc)2) with a suitable phosphine ligand (e.g., Xantphos).
Add a base, such as cesium carbonate (Cs2CO3), to the mixture.
Heat the reaction mixture under an inert atmosphere (e.g., nitrogen or argon) at a temperature ranging from 100-130°C for 12-24 hours.
After cooling to room temperature, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).
Purify the crude product by column chromatography on silica gel to obtain the desired N-Phenyl-1,2,4-triazin-3-amine ligand.
In-situ Preparation of the Palladium Catalyst and Suzuki-Miyaura Cross-Coupling
This protocol outlines the use of the synthesized ligand in a Suzuki-Miyaura cross-coupling reaction.
In a reaction vessel, combine the palladium precursor (e.g., Pd(OAc)2) and the N-Phenyl-1,2,4-triazin-3-amine ligand in a suitable solvent (e.g., dioxane or toluene).
Stir the mixture at room temperature for a short period to allow for the formation of the active catalyst complex.
To this mixture, add the aryl halide, the arylboronic acid, and a base (e.g., K2CO3 or K3PO4).
Heat the reaction mixture to the desired temperature (e.g., 80°C) and monitor the progress of the reaction by TLC or GC-MS.
Upon completion, cool the reaction to room temperature, dilute with water, and extract the product with an organic solvent.
Dry the combined organic layers over an anhydrous salt (e.g., Na2SO4), filter, and concentrate under reduced pressure.
Purify the residue by column chromatography to yield the biaryl product.
Caption: A streamlined workflow for ligand synthesis and subsequent catalytic application.
Conclusion and Future Outlook
Palladium complexes featuring N-Phenyl-1,2,4-triazin-3-amine ligands have demonstrated significant advantages over traditional phosphine-based catalysts in Suzuki-Miyaura cross-coupling reactions. Their superior performance, characterized by lower catalyst loadings, milder reaction conditions, and higher yields, positions them as highly promising tools for organic synthesis. The inherent tunability of the triazine scaffold offers exciting opportunities for the rational design of even more active and selective catalysts for a broader range of challenging chemical transformations. As research in this area continues to evolve, we can anticipate the development of novel triazine-based ligands that will further push the boundaries of catalytic efficiency and expand the synthetic chemist's toolbox.
References
Palladium-NHC (NHC = N-heterocyclic Carbene)-Catalyzed Suzuki-Miyaura Cross-Coupling of Alkyl Amides.Research With Rutgers.
Palladium/NHC (NHC = N-Heterocyclic Carbene)-Catalyzed Suzuki– Miyaura Cross-Coupling of Alkyl Amides.[Source Not Available].
Palladium Complexes of N-heterocyclic Carbenes as Catalysts for Cross-Coupling Reactions--A Synthetic Chemist's Perspective.PubMed.
An efficient protocol for the palladium-catalysed Suzuki–Miyaura cross-coupling.[Source Not Available].
Palladium-catalysed Suzuki–Miyaura coupling of α,β-unsaturated superactive triazine esters.
Palladium(II) Complexes of 1,2,4-Triazole-Based N-Heterocyclic Carbenes: Synthesis, Structure, and Catalytic Activity | Request PDF.
Well-Defined Palladium(II)–NHC Precatalysts for Cross-Coupling Reactions of Amides and Esters by Selective N–C/O–C Cleavage.
Palladium-Catalyzed Regioselective Arylation of Imidazo[1,2-b][12][13][14]triazine: Synthesis of an α2/3-Selective GABA Agonist. ACS Publications.
N-Heterocyclic Carbene-Stabilized Palladium Complexes as Organometallic Catalysts for Bioorthogonal Cross-Coupling Reactions.
Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow.MDPI.
Synthesis, Structure and In Vitro Anticancer Activity of Pd(II) Complex of Pyrazolyl-s-Triazine Ligand; A New Example of Metal-Mediated Hydrolysis of s-Triazine Pincer Ligand.MDPI.
Palladium(ii)
1,2,3-Triazole based ligands with phosphine and pyridine functionalities: synthesis, PdII and PtII chemistry and catalytic studies.Dalton Transactions (RSC Publishing).
Mechanistic Aspects of the Palladium‐Catalyzed Suzuki‐Miyaura Cross‐Coupling Reaction.[Source Not Available].
Suzuki-Miyaura Cross-Coupling Reaction.Tokyo Chemical Industry Co., Ltd.(APAC).
Turnover number.Wikipedia.
Synthesis, characterization and catalytic evaluation of three new Pd-iminophosphine complexes on Suzuki cross-coupling reactions.[Source Not Available].
5-PHENYL-1,2,4-TRIAZIN-3-AMINE.gsrs.
Palladium Complexes with Carbene and Phosphine Ligands: Synthesis, Structural Characterization, and Direct Arylation Reactions between Aryl Halides and Alkynes.
complexes of bi- and tri-dentate phosphines ligands: Precursor for palladium-phosphorous nanoparticles and activity towards Suzuki-Miyaura coupling.New Journal of Chemistry (RSC Publishing).
Palladium‐Catalyzed Domino Reaction for the Synthesis of 3‐Amino 1,2,4‐Benzothiadiazine 1,1‐Dioxides.
How to calculate the turnover number of a catalyst?.
Cross-Coupling Reactions of 5-Bromo-1,2,3-triazine.The Journal of Organic Chemistry.
The palladium-based complexes bearing 1,3-dibenzylbenzimidazolium with morpholine, triphenylphosphine, and pyridine derivate ligands: synthesis, characterization, structure and enzyme inhibitions.PMC.
Aromatic Dendrimers Bearing 2,4,6-Triphenyl-1,3,5-triazine Cores and Their Photocatalytic Performance.
Reproducibility Validation of N-Phenyl-1,2,4-triazin-3-amine Synthesis Routes: A Comparative Guide
Executive Summary & Mechanistic Rationale The 1,2,4-triazine core is a privileged scaffold in medicinal chemistry, frequently utilized in the development of kinase inhibitors (e.g., PDK1 inhibitors)[1] and G protein-coup...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Mechanistic Rationale
The 1,2,4-triazine core is a privileged scaffold in medicinal chemistry, frequently utilized in the development of kinase inhibitors (e.g., PDK1 inhibitors)[1] and G protein-coupled receptor ligands (e.g., Adenosine A2A antagonists)[2]. However, the de novo synthesis of phenyl-substituted 3-amino-1,2,4-triazines—whether functionalized at the exocyclic amine (N-phenyl) or at the core ring (5-phenyl/6-phenyl regioisomers)—presents a notorious reproducibility challenge regarding regioselectivity.
The traditional direct condensation of phenylglyoxal with aminoguanidine acetate typically yields an intractable 1:1 mixture of 5-phenyl and 6-phenyl isomers[3]. This lack of regiocontrol stems from the competitive electrophilicity of the aldehyde and ketone carbons in the dicarbonyl precursor, leading to indiscriminate initial nucleophilic attack by the hydrazine moiety of aminoguanidine. To circumvent this and ensure reproducible scale-up, modern synthetic workflows employ a morpholine-directed ketoaminal intermediate to lock the regiochemistry early in the synthesis, or utilize late-stage C-H functionalization via cross-coupling[4].
As a Senior Application Scientist, it is critical to move beyond simply following recipes. Understanding the electronic and steric causality behind these pathways ensures that protocols become self-validating systems rather than trial-and-error exercises.
Synthesis Pathway Visualization
Caption: Regioselective synthesis and functionalization workflow for phenyl-1,2,4-triazin-3-amines.
Quantitative Route Comparison
Synthesis Route
Key Reagents
Regioselectivity
Yield (Isolated)
Scalability
Reaction Time
Route A: Direct Condensation
Phenylglyoxal + Aminoguanidine
1:1 (Poor)
~50% (Assay)
Low
12–24 h
Route B: Ketoaminal Approach
α,α-Dibromoketone + Morpholine + Aminoguanidine
>95% (Excellent)
45–76%
High
18 h
Route C: Late-Stage Functionalization
5-Phenyl-1,2,4-triazin-3-amine + NBS
N/A (Specific to C6)
64%
Medium
16 h
Self-Validating Experimental Protocols
Protocol 1: Regioselective Synthesis via Ketoaminal Intermediate (Route B)
Causality & Mechanism:
Morpholine displaces the halogens on the α,α-dibromoketone to form a ketoaminal. This intermediate fundamentally alters the electronic landscape of the precursor. The aminal carbon becomes highly sterically hindered and electronically distinct, directing the initial nucleophilic attack of the aminoguanidine hydrazine group exclusively to the adjacent ketone carbonyl[3]. This locks the regiochemistry before the final ring closure.
Step-by-Step Methodology:
Ketoaminal Formation: Dissolve the α,α-dibromoketone (1.0 equiv) in excess morpholine (5.0 equiv). Stir at room temperature for 2 hours.
In-Process Validation Check: Monitor via TLC (Hexane/EtOAc). Complete consumption of the starting material indicates successful aminal formation. If unreacted dibromoketone remains, the subsequent condensation will suffer a drop in regioselectivity.
Condensation: Concentrate the mixture in vacuo to remove excess morpholine. Dissolve the crude ketoaminal in methanol. Add aminoguanidine bicarbonate (1.2 equiv) and glacial acetic acid (2.0 equiv).
Cyclization: Reflux the mixture for 16 hours.
In-Process Validation Check: A color change to deep yellow signifies the initiation of the condensation phase. If the solution remains colorless, verify the pH; the reaction explicitly requires acetic acid to activate the ketoaminal for nucleophilic attack.
Isolation: Cool to room temperature, neutralize with saturated aqueous NaHCO₃, and extract with ethyl acetate. Purify via flash chromatography to yield the >95% pure 5-phenyl regioisomer.
Protocol 2: C6-Functionalization via Bromination (Route C)
Causality & Mechanism:
The 1,2,4-triazine ring is inherently electron-deficient. However, the amino group at C3 strongly donates electron density via resonance, specifically activating the C6 position for electrophilic aromatic substitution. Bromination at strictly controlled low temperatures (-25 °C) prevents over-halogenation and oxidative ring degradation[5]. The resulting C6-bromide is an ideal electrophile for subsequent palladium-catalyzed cross-coupling (e.g., Suzuki-Miyaura) to generate complex diaryl-triazines[4].
Step-by-Step Methodology:
Preparation: Dissolve 5-phenyl-1,2,4-triazin-3-amine (1.50 g, 8.70 mmol) in anhydrous DMF (15 mL) under an inert argon atmosphere.
Cooling: Chill the solution to exactly -25 °C using a dry ice/acetonitrile bath.
Bromination: Prepare a solution of N-bromosuccinimide (NBS) (4.50 g, 26.6 mmol) in DMF (10 mL). Add this dropwise over 30 minutes to the cooled triazine solution.
In-Process Validation Check: The solution must remain homogenous during addition. The appearance of a dark brown precipitate indicates localized overheating and oxidative degradation; maintain strict internal temperature control to preserve the triazine core.
Maturation: Allow the reaction to gradually warm to room temperature and stir overnight.
Workup: Pour the mixture into saturated sodium bicarbonate solution (50 mL). Extract with diethyl ether (3 × 25 mL). Dry the combined organic layers over Na₂SO₄ and concentrate in vacuo.
Purification: Purify by gradient flash chromatography (ethyl acetate/hexane) to afford 6-bromo-5-phenyl-1,2,4-triazin-3-amine (Yield: ~64%, HPLC purity >99%)[5].
References
Limanto, J., Desmond, R. A., Gauthier, D. R., Devine, P. N., Reamer, R. A., & Volante, R. P. "A Regioselective Approach to 5-Substituted-3-amino-1,2,4-triazines." Organic Letters, 2003, 5(13), 2271-2274. URL:[Link]
Congreve, M., Andrews, S. P., Doré, A. S., et al. "Discovery of 1,2,4-Triazine Derivatives as Adenosine A2A Antagonists using Structure Based Drug Design." Journal of Medicinal Chemistry, 2012, 55(5), 1898-1903. URL:[Link]
Carbone, D., De Franco, M., Pecoraro, C., et al. "Discovery of the 3-Amino-1,2,4-triazine-Based Library as Selective PDK1 Inhibitors with Therapeutic Potential in Highly Aggressive Pancreatic Ductal Adenocarcinoma." International Journal of Molecular Sciences, 2023, 24(4), 3679. URL:[Link]
Personal protective equipment for handling N-Phenyl-1,2,4-triazin-3-amine
An authoritative, mechanistic guide to the safe handling, personal protective equipment (PPE) selection, and operational logistics for N-Phenyl-1,2,4-triazin-3-amine (CAS: 1189537-64-1). Executive Summary & Hazard Profil...
Author: BenchChem Technical Support Team. Date: April 2026
An authoritative, mechanistic guide to the safe handling, personal protective equipment (PPE) selection, and operational logistics for N-Phenyl-1,2,4-triazin-3-amine (CAS: 1189537-64-1).
Executive Summary & Hazard Profile
N-Phenyl-1,2,4-triazin-3-amine is a highly reactive synthetic intermediate widely utilized in drug discovery and agrochemical development. Structurally, it merges a 1,2,4-triazine core with an aromatic amine moiety. This dual-functional architecture dictates a stringent hazard profile: the compound is a severe skin and eye irritant (H315, H319), a respiratory tract irritant (H335)[1], and carries the inherent systemic toxicity risks associated with dermal penetration of aromatic amines[2].
As a Senior Application Scientist, I cannot overstate this: standard laboratory PPE protocols are insufficient for this class of compounds. Handling this chemical requires a mechanistic understanding of polymer permeation and a self-validating operational workflow.
The Mechanistic Basis for PPE Selection
When designing your safety protocol, every piece of PPE must be selected based on the chemical physics of the compound.
1. Hand Protection: The Permeation Problem
Why do we strictly prohibit the use of standard Natural Rubber Latex (NRL) or Polyvinyl Chloride (PVC) gloves when handling this compound? The answer lies in the polymer chemistry of the protective barrier. Aromatic amines are highly lipophilic. When they contact latex or PVC, their non-polar nature induces rapid swelling within the polymer matrix[2]. This structural disruption drastically reduces the breakthrough time (Lag-BT), often allowing the chemical to reach the skin in under 90 minutes[2].
Conversely, Nitrile Rubber (Buna-N) features a high density of cross-linked butadiene and acrylonitrile monomers. This provides exceptional chemical inertness, preventing the permeation of aromatic amines and serving as a robust barrier[3].
2. Ocular and Respiratory Protection
Triazine derivatives are notorious for causing severe ocular damage upon contact with the mucous membranes of the eye[4]. Because N-Phenyl-1,2,4-triazin-3-amine is typically handled as a fine powder, standard safety glasses (which leave the orbital cavity exposed) are unacceptable. Indirect-vented chemical splash goggles (EN 166 / NIOSH approved) are mandatory[4]. Furthermore, because the dust is a potent respiratory irritant (H335)[1], all handling must be strictly confined to a high-velocity fume hood.
Quantitative Permeation Data: Aromatic Amines vs. Glove Matrices
To guide your procurement and safety planning, the following table summarizes the barrier efficacy of various glove materials against aromatic amines.
Protective Material
Breakthrough Time (Lag-BT)
Permeation Rate (Steady-State)
Mechanistic Barrier Efficacy
Operational Recommendation
Natural Rubber Latex (NRL)
< 30 minutes
High
Poor (Polymer swelling)
PROHIBITED
Polyvinyl Chloride (PVC)
< 90 minutes
Moderate
Low (Plasticizer degradation)
PROHIBITED
Nitrile Rubber (NR)
> 180 minutes
Low
High (Cross-linked density)
RECOMMENDED (Use as inner layer)
Laminated Film (EVOH)
> 240 minutes
Negligible
Very High (Multi-layer inertness)
HIGHLY RECOMMENDED (Outer layer)
(Data synthesized from permeation analyses of aromatic amine derivatives[2][3].)
Self-Validating Operational Protocol
This step-by-step methodology ensures that every action has a built-in failsafe, creating a self-validating system of protection.
Phase 1: Pre-Operational Engineering Controls
Fume Hood Verification: Ensure the chemical fume hood is operating with a face velocity between 80–120 feet per minute (fpm)[4]. Validation: Check the digital flow monitor; tape a small piece of tissue to the bottom of the sash to visually confirm continuous inward directional airflow.
Workspace Segregation: Clear the hood of any strong oxidizing agents or concentrated acids, as triazines can react exothermically with incompatible reagents.
Phase 2: The Double-Glove Donning System
Base Layer: Don a knee-length, flame-resistant laboratory coat. Fully extend the cuffs to the wrists.
Inner Barrier: Don a pair of standard disposable Nitrile gloves (4-5 mil). Pull the cuffs over the sleeves of the lab coat to seal the wrist gap.
Outer Barrier: Don a second pair of heavy-duty Nitrile gloves (8 mil) or Laminated Film gloves. Validation: If the outer glove tears or becomes contaminated during synthesis, the inner glove remains pristine. This allows you to safely pause work, remove the compromised outer layer, and replace it without ever exposing your bare skin[3].
Ocular Protection: Don snug-fitting, indirect-vented chemical splash goggles[1].
Phase 3: Chemical Handling & Synthesis
Static Mitigation: Use grounded, anti-static spatulas when transferring the solid N-Phenyl-1,2,4-triazin-3-amine powder. Triazine powders can carry static charges, leading to sudden aerosolization and respiratory exposure.
Containment: Perform all weighing exclusively inside a dedicated ventilated balance enclosure or deep within the fume hood (at least 6 inches behind the sash).
Transfer: If moving the compound between workstations, seal the primary vial inside a shatterproof secondary containment jar.
Operational Workflow Visualization
Caption: Standard Operating Procedure (SOP) workflow for handling N-Phenyl-1,2,4-triazin-3-amine safely.
Decontamination and Disposal Plan
Personnel Decontamination: The Danger of Solvents
If skin exposure occurs, standard laboratory instinct might be to wipe the area with a solvent like ethanol or acetone. Do not do this. Solvents act as powerful penetration enhancers; they strip the skin's natural lipid barrier and dissolve the lipophilic triazin-amine, driving it deeper into the epidermis and accelerating systemic absorption[1]. Instead, immediately wash the affected area with copious amounts of mild soap and water for at least 15 minutes. Soap mechanically lifts the compound from the skin without compromising the dermal barrier[4].
Surface Spill Control
Do not dry-sweep powders, as this generates toxic dust clouds.
Gently cover the spilled powder with damp absorbent pads to suppress aerosolization.
Wipe the area with a mild detergent or a dilute 10% bleach solution (which assists in degrading the amine moiety), followed by a thorough pure water rinse[1].
Waste Disposal Logistics
Solid Waste: Place all contaminated consumables (gloves, absorbent pads, weighing boats) into a heavy-duty, sealable hazardous waste bag. Label it explicitly as "Toxic Solid Waste: Aromatic Amine/Triazine."
Liquid Waste: Segregate liquid waste containing this compound into a dedicated "Halogen-Free Organic Amine" carboy.
Environmental Warning: Never discharge triazine derivatives into the municipal sink. They are highly mobile in aquatic environments, resist standard wastewater degradation, and pose severe ecological hazards[4].
